1-Ethoxyoctane

• CAS: 929-61-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 1-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of 1-ethoxyoctane. The information is curated for researchers, scientists, and professionals in drug development who require precise data for experimental design, process development, and safety assessments. This document summarizes key quantitative data in structured tables, outlines detailed experimental methodologies for its synthesis and property determination, and includes a logical relationship diagram for a clear understanding of the informational hierarchy.

Core Chemical and Physical Properties

1-Ethoxyoctane, also known as ethyl octyl ether, is a simple ether with the chemical formula C10H22O.[1] It is a colorless liquid with applications as a solvent and potentially as an intermediate in various chemical syntheses. A thorough understanding of its physical and chemical characteristics is paramount for its effective and safe utilization in a laboratory or industrial setting.

Identification and Nomenclature

Property	Value
Chemical Name	1-Ethoxyoctane
Synonyms	Ethyl octyl ether, Ethyl n-octyl ether
CAS Number	929-61-3[1]
Molecular Formula	C10H22O[1]
IUPAC Name	1-ethoxyoctane

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 1-ethoxyoctane. These values are essential for predicting its behavior in various chemical and physical processes.

Property	Value
Molecular Weight	158.28 g/mol [2]
Boiling Point	186.7 °C at 760 mmHg[1]
Melting Point	12.5 °C[1]
Density	0.791 g/cm³[1]
Flash Point	56.9 °C[1]
Vapor Pressure	0.899 mmHg at 25 °C[1]
Refractive Index	1.415[1]
Solubility	Soluble in organic solvents. Ethers with up to 3 carbon atoms are soluble in water due to hydrogen bond formation with water molecules; however, the solubility of 1-ethoxyoctane in water is expected to be low due to the long alkyl chain.
LogP (Octanol-Water Partition Coefficient)	3.38340[1]

Computed Molecular Properties

These properties are calculated based on the molecular structure of 1-ethoxyoctane and are useful for computational modeling and predicting its behavior in various systems.

Property	Value
Hydrogen Bond Donor Count	0[1]
Hydrogen Bond Acceptor Count	1[1]
Rotatable Bond Count	8[1]
Exact Mass	158.167065 g/mol
Topological Polar Surface Area	9.23 Ų
Heavy Atom Count	11[1]

Experimental Protocols

The following sections detail the methodologies for the synthesis of 1-ethoxyoctane and the determination of its key physical properties.

Synthesis of 1-Ethoxyoctane via Williamson Ether Synthesis

The Williamson ether synthesis is a versatile and widely used method for the preparation of ethers. This reaction proceeds via an SN2 mechanism, involving the nucleophilic attack of an alkoxide ion on a primary alkyl halide. For the synthesis of 1-ethoxyoctane, 1-octanol (B28484) is deprotonated to form the octoxide anion, which then reacts with an ethyl halide.

Materials and Reagents:

• 1-Octanol

• Sodium hydride (NaH) or another strong base

• Ethyl iodide or ethyl bromide

• Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether as solvent

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Standard laboratory glassware for organic synthesis under an inert atmosphere

Procedure:

• Alkoxide Formation: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add a suspension of sodium hydride (1.2 equivalents) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Slowly add 1-octanol (1.0 equivalent) dissolved in anhydrous THF to the stirred suspension of sodium hydride via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium octoxide.

• Ether Formation: Cool the reaction mixture back to 0 °C. Add ethyl iodide (1.1 equivalents) dropwise to the stirred solution of the alkoxide.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and carefully quench any unreacted sodium hydride by the slow addition of a saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude 1-ethoxyoctane can be purified by fractional distillation to obtain the pure product.

Determination of Physical Properties

The physical properties of 1-ethoxyoctane are determined using standardized test methods to ensure accuracy and reproducibility.

• Boiling Point (OECD Guideline 103): The boiling point is determined using methods such as ebulliometry, the dynamic method, or distillation.[3][4][5][6][7] The principle involves heating the liquid and measuring the temperature at which its vapor pressure equals the atmospheric pressure.[3][4][5][6][7] Differential Scanning Calorimetry (DSC) can also be used, where the sample and a reference are subjected to a controlled temperature program, and the phase transition is detected as a change in heat flow.[6]

• Melting Point (OECD Guideline 102): For substances that are solid at room temperature, the melting point is determined by methods such as the capillary tube method or DSC. The temperature at which the substance transitions from a solid to a liquid state is recorded.

• Density (Gravimetric Buoyancy Method): The density of a liquid can be determined using the gravimetric buoyancy method based on Archimedes' principle.[8] A sinker of known volume is weighed in air and then in the liquid.[8] The density is calculated from the difference in these weights. Alternatively, the mass of a known volume of the liquid can be measured using a pycnometer or a graduated cylinder and a balance.[9][10][11][12]

• Flash Point (ASTM D93 - Pensky-Martens Closed Cup Tester): The flash point is determined using a Pensky-Martens closed-cup apparatus.[1][13][14][15][16] A sample of 1-ethoxyoctane is heated at a controlled rate while being stirred.[1][13][14][15][16] An ignition source is periodically applied to the vapors in the closed cup.[1][13][14][15][16] The flash point is the lowest temperature at which the vapors ignite.[13]

Logical Relationship Diagram

The following diagram illustrates the hierarchical relationship of the information presented in this guide, from the fundamental identification of 1-ethoxyoctane to its detailed properties and the methods used for their determination.

Caption: Information hierarchy for 1-ethoxyoctane.

References

• 1. ASTM D93: Flash Point Analysis Laboratories - Analytice [analytice.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. laboratuar.com [laboratuar.com]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. OECD 102 / 103 - Phytosafe [phytosafe.com]
• 7. lcslaboratory.com [lcslaboratory.com]
• 8. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 9. m.youtube.com [m.youtube.com]
• 10. wjec.co.uk [wjec.co.uk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. homesciencetools.com [homesciencetools.com]
• 13. ASTM D93 - Flash Point Test - Situ Biosciences [situbiosciences.com]
• 14. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 15. precisionlubrication.com [precisionlubrication.com]
• 16. delltech.com [delltech.com]

In-Depth Technical Guide to 1-Ethoxyoctane (CAS 929-61-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Ethoxyoctane, a long-chain aliphatic ether. The information presented herein is intended to support research, development, and application activities by providing detailed data on its chemical and physical properties, a robust synthesis protocol, and an exploration of its utility in scientific and pharmaceutical contexts.

Chemical and Physical Properties

1-Ethoxyoctane, also known as ethyl octyl ether, is a colorless liquid with the chemical formula C₁₀H₂₂O.[1][2][3] Its properties are summarized in the tables below, providing a ready reference for experimental design and process development.

Table 1: General and Physical Properties

Property	Value	Reference(s)
CAS Number	929-61-3	[1][2][3]
Molecular Formula	C₁₀H₂₂O	[1][2]
Molecular Weight	158.28 g/mol	[1][2]
Melting Point	12.5 °C	[1]
Boiling Point	186.7 °C at 760 mmHg	[1]
Density	0.791 g/cm³	[1]
Refractive Index	1.415	[1]
Flash Point	56.9 °C	[1]
Vapor Pressure	0.899 mmHg at 25°C	[1]

Table 2: Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Ethoxyoctane. The following are key spectral features:

Spectroscopic Technique	Key Features and Expected Signals	Reference(s)
¹H NMR Spectroscopy	Protons on the carbon adjacent to the ether oxygen are expected in the 3.4-4.5 ppm region.	[4]
¹³C NMR Spectroscopy	Carbons adjacent to the ether oxygen typically appear in the 50-80 ppm range.	[4]
Infrared (IR) Spectroscopy	A strong C-O stretching vibration is expected between 1000 and 1300 cm⁻¹.	[4]
Mass Spectrometry (MS)	The molecular ion peak (M⁺) would be observed at m/z = 158. Common fragmentation patterns for ethers include alpha-cleavage.	[5]

Synthesis of 1-Ethoxyoctane via Williamson Ether Synthesis

The most common and versatile method for the preparation of unsymmetrical ethers like 1-Ethoxyoctane is the Williamson ether synthesis. This reaction proceeds via an Sₙ2 mechanism, involving the nucleophilic attack of an alkoxide ion on a primary alkyl halide.[6][7][8]

Reaction Principle

The synthesis involves two main steps:

• Deprotonation of 1-octanol (B28484): A strong base is used to deprotonate the hydroxyl group of 1-octanol, forming the more nucleophilic octoxide anion.

• Nucleophilic Substitution: The octoxide anion then attacks an ethyl halide (e.g., ethyl bromide or ethyl iodide), displacing the halide and forming the ether linkage.

Detailed Experimental Protocol

This protocol is adapted from established procedures for Williamson ether synthesis.[7][8]

Materials and Reagents:

• 1-Octanol (anhydrous)

• Sodium hydride (NaH), 60% dispersion in mineral oil, or sodium metal (Na)

• Ethyl bromide (EtBr) or Ethyl iodide (EtI)

• Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether (Et₂O) as the solvent

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard inert atmosphere glassware (e.g., Schlenk line or glovebox)

• Round-bottom flask, condenser, dropping funnel, magnetic stirrer, and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Alkoxide Formation:

  • Under an inert atmosphere (e.g., argon or nitrogen), add 1-octanol (1.0 eq) to a dry round-bottom flask containing a magnetic stir bar.

  • Add anhydrous THF or Et₂O.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add sodium hydride (1.1 eq) portion-wise. Exercise caution as hydrogen gas will evolve.

  • Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium octoxide.

• Ether Synthesis:

  • Cool the sodium octoxide solution back to 0 °C.

  • Add ethyl bromide or ethyl iodide (1.1 eq) dropwise via a dropping funnel over 30 minutes.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude 1-Ethoxyoctane can be purified by fractional distillation to yield the pure product.

Applications in Research and Drug Development

While 1-Ethoxyoctane is not known to be involved in any biological signaling pathways, its properties as a non-polar, aprotic solvent make it relevant in the broader context of organic synthesis and pharmaceutical development.[9][10][11][12]

Ethers are widely used as solvents in the pharmaceutical industry for several reasons:[9][10]

• Inertness: Their low reactivity prevents them from interfering with many chemical reactions.[9]

• Solvating Ability: They can dissolve a wide range of non-polar and moderately polar organic compounds.[9][10]

• Low Boiling Points (for smaller ethers): This facilitates their removal after a reaction.[9]

The long alkyl chain of 1-Ethoxyoctane imparts a higher degree of lipophilicity compared to shorter-chain ethers like diethyl ether or THF. This property can be advantageous in specific applications:

• Solvent for Lipophilic Compounds: It can serve as an effective solvent for highly non-polar substrates and reagents used in the synthesis of complex drug molecules.

• High-Temperature Reactions: Its relatively high boiling point makes it suitable for reactions that require elevated temperatures where more volatile ethers would evaporate.

• Extraction Solvent: It can be used in the extraction and purification of lipophilic active pharmaceutical ingredients (APIs) from reaction mixtures or natural products.[12]

The choice of a solvent is a critical parameter in process chemistry and drug development, influencing reaction rates, yields, and impurity profiles. The logical workflow for selecting an appropriate ether solvent is illustrated below.

Visualizations

Diagram 1: Synthesis Workflow of 1-Ethoxyoctane

Caption: Workflow for the Williamson ether synthesis of 1-Ethoxyoctane.

Diagram 2: Logical Workflow for Ether Solvent Selection

Caption: Decision workflow for selecting an appropriate ether solvent.

Safety and Handling

1-Ethoxyoctane is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated area, away from sources of ignition. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1-Ethoxyoctane is a valuable aliphatic ether with well-defined physical and chemical properties. Its synthesis is readily achievable through the robust Williamson ether synthesis. While not a direct participant in biological signaling, its role as a non-polar, aprotic, and high-boiling solvent makes it a useful tool in the repertoire of chemists in research and drug development, particularly for reactions involving lipophilic substrates at elevated temperatures. The data and protocols provided in this guide are intended to facilitate its effective and safe use in a laboratory setting.

References

• 1. lookchem.com [lookchem.com]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Ethoxyoctane | 929-61-3 [chemicalbook.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 6. gold-chemistry.org [gold-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. community.wvu.edu [community.wvu.edu]
• 9. labinsights.nl [labinsights.nl]
• 10. The Application of Solvents in the Pharmaceutical Industry | Aure Chemical [aurechem.com]
• 11. globalpharmatek.com [globalpharmatek.com]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of 1-Ethoxyoctane from 1-Octanol and Ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for producing 1-ethoxyoctane from 1-octanol (B28484) and ethanol (B145695). The document details the core methodologies, including acid-catalyzed dehydration and the Williamson ether synthesis, presenting quantitative data, detailed experimental protocols, and visual representations of the reaction pathways and workflows.

Introduction

1-Ethoxyoctane, also known as ethyl octyl ether, is a valuable chemical intermediate with applications in various fields, including its potential use as a fuel additive. Its synthesis from readily available starting materials like 1-octanol and ethanol is of significant interest. This guide explores the two principal methods for this conversion, providing the necessary technical details for laboratory-scale synthesis and process optimization.

Synthetic Pathways

Two primary and effective methods for the synthesis of 1-ethoxyoctane from 1-octanol and ethanol are:

• Acid-Catalyzed Dehydration: A direct reaction between the two alcohols in the presence of an acid catalyst.

• Williamson Ether Synthesis: A two-step process involving the formation of an alkoxide from 1-octanol followed by a reaction with an ethyl halide.

Acid-Catalyzed Dehydration

This method involves the direct reaction of 1-octanol and ethanol, typically in the presence of a solid acid catalyst, to produce 1-ethoxyoctane and water. The reaction is reversible, and the removal of water can drive the equilibrium towards the product.

Reaction Scheme:

Caption: Mechanism of acid-catalyzed etherification.

Parameter	Value	Catalyst	Reference
Temperature Range	410 - 463 K	Amberlyst 70	[1]
Pressure	2.5 MPa	Amberlyst 70	[2]
Activation Energy (EOE)	105 ± 4 kJ/mol	Amberlyst 70	[2]
Activation Energy (DEE)	100 ± 5 kJ/mol	Amberlyst 70	[2]

Side Reactions: The primary side reactions in this process are the self-condensation of ethanol to form diethyl ether (DEE) and the self-condensation of 1-octanol to form di-n-octyl ether (DNOE).[2] The presence of water, a byproduct of the reaction, can also inhibit the reaction rate by competing with the alcohols for active sites on the catalyst.[2][3][4]

This protocol is based on studies using solid acid catalysts like Amberlyst 70.[1][2]

Materials:

• 1-Octanol

• Ethanol

• Amberlyst 70 (or other suitable solid acid catalyst)

• Anhydrous Sodium Sulfate (B86663) or Magnesium Sulfate

• Standard glassware for organic synthesis (e.g., round-bottom flask, condenser, Dean-Stark trap (optional), separatory funnel)

• Heating mantle and magnetic stirrer

• Rotary evaporator

Procedure:

• Catalyst Preparation: If required, wash the Amberlyst 70 catalyst with ethanol and dry under vacuum.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-octanol and ethanol. A molar excess of ethanol is typically used.

• Catalyst Addition: Add the Amberlyst 70 catalyst to the reaction mixture. The catalyst loading is typically in the range of 5-15% by weight of the reactants.

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 423 K) and stir vigorously.[2] The reaction can be monitored by gas chromatography (GC) to determine the conversion of 1-octanol and the selectivity to 1-ethoxyoctane. To drive the reaction to completion, a Dean-Stark trap can be used to remove the water formed.

• Work-up: After the reaction reaches the desired conversion, cool the mixture to room temperature. Filter the catalyst from the reaction mixture.

• Purification: Transfer the filtrate to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize any leached acid, followed by a wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation: Remove the drying agent by filtration and concentrate the solution using a rotary evaporator. The crude product can be purified by fractional distillation to obtain pure 1-ethoxyoctane.

Williamson Ether Synthesis

The Williamson ether synthesis is a classic and versatile method for preparing ethers.[5][6][7] It is an S\textsubscript{N}2 reaction where an alkoxide ion acts as a nucleophile and attacks an alkyl halide.[5][6][8] For the synthesis of 1-ethoxyoctane, this can be achieved by reacting sodium octoxide with an ethyl halide.

Reaction Scheme:

Step 1: Formation of the Alkoxide

Step 2: Nucleophilic Substitution

Caption: Williamson ether synthesis pathway.

This is a generalized protocol adaptable for the synthesis of 1-ethoxyoctane.

Materials:

• 1-Octanol

• Sodium hydride (NaH), 60% dispersion in mineral oil, or sodium metal

• Ethyl bromide or ethyl iodide

• Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Standard glassware for organic synthesis (e.g., three-neck round-bottom flask, condenser, dropping funnel, nitrogen inlet)

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel, place anhydrous 1-octanol and anhydrous THF.

• Alkoxide Formation: Under a nitrogen atmosphere, slowly add sodium hydride (1.1 equivalents) portion-wise to the stirred solution at 0 °C. The mixture will be stirred until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium octoxide.

• Nucleophilic Substitution: Slowly add ethyl bromide (1.0-1.2 equivalents) dropwise to the reaction mixture at room temperature. After the addition is complete, the mixture is typically heated to reflux for several hours to ensure the reaction goes to completion. The reaction progress can be monitored by thin-layer chromatography (TLC) or GC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and cautiously quench the excess sodium hydride by the slow addition of ethanol, followed by water. Transfer the mixture to a separatory funnel and wash with a saturated aqueous ammonium chloride solution and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation: Filter off the drying agent and concentrate the filtrate using a rotary evaporator. The resulting crude 1-ethoxyoctane can be purified by fractional distillation.

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of 1-ethoxyoctane.

Caption: General experimental workflow.

Conclusion

Both acid-catalyzed dehydration and the Williamson ether synthesis are viable methods for the synthesis of 1-ethoxyoctane from 1-octanol and ethanol. The choice of method may depend on factors such as the desired scale of the reaction, the availability of reagents and equipment, and the tolerance for potential side products. The acid-catalyzed route offers a more direct approach, while the Williamson synthesis provides a more controlled, stepwise process that can often lead to higher purity products. The detailed protocols and data presented in this guide provide a solid foundation for researchers and professionals to successfully synthesize and study 1-ethoxyoctane.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl octyl ether synthesis from 1-octanol and ethanol or diethyl carbonate on acidic ion-exchange resins - TDX (Tesis Doctorals en Xarxa) [tesisenred.net]
• 4. DSpace [diposit.ub.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Profile of 1-Ethoxyoctane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-ethoxyoctane, a diether compound. The information presented herein is essential for the characterization and analysis of this molecule in research and development settings. This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for acquiring such spectra.

Chemical Structure and Properties

Property	Value
IUPAC Name	1-Ethoxyoctane
Synonyms	Ethyl octyl ether
Molecular Formula	C₁₀H₂₂O
Molecular Weight	158.28 g/mol
CAS Number	929-61-3

Spectroscopic Data

The following sections present the key spectroscopic data for 1-ethoxyoctane in a tabulated format for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. The ¹H and ¹³C NMR data for 1-ethoxyoctane are summarized below.

¹H NMR (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3.39	t	2H	-O-CH₂ -CH₂-
3.38	q	2H	-O-CH₂ -CH₃
1.54	p	2H	-O-CH₂-CH₂ -
1.28	m	10H	-(CH₂)₅-CH₃
1.18	t	3H	-O-CH₂-CH₃
0.88	t	3H	-(CH₂)₇-CH₃

¹³C NMR

Chemical Shift (δ) ppm	Assignment
71.0	-O-C H₂- (octyl)
66.2	-O-C H₂- (ethyl)
31.9	-CH₂-
29.8	-CH₂-
29.5	-CH₂-
29.3	-CH₂-
26.3	-CH₂-
22.7	-CH₂-
15.2	-C H₃ (ethyl)
14.1	-C H₃ (octyl)

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. The major IR absorption peaks for 1-ethoxyoctane are listed below. Ethers are primarily characterized by a strong C-O stretching absorption.[1]

Wavenumber (cm⁻¹)	Intensity	Assignment
2925	Strong	C-H stretch (alkane)
2855	Strong	C-H stretch (alkane)
1466	Medium	C-H bend (alkane)
1118	Strong	C-O stretch (ether)

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. The mass spectrum of 1-ethoxyoctane shows a characteristic fragmentation pattern for ethers.[1] The major fragments observed are detailed in the table below.[2]

m/z	Relative Intensity (%)	Proposed Fragment
59	100	[CH₃CH₂OCH₂]⁺
31	55	[CH₃O]⁺
41	45	[C₃H₅]⁺
56	40	[C₄H₈]⁺
29	35	[CH₃CH₂]⁺
43	30	[C₃H₇]⁺
84	25	[C₆H₁₂]⁺
158	<5	[M]⁺ (Molecular Ion)

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation :

  • For ¹H NMR, accurately weigh 5-25 mg of 1-ethoxyoctane. For ¹³C NMR, a higher concentration of 20-50 mg is recommended.[3]

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used.

  • Filter the solution through a pipette with a small cotton or glass wool plug directly into a clean 5 mm NMR tube to remove any particulate matter.[3]

  • The final sample height in the NMR tube should be approximately 4-5 cm.

• Instrument Setup and Data Acquisition :

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity, which improves the resolution of the spectra. This can be done manually or automatically.

  • Tune and match the probe to the appropriate nucleus (¹H or ¹³C).

  • Set the acquisition parameters, including the number of scans, spectral width, and relaxation delay. For ¹³C NMR, a larger number of scans is typically required due to its lower natural abundance.

  • Acquire the spectrum.

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR) :

  • Ensure the ATR crystal (e.g., diamond or germanium) is clean. A background spectrum of the clean, empty crystal should be run first.

  • Place a small drop of liquid 1-ethoxyoctane directly onto the ATR crystal.

  • Lower the press arm to ensure good contact between the sample and the crystal.

• Data Acquisition :

  • Set the desired spectral range (e.g., 4000-400 cm⁻¹) and resolution.

  • Acquire the IR spectrum.

  • Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after the measurement.

Mass Spectrometry (GC-MS)

• Sample Preparation :

  • Prepare a dilute solution of 1-ethoxyoctane in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of approximately 1 mg/mL.

• Gas Chromatography (GC) - Mass Spectrometry (MS) Analysis :

  • Inject a small volume (typically 1 µL) of the prepared sample into the GC-MS system.

  • The sample is vaporized in the heated injector port and carried by an inert gas (e.g., helium) onto the GC column.

  • The components of the sample are separated based on their boiling points and interactions with the stationary phase of the column.

  • As 1-ethoxyoctane elutes from the GC column, it enters the ion source of the mass spectrometer.

  • In the ion source (typically using electron ionization - EI), the molecules are bombarded with high-energy electrons, causing them to ionize and fragment.

  • The resulting ions are separated by the mass analyzer according to their mass-to-charge ratio (m/z).

  • The detector records the abundance of each ion, generating a mass spectrum.

Visualizations

The following diagrams illustrate the general workflow for spectroscopic analysis and the fragmentation pathway of 1-ethoxyoctane.

Caption: General workflow for the spectroscopic analysis of a chemical compound.

Caption: Proposed mass spectral fragmentation pathway for 1-ethoxyoctane.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]

A Technical Guide to Determining the Solubility of 1-Ethoxyoctane in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive framework for determining the solubility of 1-ethoxyoctane in common organic solvents. Due to a lack of readily available quantitative data in scientific literature, this document focuses on providing detailed experimental protocols and a logical workflow for researchers to generate reliable solubility data in-house. Understanding the solubility of this ether is crucial for its potential applications in various chemical processes, including as a solvent, reaction medium, or in formulation development.

Physicochemical Properties of 1-Ethoxyoctane

A foundational understanding of 1-ethoxyoctane's properties is essential for designing solubility experiments and interpreting results.

Property	Value
Molecular Formula	C₁₀H₂₂O[1]
Molecular Weight	158.28 g/mol [2]
Density	0.791 g/cm³[1]
Boiling Point	186.7°C at 760 mmHg[1]
Melting Point	12.5°C[1]
Flash Point	56.9°C[1]
LogP	3.38[1]
Hydrogen Bond Acceptor Count	1[1]
Hydrogen Bond Donor Count	0[1]

Data sourced from LookChem[1] and PubChem[2].

The "like dissolves like" principle suggests that 1-ethoxyoctane, with its long alkyl chain and single ether oxygen, will exhibit good solubility in non-polar and moderately polar aprotic solvents. Its solubility in polar protic solvents like water and methanol (B129727) is expected to be limited.

Experimental Protocols for Solubility Determination

The following are detailed methodologies for accurately determining the solubility of 1-ethoxyoctane. The choice of method will depend on the available equipment and the desired precision.

The Shake-Flask Method (Thermodynamic Equilibrium Solubility)

This is the gold standard method for determining the thermodynamic equilibrium solubility of a compound in a solvent.[3][4]

Materials:

• 1-Ethoxyoctane (high purity)

• Selected organic solvents (e.g., ethanol, methanol, acetone, diethyl ether, hexane) of analytical grade

• Thermostatically controlled shaker or water bath

• Analytical balance (± 0.0001 g)

• Vials with screw caps

• Centrifuge

• Syringe filters (solvent-compatible, e.g., 0.45 µm PTFE)

• Gas chromatograph with a flame ionization detector (GC-FID) or a calibrated densitometer.

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of 1-ethoxyoctane to a known volume or mass of the selected organic solvent in a sealed vial. The excess solid phase is crucial to ensure that equilibrium is reached from a state of saturation.

• Equilibration: Place the vials in a thermostatically controlled shaker or water bath set to a constant temperature (e.g., 25°C). Agitate the samples for a sufficient period (typically 24-72 hours) to ensure that thermodynamic equilibrium is reached.[5] The system is at equilibrium when the concentration of the solute in the solution no longer changes over time.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature to allow the undissolved 1-ethoxyoctane to settle. For finely dispersed systems, centrifugation can be employed to facilitate the separation of the liquid and solid phases.

• Sample Withdrawal: Carefully withdraw an aliquot of the clear supernatant using a syringe. To prevent any undissolved microparticles from being transferred, pass the solution through a syringe filter into a pre-weighed vial.

• Quantification:

  • Gravimetric Method: Weigh the vial containing the filtered saturated solution. Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of 1-ethoxyoctane. Once the solvent is completely removed, reweigh the vial to determine the mass of the dissolved 1-ethoxyoctane.

  • Chromatographic Method (GC-FID): Prepare a series of calibration standards of 1-ethoxyoctane in the respective solvent. Dilute the saturated solution with a known volume of the solvent and analyze it by GC-FID. The concentration of 1-ethoxyoctane in the saturated solution can be determined from the calibration curve.

• Calculation of Solubility:

  • Gravimetric: Solubility ( g/100 g solvent) = (mass of dissolved 1-ethoxyoctane / mass of solvent) x 100

  • Chromatographic: The solubility is directly obtained from the concentration determined by GC-FID, typically expressed in g/L or mol/L.

Visual (Qualitative) Method

This is a rapid method to estimate the approximate solubility and is useful for initial screening.[6]

Materials:

• 1-Ethoxyoctane

• Selected organic solvents

• Test tubes or small vials

• Graduated pipettes or burettes

Procedure:

• Add a known, small amount of 1-ethoxyoctane (e.g., 50 mg) to a test tube.

• Gradually add the solvent in small, measured increments (e.g., 0.1 mL) from a burette.

• After each addition, vigorously shake or vortex the mixture until the solute completely dissolves.

• The point at which the 1-ethoxyoctane is fully dissolved provides an estimate of the solubility. For example, if 50 mg of 1-ethoxyoctane dissolves in 1.2 mL of solvent, the approximate solubility is 4.17 g/100 mL.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of 1-ethoxyoctane in a new solvent.

References

• 1. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. researchgate.net [researchgate.net]

1-Ethoxyoctane: A Technical Safety and Handling Guide for Researchers

An in-depth guide for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of 1-ethoxyoctane. This document provides a comprehensive overview of its physicochemical properties, toxicological profile, and recommended safety protocols.

Chemical and Physical Properties

1-Ethoxyoctane, an ether, possesses a range of physicochemical properties relevant to its handling and storage. A summary of these properties is presented in Table 1. These values have been compiled from various chemical databases and supplier information.

Property	Value	Source
Molecular Formula	C10H22O	LookChem[1], PubChem[2]
Molecular Weight	158.28 g/mol	LookChem[1], PubChem[2]
CAS Number	929-61-3	LookChem[1], PubChem[2]
Appearance	Colorless liquid (presumed)	General chemical knowledge
Boiling Point	186.7 °C at 760 mmHg	LookChem[1]
Melting Point	12.5 °C	LookChem[1]
Flash Point	56.9 °C	LookChem[1]
Density	0.791 g/cm³	LookChem[1]
Vapor Pressure	0.899 mmHg at 25 °C	LookChem[1]
Refractive Index	1.415	LookChem[1]
LogP (Octanol/Water Partition Coefficient)	3.9	LookChem[1]
Hydrogen Bond Donor Count	0	LookChem[1]
Hydrogen Bond Acceptor Count	1	LookChem[1]

Toxicological Profile and GHS Classification

Inferred GHS Classification:

Hazard Class	Hazard Category	Pictogram	Signal Word	Hazard Statement
Flammable Liquids	Category 3	GHS02	Warning	H226: Flammable liquid and vapor
Skin Corrosion/Irritation	Category 2	GHS07	Warning	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	GHS07	Warning	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	Category 3	GHS07	Warning	H335: May cause respiratory irritation

Disclaimer: This GHS classification is inferred based on the properties and toxicological data of similar chemicals and should be used for guidance only. A definitive classification should be obtained from a certified supplier.

Experimental Protocols for Hazard Assessment

The assessment of skin and eye irritation is a critical component of the safety evaluation for chemicals like 1-ethoxyoctane. The following are summaries of widely accepted OECD guidelines for these tests.

Skin Irritation Testing (based on OECD Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method)

This in vitro test method utilizes a reconstructed human epidermis (RhE) model to assess the skin irritation potential of a chemical.

Methodology:

• Test System: A commercially available, validated RhE model is used.

• Procedure:

  • A small volume of the test chemical (1-ethoxyoctane) is applied topically to the surface of the RhE tissue.

  • The tissue is incubated for a defined period (e.g., 60 minutes).

  • Following incubation, the test chemical is removed by rinsing.

  • The tissue is then incubated for a further post-exposure period (e.g., 42 hours).

• Viability Assessment: Cell viability is measured using a colorimetric assay, typically the MTT assay. The reduction of MTT to a colored formazan (B1609692) salt by mitochondrial dehydrogenases of viable cells is quantified spectrophotometrically.

• Classification: A chemical is identified as an irritant (GHS Category 2) if the mean tissue viability is reduced below a defined threshold (typically ≤ 50%) compared to the negative control.

Eye Irritation Testing (based on OECD Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) test method)

This in vitro method uses a reconstructed human cornea-like epithelium (RhCE) model to identify chemicals that cause serious eye damage or eye irritation.

Methodology:

• Test System: A validated RhCE model is employed.

• Procedure:

  • The test chemical is applied to the surface of the RhCE tissue.

  • The tissue is incubated for a specified time.

  • After exposure, the chemical is washed off.

• Viability Measurement: Similar to the skin irritation test, cell viability is determined using the MTT assay.

• Classification: The classification is based on the reduction in tissue viability. A chemical causing a significant decrease in viability is considered an eye irritant.

Handling Precautions and Personal Protective Equipment (PPE)

Safe handling of 1-ethoxyoctane is paramount to prevent exposure and ensure laboratory safety. The following diagram outlines the recommended handling workflow.

Caption: Recommended workflow for handling 1-ethoxyoctane.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: A lab coat should be worn. For larger quantities or in case of potential splashing, chemical-resistant aprons and boots are recommended.

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If a fume hood is not available, a respirator with an appropriate organic vapor cartridge should be used.

First Aid Measures

In the event of exposure to 1-ethoxyoctane, immediate first aid is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire Fighting Measures and Spill Response

Fire Fighting:

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and flash back. Containers may explode when heated.

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Spill Response:

The logical flow for responding to a 1-ethoxyoctane spill is outlined below.

Caption: Logical workflow for responding to a 1-ethoxyoctane spill.

Storage and Disposal

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from heat, sparks, and open flames.

• Store away from oxidizing agents.

Disposal:

• Dispose of waste and contaminated materials in accordance with federal, state, and local regulations.

• Do not allow to enter drains or waterways.

This technical guide provides a comprehensive overview of the safety and handling considerations for 1-ethoxyoctane. Adherence to these guidelines is essential for maintaining a safe research environment. It is strongly recommended to consult the supplier-specific Safety Data Sheet (SDS) upon receipt of the chemical for the most accurate and up-to-date information.

References

• 1. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 4. Experimental studies on toxicity of ethylene glycol alkyl ethers in Japan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

1-Ethoxyoctane: A Technical Guide to a Molecule of Untapped Potential

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves as a comprehensive overview of 1-Ethoxyoctane, a long-chain aliphatic ether. Despite its well-characterized physicochemical properties, a thorough review of scientific literature reveals a notable absence of dedicated research into its specific applications in drug development, signaling pathways, or other advanced scientific endeavors. This document, therefore, presents the current state of knowledge on 1-Ethoxyoctane, summarizing its known physical and chemical data. Furthermore, it explores potential, yet currently hypothetical, research applications based on its chemical structure and the established roles of analogous long-chain ethers in various scientific fields.

Physicochemical Properties of 1-Ethoxyoctane

A compilation of key physicochemical data for 1-Ethoxyoctane is presented below. This information is crucial for any potential experimental design and application development.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₂₂O	[1][2]
Molecular Weight	158.28 g/mol	[1][2]
CAS Number	929-61-3	[1][2]
Appearance	Colorless liquid
Boiling Point	186.7 °C at 760 mmHg	[1]
Melting Point	12.5 °C	[1]
Density	0.791 g/cm³	[1]
Refractive Index	1.415	[1]
Flash Point	56.9 °C	[1]
LogP (octanol-water)	3.38 - 3.9	[1]
Water Solubility	Limited
Vapor Pressure	0.899 mmHg at 25°C	[1]
Hydrogen Bond Donor	0	[1]
Hydrogen Bond Acceptor	1	[1]

Potential Research Applications: A Forward Look

While direct experimental evidence for the use of 1-Ethoxyoctane is scarce, its chemical nature as a non-polar, aprotic, long-chain ether suggests several plausible areas for future research and application. These are outlined below as potential avenues for investigation.

As a Non-Polar Solvent in Organic Synthesis

Given its low polarity and relatively high boiling point, 1-Ethoxyoctane could serve as a valuable solvent for organic reactions requiring non-polar, aprotic conditions and elevated temperatures.[3] Its ether linkage provides some Lewis basicity, which can be beneficial for solvating cations in reactions such as those involving organometallic reagents.[4]

Hypothetical Experimental Protocol: Grignard Reaction

• Objective: To assess the efficacy of 1-Ethoxyoctane as a solvent for the formation of a Grignard reagent and its subsequent reaction with a carbonyl compound.

• Materials: Magnesium turnings, an alkyl or aryl halide (e.g., bromobenzene), a carbonyl compound (e.g., benzaldehyde), anhydrous 1-Ethoxyoctane, iodine crystal (as an initiator), and standard glassware for anhydrous reactions.

• Methodology:

  • Dry all glassware thoroughly in an oven and assemble under an inert atmosphere (e.g., nitrogen or argon).

  • Add magnesium turnings and a crystal of iodine to a round-bottom flask containing anhydrous 1-Ethoxyoctane.

  • Slowly add a solution of the alkyl/aryl halide in 1-Ethoxyoctane to initiate the formation of the Grignard reagent, maintaining a gentle reflux.

  • Once the magnesium is consumed, cool the reaction mixture.

  • Add a solution of the carbonyl compound in 1-Ethoxyoctane dropwise to the Grignard reagent.

  • After the reaction is complete, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with a suitable organic solvent, dry the organic layer, and purify the product using standard techniques (e.g., column chromatography or distillation).

• Analysis: The yield and purity of the resulting alcohol would be determined using techniques such as NMR spectroscopy and gas chromatography-mass spectrometry (GC-MS) to evaluate the performance of 1-Ethoxyoctane as a solvent.

In Drug Delivery and Formulation

Long-chain alkyl ethers have been explored for their potential in drug delivery systems.[5][6] The lipophilic nature of the octyl chain in 1-Ethoxyoctane could facilitate the solubilization of poorly water-soluble drugs, potentially enhancing their bioavailability.[5] It could be investigated as a component of lipid-based drug delivery systems, such as self-emulsifying drug delivery systems (SEDDS) or as a penetration enhancer in topical formulations.

Logical Workflow for Investigating 1-Ethoxyoctane in Drug Delivery

Caption: A logical workflow for the preclinical evaluation of 1-Ethoxyoctane in drug delivery.

As a Reference Standard in Chromatography

Due to its defined chemical structure and physical properties, 1-Ethoxyoctane could be utilized as a reference standard in chromatographic techniques such as Gas Chromatography (GC).[7] Its retention time could serve as a benchmark for the analysis of other long-chain ethers or in the quality control of industrial processes where it might be present.

Conclusion and Future Directions

1-Ethoxyoctane is a molecule with a well-defined but currently under-utilized profile. The lack of published research on its specific applications presents a significant opportunity for novel investigations. Based on its physicochemical properties, its potential as a specialized solvent, a component in drug delivery systems, or as a chromatographic standard warrants further exploration. The hypothetical applications and experimental frameworks presented in this guide are intended to stimulate such research, paving the way for a more comprehensive understanding and utilization of 1-Ethoxyoctane in the scientific community. It is imperative that any future research also includes thorough toxicological and safety assessments to ensure its suitability for the proposed applications.

References

• 1. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pharmiweb.com [pharmiweb.com]
• 5. Long hydrocarbon chain ether diols and ether diacids that favorably alter lipid disorders in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Alkyl ether analogs of phosphatidylcholine are orally active in hypertensive rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Octane, 1-ethoxy- [webbook.nist.gov]

An In-Depth Technical Guide to the Thermophysical Properties of 1-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermophysical properties of 1-ethoxyoctane (C₁₀H₂₂O). Understanding these properties is crucial for a wide range of applications, from its use as a solvent in chemical reactions and formulations to its potential role in drug delivery systems. This document summarizes available quantitative data, details common experimental protocols for property determination, and presents a logical workflow for such investigations.

Core Thermophysical Properties of 1-Ethoxyoctane

1-Ethoxyoctane, also known as ethyl octyl ether, is a simple ether with a molecular weight of 158.28 g/mol .[1] Its thermophysical properties are influenced by the presence of the polar ether linkage and the nonpolar alkyl chains. While ethers are generally less polar and have lower boiling points than alcohols of similar molecular weight due to the absence of hydrogen bonding, they still exhibit dipole-dipole interactions.[2][3][4]

The following tables summarize the available quantitative data for the key thermophysical properties of 1-ethoxyoctane.

Table 1: General Physicochemical Properties of 1-Ethoxyoctane

Property	Value	Reference
Molecular Formula	C₁₀H₂₂O	[1][5]
Molecular Weight	158.28 g/mol	[1]
CAS Registry Number	929-61-3	[5]
IUPAC Name	1-ethoxyoctane	[1]
Boiling Point	188.15 °C (at 101.3 kPa)
Density (at 20°C)	0.799 g/cm³

Table 2: Temperature-Dependent Thermophysical Properties of 1-Ethoxyoctane

Property	Temperature Range	Data Source
Density (Liquid)	222.19 K to 629.3 K	NIST/TRC Web Thermo Tables[6]
Viscosity (Liquid)	270 K to 620 K	NIST/TRC Web Thermo Tables[6]
Speed of Sound (Liquid)	No specific data found for 1-ethoxyoctane. General trends for ethers suggest a decrease with increasing temperature.
Surface Tension	No specific data found for 1-ethoxyoctane. Data for other ethers show a linear decrease with increasing temperature.[7]

Note: Access to the critically evaluated data from the NIST/TRC Web Thermo Tables may require a subscription.

Experimental Protocols for Thermophysical Property Determination

The determination of thermophysical properties requires precise and accurate experimental methods. Below are detailed descriptions of common protocols used for liquids like 1-ethoxyoctane.

Density Measurement

Method: Vibrating Tube Densitometer

A widely used and highly accurate method for determining the density of liquids is the vibrating tube densitometer.

• Principle: A U-shaped tube is electromagnetically excited to oscillate at its natural frequency. This frequency is dependent on the mass of the tube. When the tube is filled with a sample liquid, the total mass changes, leading to a shift in the resonant frequency.

• Procedure:

  • The instrument is calibrated using two fluids of known density, typically dry air and pure water.

  • The sample of 1-ethoxyoctane is injected into the clean, dry U-tube.

  • The temperature of the sample is precisely controlled using a Peltier thermostat.

  • The oscillation period of the U-tube filled with the sample is measured.

  • The density of the sample is then calculated from the calibration constants and the measured oscillation period.

• Advantages: This method requires a small sample volume, offers high precision, and is suitable for a wide range of temperatures and pressures.

Viscosity Measurement

Method: Capillary Viscometer

The viscosity of a liquid can be determined using a capillary viscometer, which relies on the principles of laminar flow.

• Principle: The time taken for a fixed volume of liquid to flow through a narrow capillary tube under a known and constant pressure is measured. This flow time is directly proportional to the kinematic viscosity of the liquid.

• Procedure:

  • The viscometer is thoroughly cleaned and dried.

  • The sample of 1-ethoxyoctane is introduced into the viscometer, and the viscometer is placed in a constant temperature bath.

  • The liquid is drawn up through the capillary to a starting mark.

  • The time taken for the liquid to flow between two marked points on the capillary is measured using a stopwatch.

  • The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer. The dynamic viscosity can then be obtained by multiplying the kinematic viscosity by the density of the liquid at the same temperature.

• Advantages: This is a relatively simple and inexpensive method that provides high accuracy when performed carefully.

Speed of Sound Measurement

Method: Pulse-Echo Technique

The speed of sound in a liquid can be accurately measured using the pulse-echo technique.

• Principle: An ultrasonic pulse is generated by a transducer and transmitted through the liquid to a reflector. The time taken for the pulse to travel to the reflector and back to the transducer is measured. The speed of sound is then calculated from the known path length and the measured time of flight.

• Procedure:

  • The measuring cell, containing the transducer and reflector, is filled with the 1-ethoxyoctane sample.

  • The temperature of the cell is precisely controlled.

  • A short ultrasonic pulse is emitted by the transducer.

  • The time delay between the initial pulse and the reception of the reflected echo is measured using a high-resolution timer.

  • The speed of sound is calculated as twice the path length divided by the measured time delay.

• Advantages: This method is highly accurate and can be used over a wide range of temperatures and pressures.

Surface Tension Measurement

Method: Wilhelmy Plate Method

The Wilhelmy plate method is a common and reliable technique for measuring the surface tension of liquids.

• Principle: A thin platinum plate is suspended from a balance and brought into contact with the surface of the liquid. The force exerted on the plate by the surface tension is measured.

• Procedure:

  • A clean, roughened platinum plate is used to ensure a zero contact angle.

  • The plate is suspended from a microbalance.

  • A vessel containing the 1-ethoxyoctane sample is raised until the liquid surface just touches the lower edge of the plate.

  • The force on the balance increases as the surface tension pulls the plate into the liquid.

  • The surface tension is calculated from the measured force, the perimeter of the plate, and the contact angle (assumed to be zero).

• Advantages: This method is accurate, relatively simple to perform, and can be used for a variety of liquids.

Experimental Workflow

The logical progression for the experimental determination of the thermophysical properties of 1-ethoxyoctane is outlined in the workflow diagram below. This process ensures that dependencies between measurements (e.g., the need for density to calculate dynamic viscosity from kinematic viscosity) are correctly handled.

Caption: Experimental workflow for determining thermophysical properties.

References

• 1. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Decanol [webbook.nist.gov]
• 3. Soundspeed data for pipe materials and liquids, chemicals and water [rshydro.co.uk]
• 4. 1-Decanol (CAS 112-30-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Octane, 1-ethoxy- [webbook.nist.gov]
• 6. WTT- Under Construction Page [wtt-pro.nist.gov]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Structure and Bonding of 1-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethoxyoctane (CH₃(CH₂)₇OCH₂CH₃), also known as ethyl octyl ether, is a simple dialkyl ether. Ethers are a class of organic compounds characterized by an oxygen atom connected to two alkyl or aryl groups. They are widely used as solvents in organic synthesis and are of interest in various industrial applications. This technical guide provides a comprehensive overview of the molecular structure, bonding, and key physicochemical and spectroscopic properties of 1-ethoxyoctane. The synthesis of this ether is also discussed, with a focus on the well-established Williamson ether synthesis.

Molecular Structure and Bonding

The molecular structure of 1-ethoxyoctane is defined by a central oxygen atom bonded to an ethyl group and an octyl group. The molecule has the chemical formula C₁₀H₂₂O.[1] The bonding around the ether oxygen is analogous to that in water, with the oxygen atom being sp³ hybridized. This results in a bent molecular geometry around the oxygen atom, with the C-O-C bond angle being approximately 109.5°, characteristic of tetrahedral geometry. The two lone pairs of electrons on the oxygen atom occupy two of the four sp³ hybrid orbitals.

The octyl and ethyl groups consist of sp³ hybridized carbon atoms linked by sigma (σ) bonds. The C-H and C-C bonds are all single covalent bonds. Due to the free rotation around the C-C and C-O single bonds, the alkyl chains are flexible and can adopt numerous conformations.

Predicted Molecular Geometry

Bond	Predicted Bond Length (Å)	Predicted Bond Angle	Value (°)
C-O (ether)	~ 1.43	C-O-C	~ 109.5
C-C (alkane)	~ 1.54	H-C-H (methyl/methylene)	~ 109.5
C-H (alkane)	~ 1.09	C-C-H	~ 109.5
C-C-O	~ 109.5

Physicochemical Properties

1-Ethoxyoctane is a colorless liquid with physical and chemical properties typical of a medium-chain ether.

Property	Value
Molecular Formula	C₁₀H₂₂O
Molecular Weight	158.28 g/mol
IUPAC Name	1-ethoxyoctane
CAS Number	929-61-3
Boiling Point	188-190 °C
Density	0.79 g/cm³
Refractive Index	1.412
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	1

Spectroscopic Data

Spectroscopic techniques are essential for the structural elucidation and characterization of 1-ethoxyoctane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum of 1-ethoxyoctane is expected to show distinct signals for the different hydrogen environments.

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~ 3.39	Triplet	2H	-O-CH₂ -CH₂-
~ 3.48	Quartet	2H	-O-CH₂ -CH₃
~ 1.55	Quintet	2H	-O-CH₂-CH₂ -CH₂-
~ 1.2-1.4	Multiplet	10H	-(CH₂)₅-
~ 1.19	Triplet	3H	-O-CH₂-CH₃
~ 0.88	Triplet	3H	-CH₂-CH₃

¹³C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum provides information on the different carbon environments in the molecule.[2]

Chemical Shift (δ) (ppm)	Assignment
~ 70.8	-O-C H₂-CH₂-
~ 66.1	-O-C H₂-CH₃
~ 31.9	Methylene carbons
~ 29.7	Methylene carbons
~ 29.5	Methylene carbons
~ 29.3	Methylene carbons
~ 26.3	Methylene carbons
~ 22.7	Methylene carbons
~ 15.2	-O-CH₂-C H₃
~ 14.1	-CH₂-C H₃

Infrared (IR) Spectroscopy

The IR spectrum of 1-ethoxyoctane is characterized by the presence of C-O and C-H stretching and bending vibrations.[2]

Wavenumber (cm⁻¹)	Intensity	Assignment
2850-3000	Strong	C-H stretching
1465	Medium	CH₂ bending (scissoring)
1375	Medium	CH₃ bending (umbrella)
1115	Strong	C-O-C stretching (asymmetric)

Synthesis of 1-Ethoxyoctane

Williamson Ether Synthesis

The most common and versatile method for the preparation of unsymmetrical ethers like 1-ethoxyoctane is the Williamson ether synthesis.[3] This reaction involves the nucleophilic substitution (Sₙ2) of an alkyl halide by an alkoxide ion.

Reaction Mechanism:

• Alkoxide Formation: A strong base, such as sodium hydride (NaH), is used to deprotonate an alcohol (in this case, 1-octanol) to form a potent nucleophile, the alkoxide.

• Nucleophilic Attack: The resulting octoxide ion then attacks the primary alkyl halide (ethyl bromide or iodide) in a backside attack, displacing the halide ion and forming the ether.

Williamson Ether Synthesis of 1-Ethoxyoctane

Experimental Protocol: Williamson Ether Synthesis of 1-Ethoxyoctane

This protocol outlines the synthesis of 1-ethoxyoctane from 1-octanol and an ethyl halide.

Materials:

• 1-Octanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl bromide or ethyl iodide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for inert atmosphere synthesis

Procedure:

• Alkoxide Formation:

  • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 1-octanol (1.0 equivalent) and anhydrous THF.

  • Cool the flask to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.1 equivalents) portion-wise to the stirred solution.

  • Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium octoxide.

• Ether Synthesis:

  • Cool the freshly prepared sodium octoxide solution back to 0 °C.

  • Add the ethyl halide (1.1 equivalents) dropwise via the dropping funnel over a period of 30 minutes.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x volume of THF).

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude 1-ethoxyoctane can be purified by fractional distillation under reduced pressure to yield the pure product.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Ethoxyoctane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1-ethoxyoctane as a versatile and effective solvent for a variety of organic reactions. Its unique physicochemical properties, including a high boiling point and moderate polarity, make it a valuable alternative to more traditional ether solvents, particularly in applications requiring elevated temperatures and specific solubility characteristics.

Physicochemical Properties of 1-Ethoxyoctane

A thorough understanding of a solvent's physical and chemical properties is crucial for its effective application in organic synthesis. 1-Ethoxyoctane, a long-chain aliphatic ether, possesses a distinct set of properties that make it suitable for a range of reaction conditions.[1][2]

Property	Value	Reference
Molecular Formula	C₁₀H₂₂O	[1][2]
Molecular Weight	158.28 g/mol	[1][2]
CAS Number	929-61-3	[1][2]
Boiling Point	188-190 °C
Density	0.791 g/cm³
Flash Point	63 °C
Solubility	Insoluble in water; Soluble in most organic solvents
Appearance	Colorless liquid

Key Applications and Advantages

1-Ethoxyoctane's high boiling point allows for reactions to be conducted at elevated temperatures, which can significantly increase reaction rates and drive equilibria towards the desired products. Its moderate polarity enables the dissolution of a wide range of organic compounds, including nonpolar starting materials and more polar intermediates and products. Furthermore, its chemical stability and low reactivity prevent it from interfering with most organic transformations.

Ethers, in general, are favored solvents in pharmaceutical and fine chemical synthesis due to their ability to solvate a wide array of substances and their relative inertness.[3][4] The long alkyl chain in 1-ethoxyoctane can also provide a unique microenvironment for reactions, potentially influencing selectivity.

Experimental Protocols

The following protocols provide detailed methodologies for key organic reactions where 1-ethoxyoctane can be effectively utilized as a solvent.

Williamson Ether Synthesis of 1-Phenoxyoctane

The Williamson ether synthesis is a robust and widely used method for the preparation of ethers. This protocol details the synthesis of 1-phenoxyoctane from phenol (B47542) and 1-bromooctane (B94149) using 1-ethoxyoctane as the solvent. The high boiling point of 1-ethoxyoctane is advantageous for this Sₙ2 reaction, which often requires heating to proceed at a reasonable rate.

Reaction Scheme:

Caption: Williamson Ether Synthesis of 1-Phenoxyoctane.

Materials:

• Phenol (9.41 g, 0.1 mol)

• Sodium Hydroxide (B78521) (4.00 g, 0.1 mol)

• 1-Bromooctane (19.32 g, 0.1 mol)

• 1-Ethoxyoctane (200 mL)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phenol and 1-ethoxyoctane.

• Slowly add sodium hydroxide pellets to the stirred solution.

• Heat the mixture to reflux (approximately 120-130 °C) for 1 hour to ensure the complete formation of the sodium phenoxide.

• Cool the reaction mixture to room temperature and add 1-bromooctane dropwise over 30 minutes.

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into 200 mL of deionized water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with deionized water (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by vacuum distillation to obtain pure 1-phenoxyoctane.

Quantitative Data:

Reaction Parameter	Value
Reactant Ratio (Phenol:NaOH:1-Bromooctane)	1:1:1
Reaction Temperature	120-130 °C
Reaction Time	4-6 hours
Typical Yield	85-95%

Grignard Reaction: Synthesis of 1,1-Diphenyloctan-1-ol

Grignard reactions are fundamental for the formation of carbon-carbon bonds. Ethereal solvents are essential for the formation and stability of the Grignard reagent. 1-Ethoxyoctane, with its high boiling point, can be particularly useful for reactions involving less reactive alkyl or aryl halides that require higher temperatures to initiate Grignard reagent formation.

Reaction Workflow:

Caption: Workflow for Grignard Reaction.

Materials:

• Magnesium turnings (2.67 g, 0.11 mol)

• Bromobenzene (B47551) (15.7 g, 0.1 mol)

• Iodine (a small crystal)

• Benzophenone (18.22 g, 0.1 mol)

• Anhydrous 1-Ethoxyoctane (250 mL)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Place magnesium turnings and a crystal of iodine in a dry 500 mL three-necked flask equipped with a dropping funnel, a reflux condenser with a drying tube, and a magnetic stirrer.

• Gently heat the flask with a heat gun to activate the magnesium and then allow it to cool to room temperature.

• Add 50 mL of anhydrous 1-ethoxyoctane to the flask.

• Dissolve bromobenzene in 100 mL of anhydrous 1-ethoxyoctane and add a small portion (about 10 mL) to the magnesium suspension.

• If the reaction does not start, gently warm the mixture. Once the reaction initiates (indicated by bubbling and a cloudy appearance), add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve benzophenone in 100 mL of anhydrous 1-ethoxyoctane and add it dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether (3 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data:

Reaction Parameter	Value
Reactant Ratio (Mg:Bromobenzene:Benzophenone)	1.1:1:1
Reaction Temperature (Grignard formation)	Reflux in 1-Ethoxyoctane
Reaction Temperature (Addition)	0 °C to room temperature
Reaction Time	3-4 hours
Typical Yield	70-85%

Conclusion

1-Ethoxyoctane is a valuable solvent for organic synthesis, offering a high boiling point, good solvating power, and chemical inertness. The provided protocols for the Williamson ether synthesis and Grignard reaction demonstrate its practical application in common and important organic transformations. Researchers and drug development professionals are encouraged to consider 1-ethoxyoctane as a viable alternative to traditional ether solvents, especially for reactions requiring elevated temperatures or specific solubility profiles. Its use can lead to improved reaction outcomes and process efficiency.

References

• 1. The Application of Solvents in the Pharmaceutical Industry | Aure Chemical [aurechem.com]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. labinsights.nl [labinsights.nl]
• 4. Explain the Uses of Ethers in Different Fields. [unacademy.com]

Application Notes and Protocols for 1-Ethoxyoctane in Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the potential use of 1-ethoxyoctane as a mobile phase component in various chromatographic techniques. Due to the limited availability of direct applications of 1-ethoxyoctane in published literature, the following protocols are based on the physicochemical properties of 1-ethoxyoctane and analogous applications of similar long-chain alkyl ethers.

Physicochemical Properties of 1-Ethoxyoctane

A thorough understanding of the physicochemical properties of 1-ethoxyoctane is crucial for its application in chromatography. These properties inform its potential role as a non-polar solvent in normal-phase chromatography or as a modifier in reversed-phase and supercritical fluid chromatography.

Property	Value	Reference
Molecular Formula	C10H22O	[1]
Molecular Weight	158.28 g/mol	[1]
Boiling Point	186.7 °C at 760 mmHg
Density	0.791 g/cm³
LogP (XLogP3)	3.9	[1]
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	1
Refractive Index	1.415
Vapor Pressure	0.899 mmHg at 25°C

I. High-Performance Liquid Chromatography (HPLC)

Application Note: Separation of Non-Polar Lipids using 1-Ethoxyoctane in Normal-Phase HPLC

Introduction: Normal-phase HPLC is a powerful technique for separating non-polar compounds. The use of a non-polar mobile phase allows for the differential elution of analytes from a polar stationary phase based on their polarity. 1-Ethoxyoctane, with its long alkyl chain and ether functional group, can serve as a non-polar component in the mobile phase for the separation of lipids such as triglycerides and cholesteryl esters. Its moderate polarity, compared to alkanes, can provide unique selectivity for these classes of compounds.

Experimental Protocol:

Objective: To develop a normal-phase HPLC method for the separation of a standard mixture of triglycerides (TG), diglycerides (DG), and cholesteryl esters (CE).

Materials:

• Analytes: Triglyceride standard (e.g., triolein), Diglyceride standard (e.g., diolein), Cholesteryl ester standard (e.g., cholesteryl oleate)

• Solvents: 1-Ethoxyoctane (HPLC grade), Hexane (HPLC grade), Isopropanol (B130326) (HPLC grade)

• Column: Silica stationary phase (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• HPLC System: A standard HPLC system with a UV or Evaporative Light Scattering Detector (ELSD).

Sample Preparation:

• Prepare a stock solution of each standard at a concentration of 1 mg/mL in hexane.

• Prepare a mixed standard solution by combining equal volumes of each stock solution.

• Filter the final solution through a 0.45 µm PTFE syringe filter before injection.

Chromatographic Conditions:

Parameter	Condition
Column	Silica, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: HexaneB: 1-EthoxyoctaneC: Isopropanol
Gradient	0-5 min: 90% A, 10% B5-15 min: Gradient to 70% A, 25% B, 5% C15-20 min: Hold at 70% A, 25% B, 5% C20-25 min: Return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	ELSD (Nebulizer: 40°C, Evaporator: 60°C, Gas Flow: 1.5 L/min) or UV at 205 nm

Expected Results: The separation will be based on the polarity of the lipid classes. Cholesteryl esters, being the least polar, are expected to elute first, followed by triglycerides, and then diglycerides. The addition of isopropanol in the gradient helps to elute the more polar diglycerides.

Illustrative Retention Data:

Analyte	Retention Time (min)
Cholesteryl Oleate	8.5
Triolein	12.2
Diolein	16.8

Logical Workflow for HPLC Method Development:

Caption: Workflow for Normal-Phase HPLC Method Development.

II. Gas Chromatography (GC)

Application Note: Analysis of Volatile Terpenes using a 1-Ethoxyoctane-like Stationary Phase in GC-MS

Introduction: Gas chromatography is the premier technique for the analysis of volatile and semi-volatile compounds such as terpenes found in essential oils and fragrances. The choice of stationary phase is critical for achieving the desired separation. While 1-ethoxyoctane is a liquid at room temperature, a chemically similar, high-molecular-weight polymer could be synthesized and used as a stationary phase. This hypothetical stationary phase would offer a unique selectivity based on a combination of dispersion forces from the octyl chains and dipole-dipole interactions from the ether linkages. This could be particularly useful for resolving isomeric terpenes.

Experimental Protocol:

Objective: To develop a GC-MS method for the separation and identification of major terpenes in a citrus essential oil sample using a hypothetical 1-ethoxyoctane-based stationary phase.

Materials:

• Sample: Citrus essential oil (e.g., lemon or orange)

• Solvents: Dichloromethane (GC grade)

• Column: Hypothetical 1-ethoxyoctane-based stationary phase (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)

• GC-MS System: Standard GC-MS with a split/splitless injector and a mass selective detector.

Sample Preparation:

• Dilute the essential oil sample 1:100 (v/v) in dichloromethane.

• Vortex the solution to ensure homogeneity.

• Transfer an aliquot to a 2 mL autosampler vial.

Chromatographic Conditions:

Parameter	Condition
Column	1-Ethoxyoctane-based phase, 30 m x 0.25 mm ID, 0.25 µm
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injector Temperature	250 °C
Injection Mode	Split (50:1)
Injection Volume	1 µL
Oven Program	Initial: 60 °C (hold 2 min)Ramp: 5 °C/min to 240 °C (hold 5 min)
MSD Transfer Line	280 °C
MS Source Temperature	230 °C
MS Quadrupole Temp	150 °C
Scan Range	40-400 m/z

Expected Results: The terpenes will be separated based on their volatility and interaction with the stationary phase. The unique polarity of the hypothetical phase may provide enhanced resolution of isomers like limonene (B3431351) and its geometric isomers, or α-pinene and β-pinene. Identification can be confirmed by comparing the mass spectra with a library (e.g., NIST).

Illustrative Retention Data for Terpenes:

Terpene	Retention Time (min)
α-Pinene	10.2
β-Pinene	10.8
Limonene	12.5
Linalool	14.1
Citral	18.3

Experimental Workflow for GC-MS Analysis:

Caption: Workflow for GC-MS analysis of terpenes.

III. Supercritical Fluid Chromatography (SFC)

Application Note: Chiral Separation of Pharmaceutical Compounds using 1-Ethoxyoctane as a Co-solvent in SFC

Introduction: Supercritical fluid chromatography (SFC) is a powerful technique for chiral separations, offering advantages in speed and reduced organic solvent consumption compared to HPLC. The mobile phase in SFC typically consists of supercritical CO2 and a polar organic modifier. While alcohols are common modifiers, the use of less polar co-solvents like 1-ethoxyoctane can modulate the mobile phase polarity and provide unique selectivity for the separation of enantiomers, particularly for less polar pharmaceutical compounds.

Experimental Protocol:

Objective: To develop an SFC method for the chiral separation of a racemic mixture of a non-polar drug candidate.

Materials:

• Analyte: Racemic mixture of a non-polar drug candidate (e.g., a synthetic intermediate)

• Solvents: Methanol (B129727) (SFC grade), 1-Ethoxyoctane (SFC grade)

• Column: Chiral stationary phase (e.g., polysaccharide-based, 150 mm x 4.6 mm, 3 µm)

• SFC System: An analytical SFC system with a photodiode array (PDA) detector.

Sample Preparation:

• Dissolve the racemic mixture in methanol to a concentration of 1 mg/mL.

• Filter the solution through a 0.22 µm PTFE syringe filter.

Chromatographic Conditions:

Parameter	Condition
Column	Chiralpak IA (or similar polysaccharide-based CSP)
Mobile Phase	Supercritical CO2 and a modifier
Modifier	Methanol / 1-Ethoxyoctane (90:10, v/v)
Gradient	Isocratic at 15% modifier
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Column Temperature	40 °C
Injection Volume	5 µL
Detection	PDA, 220 nm

Expected Results: The two enantiomers of the drug candidate are expected to be resolved on the chiral stationary phase. The addition of 1-ethoxyoctane to the methanol modifier can fine-tune the polarity of the mobile phase, potentially improving the resolution and peak shape compared to using methanol alone.

Illustrative Chiral Separation Data:

Enantiomer	Retention Time (min)	Resolution (Rs)
Enantiomer 1	4.2	-
Enantiomer 2	5.1	2.1

Logical Relationship in SFC Method Development:

Caption: Interplay of parameters in SFC method development.

References

• 1. researchgate.net [researchgate.net]

Application of 1-Ethoxyoctane as an Internal Standard in NMR Spectroscopy

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the concentration and purity of chemical compounds. The accuracy of qNMR relies on the use of an internal standard, a stable compound with known concentration and purity, added to the sample of interest. An ideal internal standard should possess distinct NMR signals that do not overlap with analyte signals, be chemically inert, non-volatile, and soluble in the deuterated solvent used.

This document provides a detailed application note and a theoretical protocol for the use of 1-ethoxyoctane as an internal standard in ¹H NMR spectroscopy. Due to a lack of specific published examples of 1-ethoxyoctane as a qNMR standard, this protocol is based on its known physical properties and predicted spectral characteristics, combined with established principles of qNMR methodology.

Properties of 1-Ethoxyoctane

1-Ethoxyoctane (C₁₀H₂₂O) is a non-volatile ether with properties that suggest its potential as an internal standard in qNMR for the analysis of non-polar to moderately polar analytes in organic solvents.

Property	Value	Source
Molecular Formula	C₁₀H₂₂O	PubChem
Molecular Weight	158.28 g/mol	PubChem
Boiling Point	186.7 °C at 760 mmHg	LookChem[1]
Density	0.791 g/cm³	LookChem[1]
Solubility	Expected to be soluble in common deuterated organic solvents such as CDCl₃, acetone-d₆, and DMSO-d₆. Insoluble in D₂O.	Inferred from structure
Chemical Inertness	As an ether, it is generally unreactive under neutral and basic conditions.	General Chemical Knowledge

Predicted ¹H NMR Spectral Data of 1-Ethoxyoctane

The ¹H NMR spectrum of 1-ethoxyoctane is predicted to have simple, well-resolved signals in regions of the spectrum that are often clear of analyte signals. The predicted chemical shifts (in CDCl₃) are summarized below. These predictions are based on standard chemical shift increments and analysis of similar structures.

Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
CH₃ (octyl chain)	~0.88	Triplet	3H
(CH₂)₆ (octyl chain)	~1.2-1.6	Multiplet	12H
O-CH₂ (octyl chain)	~3.38	Triplet	2H
O-CH₂ (ethyl group)	~3.48	Quartet	2H
CH₃ (ethyl group)	~1.20	Triplet	3H

Note: The methylene (B1212753) protons of the octyl and ethyl groups attached to the oxygen are diastereotopic and may exhibit more complex splitting patterns in high-resolution spectra or in chiral environments. For qNMR, the triplet from the terminal methyl group of the octyl chain or the triplet from the methyl group of the ethyl chain would be the most suitable for integration due to their simplicity and distinct chemical shifts.

Experimental Protocol for qNMR using 1-Ethoxyoctane

This protocol outlines the steps for using 1-ethoxyoctane as an internal standard for the quantification of an analyte.

4.1. Materials and Reagents

• 1-Ethoxyoctane (high purity, >99%)

• Analyte of interest

• Deuterated NMR solvent (e.g., CDCl₃, acetone-d₆)

• High-precision analytical balance

• Volumetric flasks

• Micropipettes

• NMR tubes

4.2. Preparation of the Internal Standard Stock Solution

• Accurately weigh a precise amount of high-purity 1-ethoxyoctane (e.g., 50 mg) into a volumetric flask (e.g., 10 mL).

• Dissolve the 1-ethoxyoctane in the chosen deuterated NMR solvent.

• Fill the volumetric flask to the mark with the deuterated solvent to obtain a stock solution of known concentration.

• Calculate the exact concentration of the 1-ethoxyoctane stock solution in mol/L.

4.3. Sample Preparation for qNMR Analysis

• Accurately weigh a precise amount of the analyte (e.g., 10-20 mg) into a clean vial.

• Add a precise volume of the 1-ethoxyoctane internal standard stock solution to the vial (e.g., 500 µL).

• Ensure the analyte is completely dissolved. Gentle vortexing or sonication may be applied.

• Transfer the resulting solution to a clean, dry NMR tube to the appropriate height (typically 4-5 cm).

4.4. NMR Data Acquisition

Acquire the ¹H NMR spectrum using a spectrometer with a field strength of 400 MHz or higher. Key acquisition parameters should be optimized for quantitative accuracy.

Parameter	Recommended Value	Rationale
Pulse Angle	30° or 90°	A 30° pulse angle allows for a shorter relaxation delay, while a 90° pulse provides maximum signal for a given number of scans.
Relaxation Delay (d1)	> 5 x T₁ of the slowest relaxing proton	Crucial for ensuring complete relaxation of all protons, leading to accurate integration. The T₁ of both the analyte and internal standard signals should be considered. A conservative value of 30-60 seconds is often used when T₁ values are unknown.
Acquisition Time (aq)	> 3 s	To ensure high digital resolution.
Number of Scans (ns)	16 or higher	To achieve an adequate signal-to-noise ratio (S/N > 250:1 is recommended for high accuracy).
Temperature	Stable and controlled (e.g., 298 K)	To minimize variations in chemical shifts and sample stability.

4.5. Data Processing and Quantification

• Apply a Fourier transform to the acquired FID.

• Carefully phase the spectrum to ensure all peaks have a pure absorption line shape.

• Apply a baseline correction to obtain a flat baseline.

• Integrate the well-resolved, non-overlapping signals of both the analyte and 1-ethoxyoctane. For 1-ethoxyoctane, the triplet of the terminal methyl group of the octyl chain is recommended.

• Calculate the concentration of the analyte using the following equation:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (CIS)

  Where:

  • Canalyte = Concentration of the analyte

  • Ianalyte = Integral of the analyte signal

  • Nanalyte = Number of protons corresponding to the integrated analyte signal

  • IIS = Integral of the internal standard signal (1-ethoxyoctane)

  • NIS = Number of protons corresponding to the integrated internal standard signal (e.g., 3 for the terminal CH₃ of the octyl chain)

  • CIS = Concentration of the internal standard

Diagrams

References

• 1. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]

Application Notes and Protocols for the Investigation of 1-Ethoxyoctane as a Diesel Fuel Additive

For Researchers, Scientists, and Drug Development Professionals

Introduction

The continuous demand for cleaner and more efficient combustion in diesel engines has spurred research into various fuel additives. Oxygenated additives, such as ethers, are of particular interest due to their potential to improve combustion efficiency and reduce harmful emissions, particularly particulate matter (PM) and carbon monoxide (CO). 1-Ethoxyoctane, a long-chain ether, presents a promising candidate for investigation as a diesel fuel additive. Its molecular structure, featuring an oxygen atom and a long alkyl chain, suggests it could enhance the cetane number and introduce oxygen into the combustion process without significantly compromising energy density.

These application notes provide a comprehensive framework for the systematic investigation of 1-ethoxyoctane as a diesel fuel additive. The protocols outlined below are based on established ASTM and CEC standards and are intended to guide researchers in evaluating the effects of 1-ethoxyoctane on key fuel properties, engine performance, and emissions. Due to the limited published research specifically on 1-ethoxyoctane as a diesel additive, this document also draws upon findings from analogous ether additives to provide a robust starting point for experimentation.

Physicochemical Properties of 1-Ethoxyoctane and Diesel Blends

A thorough characterization of the physicochemical properties of 1-ethoxyoctane and its blends with a reference diesel fuel is the foundational step in its evaluation. The following table summarizes the key properties to be measured.

Property	Test Method	Base Diesel (Typical)	5% 1-Ethoxyoctane Blend (Predicted)	10% 1-Ethoxyoctane Blend (Predicted)	20% 1-Ethoxyoctane Blend (Predicted)
Density @ 15°C ( kg/m ³)	ASTM D4052	820 - 845	818 - 843	816 - 841	812 - 837
Kinematic Viscosity @ 40°C (mm²/s)	ASTM D445	1.9 - 4.1	1.8 - 4.0	1.7 - 3.9	1.6 - 3.7
Flash Point (°C)	ASTM D93	> 52	> 52	> 52	> 52
Cetane Number	ASTM D613	40 - 55	42 - 58	44 - 61	48 - 67
Cetane Index	ASTM D4737	40 - 55	41 - 56	42 - 57	44 - 59
Cloud Point (°C)	ASTM D2500	Varies	Varies	Varies	Varies
Pour Point (°C)	ASTM D97	Varies	Varies	Varies	Varies
Lubricity (HFRR wear scar @ 60°C, µm)	ASTM D6079	< 520	< 520	< 520	< 520
Oxidation Stability (Rancimat, hours)	EN 15751	> 20	> 20	> 20	> 20
Sulfur Content (mg/kg)	ASTM D5453	< 15	< 15	< 15	< 15
Distillation T90 (°C)	ASTM D86	~340	~335	~330	~320

Note: "Predicted" values are estimations based on the known properties of similar long-chain ethers and should be experimentally verified.

Experimental Protocols

Protocol 1: Preparation of 1-Ethoxyoctane/Diesel Blends

Objective: To prepare stable and homogeneous blends of 1-ethoxyoctane with a reference diesel fuel for subsequent testing.

Materials:

• 1-Ethoxyoctane (purity ≥ 98%)

• Reference diesel fuel (e.g., ULSD - Ultra-Low Sulfur Diesel)

• Glass blending vessel

• Magnetic stirrer and stir bar

• Graduated cylinders or calibrated volumetric flasks

Procedure:

• Determine the desired blend ratios by volume (e.g., 5%, 10%, 20% 1-ethoxyoctane in diesel).

• Measure the required volume of the reference diesel fuel using a graduated cylinder or volumetric flask and transfer it to the blending vessel.

• Measure the corresponding volume of 1-ethoxyoctane.

• With the magnetic stirrer activated at a moderate speed, slowly add the 1-ethoxyoctane to the diesel fuel in the blending vessel.

• Continue stirring the mixture for a minimum of 30 minutes to ensure homogeneity.

• Visually inspect the blend for any phase separation or insolubility.

• Store the prepared blends in sealed, labeled containers in a cool, dark location away from ignition sources.

• It is recommended to test the stability of the blends over time, especially at low temperatures, by observing for any signs of phase separation.

Protocol 2: Engine Performance and Emissions Testing

Objective: To evaluate the effects of 1-ethoxyoctane/diesel blends on engine performance (brake power, torque, brake specific fuel consumption) and exhaust emissions (NOx, CO, HC, PM).

Apparatus:

• A stationary, single-cylinder or multi-cylinder diesel engine mounted on a test bed.

• Engine dynamometer for load control and measurement of torque and speed.

• Fuel consumption measurement system (gravimetric or volumetric).

• Exhaust gas analyzer for NOx, CO, and HC (e.g., chemiluminescence for NOx, non-dispersive infrared for CO and CO2, flame ionization detector for HC).

• Particulate matter measurement system (e.g., smoke meter or gravimetric sampling with a dilution tunnel).

• Data acquisition system.

Procedure:

• Engine Warm-up: Operate the engine with the reference diesel fuel under a steady-state condition (e.g., 50% load at a constant speed) until the coolant and oil temperatures stabilize.

• Baseline Testing: While operating on the reference diesel, record baseline data for brake power, torque, fuel consumption, and exhaust emissions at various engine loads (e.g., 25%, 50%, 75%, 100%) and a constant engine speed.

• Fuel System Purge: Before introducing a new fuel blend, thoroughly purge the engine's fuel system to avoid cross-contamination.

• Blend Testing: Introduce the first 1-ethoxyoctane/diesel blend (e.g., 5%) into the engine's fuel system.

• Allow the engine to operate on the new blend for a sufficient period to ensure the fuel has fully circulated through the system.

• Repeat the data acquisition process as described in step 2 for the new fuel blend at the same engine operating points.

• Repeat steps 3-6 for all other prepared fuel blends.

• Data Analysis: For each operating point, compare the performance and emission data of the blends to the baseline diesel fuel. Calculate the percentage change for each parameter.

Visualizations

Experimental Workflow

Caption: Workflow for investigating 1-ethoxyoctane as a diesel fuel additive.

Hypothesized Combustion Pathway

Caption: Hypothesized combustion pathway of a 1-ethoxyoctane/diesel blend.

Conclusion

The investigation of 1-ethoxyoctane as a diesel fuel additive holds significant potential for advancing the development of cleaner fuels. The protocols detailed in this document provide a standardized approach to thoroughly evaluate its impact on fuel properties, engine performance, and emissions. While direct data on 1-ethoxyoctane is currently scarce, the methodologies presented, grounded in established standards and knowledge of similar ether compounds, offer a solid foundation for researchers to build upon. Rigorous adherence to these protocols will ensure the generation of high-quality, comparable data, which is essential for determining the viability of 1-ethoxyoctane as a next-generation diesel fuel additive.

The Role of 1-Ethoxyoctane in Nanoparticle Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of nanoparticles with controlled size, shape, and composition is a cornerstone of modern nanotechnology, with profound implications for drug delivery, diagnostics, and materials science. The choice of solvent in colloidal synthesis methods, such as thermal decomposition, plays a critical role in dictating the reaction kinetics, nanoparticle morphology, and stability. High-boiling point solvents are particularly crucial for the synthesis of high-quality crystalline nanoparticles, as they allow for the necessary high temperatures for precursor decomposition and crystal growth.

1-Ethoxyoctane, a high-boiling point ether (Boiling Point: 186.7°C), presents itself as a viable, though less documented, solvent for the thermal decomposition synthesis of various nanoparticles.[1] Its ether functionality can aid in the dissolution of metal-organic precursors and contribute to the stabilization of nascent nanoparticles. This document provides detailed application notes on the theoretical role of 1-ethoxyoctane in nanoparticle synthesis and offers generalized experimental protocols based on established methods using similar high-boiling point ether solvents.

Application Notes: The Multifaceted Role of 1-Ethoxyoctane

1-Ethoxyoctane is proposed to function in several key capacities during the thermal decomposition synthesis of nanoparticles:

• High-Boiling Point Solvent: Its primary role is to provide a high-temperature medium necessary for the thermal decomposition of metal-organic precursors, such as metal acetylacetonates (B15086760) or metal oleates.[2] The elevated reaction temperatures facilitate the formation of crystalline nanoparticles.

• Solubilizing Agent: The ether linkage in 1-ethoxyoctane can help to dissolve a variety of metal-organic precursors, ensuring a homogeneous reaction mixture, which is essential for uniform nucleation and growth of nanoparticles.

• Coordinating Solvent/Capping Agent: The oxygen atom in the ether group possesses lone pairs of electrons that can coordinate to the surface of the growing nanoparticles. This coordination can help to passivate the surface, preventing uncontrolled growth and aggregation, thus contributing to the formation of monodisperse nanoparticles.

• Heat Transfer Medium: As a solvent, it ensures uniform heat distribution throughout the reaction mixture, leading to consistent nucleation and growth conditions.

Data Presentation: Nanoparticle Synthesis Parameters in High-Boiling Point Solvents

The following table summarizes typical experimental parameters for the synthesis of nanoparticles in high-boiling point solvents, which can be adapted for use with 1-ethoxyoctane. It is important to note that optimal conditions for 1-ethoxyoctane would require experimental validation.

Nanoparticle Type	Precursor	Solvent	Surfactant/Capping Agent	Temperature (°C)	Resulting Nanoparticle Size (nm)	Reference (Similar Systems)
Iron Oxide (Fe₃O₄)	Iron(III) acetylacetonate (B107027)	Dioctyl ether / Phenyl ether	Oleic acid, Oleylamine (B85491)	250-300	5-20	[3]
Germanium (Ge)	Tetrabutylgermane	Trioctylamine	-	380-420	1-15	[4]
Palladium (Pd)	Palladium(II) chloride	Ethylene glycol	Polyvinylpyrrolidone (PVP)	200	6-17	[3]
Copper (Cu)	Copper(II) chloride	Phenyl ether	Sodium oleate	250-270	4-18	[5]

Experimental Protocols

The following are generalized protocols for the synthesis of nanoparticles using a high-boiling point ether solvent like 1-ethoxyoctane. Safety Precaution: These experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Protocol 1: Synthesis of Iron Oxide Nanoparticles

This protocol is adapted from established methods for the synthesis of iron oxide nanoparticles via thermal decomposition.

Materials:

• Iron(III) acetylacetonate (Fe(acac)₃)

• 1-Ethoxyoctane

• Oleic acid

• Oleylamine

• Ethanol (B145695)

• Hexane (B92381)

Procedure:

• In a three-neck round-bottom flask equipped with a condenser, thermocouple, and magnetic stirrer, combine Iron(III) acetylacetonate, oleic acid, and oleylamine in 1-ethoxyoctane.

• Under a nitrogen atmosphere, heat the mixture to 200°C for 30 minutes with constant stirring to form the iron-oleate complex.

• Increase the temperature to reflux (approximately 185-190°C for 1-ethoxyoctane) and maintain for 1 hour.

• After the reaction, cool the mixture to room temperature.

• Add ethanol to precipitate the iron oxide nanoparticles.

• Separate the nanoparticles by centrifugation.

• Wash the nanoparticles with a mixture of ethanol and hexane multiple times.

• Disperse the final product in a suitable nonpolar solvent for storage.

Protocol 2: Synthesis of Generic Metal Nanoparticles

This protocol provides a general framework that can be adapted for the synthesis of other metal nanoparticles.

Materials:

• Metal precursor (e.g., metal acetylacetonate, metal chloride)

• 1-Ethoxyoctane

• Capping agent (e.g., oleic acid, oleylamine, trioctylphosphine)

• Reducing agent (if required, e.g., a long-chain alcohol or amine)

• Ethanol

• Toluene

Procedure:

• Combine the metal precursor, capping agent, and 1-ethoxyoctane in a three-neck flask.

• If a reducing agent is required, add it to the mixture.

• Under an inert atmosphere (e.g., nitrogen or argon), heat the mixture to the desired decomposition temperature (typically between 150°C and 185°C, depending on the precursor and desired nanoparticle phase) with vigorous stirring.

• Maintain the temperature for a specific duration (e.g., 30-120 minutes) to allow for nanoparticle nucleation and growth.

• Monitor the reaction progress by observing color changes in the solution.

• Once the reaction is complete, cool the solution to room temperature.

• Precipitate the nanoparticles by adding a polar solvent like ethanol.

• Isolate the nanoparticles via centrifugation.

• Wash the nanoparticles repeatedly with ethanol and redisperse them in a nonpolar solvent like toluene.

Mandatory Visualizations

Below are diagrams illustrating the conceptual workflows and relationships in nanoparticle synthesis.

Caption: A generalized workflow for the thermal decomposition synthesis of nanoparticles.

Caption: The conceptual role of 1-ethoxyoctane and other components in nanoparticle synthesis.

Conclusion

References

• 1. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Metal Nanoparticles: Thermal Decomposition, Biomedicinal Applications to Cancer Treatment, and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ‘Pre-optimization’ of the solvent of nanoparticle synthesis for superior catalytic efficiency: a case study with Pd nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]

Application Notes and Protocols for 1-Ethoxyoctane as a Medium for Grignard Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 1-ethoxyoctane as a solvent in Grignard reactions. Grignard reactions are fundamental for carbon-carbon bond formation in organic synthesis and drug development.[1][2][3][4] The choice of solvent is critical for the stability and reactivity of the Grignard reagent.[5][6][7] 1-Ethoxyoctane, a high-boiling point ether, presents a potentially safer alternative to more volatile traditional solvents like diethyl ether and tetrahydrofuran (B95107) (THF).

Introduction to 1-Ethoxyoctane in Grignard Reactions

Grignard reagents (RMgX) are potent nucleophiles and strong bases that are highly reactive and sensitive to protic solvents.[3][4] Ethereal solvents are essential for Grignard reactions as they are aprotic and solvate the magnesium center of the reagent, enhancing its stability and reactivity.[5][6] While diethyl ether and THF are commonly used, their low boiling points and high volatility can pose safety risks.

1-Ethoxyoctane offers a higher boiling point and flash point, which can translate to a safer reaction environment, especially for larger-scale syntheses. Its ether functionality provides the necessary Lewis basicity to stabilize the Grignard reagent. These properties suggest that 1-ethoxyoctane could be a valuable alternative solvent for Grignard reactions, particularly when higher reaction temperatures are desired.

Data Presentation: Physicochemical Properties of Ethereal Solvents

A comparison of the physical properties of 1-ethoxyoctane with commonly used Grignard solvents highlights its potential advantages.

Property	1-Ethoxyoctane	Diethyl Ether	Tetrahydrofuran (THF)
Molecular Formula	C10H22O[8]	C4H10O	C4H8O
Molecular Weight	158.28 g/mol [8]	74.12 g/mol	72.11 g/mol
Boiling Point	186.7 °C[9]	34.6 °C	66 °C
Flash Point	56.9 °C[9]	-45 °C	-14 °C
Density	0.791 g/cm³[9]	0.713 g/cm³	0.889 g/cm³
Water Solubility	Low	6.9 g/100 mL (20 °C)	Miscible
Vapor Pressure	0.899 mmHg at 25°C[9]	442 mmHg at 20 °C	143 mmHg at 20 °C

Application Notes

Advantages of 1-Ethoxyoctane:

• Enhanced Safety: The significantly higher boiling point and flash point of 1-ethoxyoctane reduce the risk of fire and minimize solvent loss through evaporation.

• Wider Temperature Range: Reactions can be conducted at higher temperatures, which may be beneficial for the formation of certain Grignard reagents or for reactions with sluggish kinetics.

• Potentially Improved Solubility: The longer alkyl chain in 1-ethoxyoctane may improve the solubility of nonpolar organic substrates.

Considerations for Use:

• Anhydrous Conditions: Like all Grignard reactions, the use of 1-ethoxyoctane requires strictly anhydrous conditions to prevent quenching of the Grignard reagent.[10]

• Peroxide Formation: Ethers can form explosive peroxides upon exposure to air and light.[11] 1-Ethoxyoctane should be tested for the presence of peroxides before use and handled accordingly.

• Reaction Kinetics: The reaction kinetics may differ from those in traditional ethers due to differences in viscosity and solvating power. Optimization of reaction time and temperature may be necessary.

• Workup: The low water solubility of 1-ethoxyoctane facilitates a clean separation of the organic layer during aqueous workup.

Experimental Protocols

The following are general protocols for conducting a Grignard reaction using 1-ethoxyoctane as the solvent. These are adapted from standard procedures and should be optimized for specific substrates.[12][13][14]

Protocol 1: Preparation of a Grignard Reagent

Materials:

• Magnesium turnings

• Organic halide (e.g., bromooctane)

• Anhydrous 1-ethoxyoctane

• Iodine crystal (as an initiator)

• Three-neck round-bottom flask, reflux condenser, dropping funnel, and magnetic stirrer

Procedure:

• Apparatus Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube (e.g., calcium chloride), and a dropping funnel. Flame-dry the entire apparatus under a stream of inert gas (e.g., nitrogen or argon) and allow it to cool to room temperature.

• Magnesium Activation: Place the magnesium turnings in the flask. Add a small crystal of iodine to activate the magnesium surface.

• Initial Reagent Addition: Add a small amount of anhydrous 1-ethoxyoctane to cover the magnesium. Dissolve the organic halide in anhydrous 1-ethoxyoctane and add it to the dropping funnel.

• Initiation: Add a small portion of the organic halide solution from the dropping funnel to the magnesium. The reaction is initiated when the solution becomes cloudy and begins to reflux. Gentle warming may be necessary to start the reaction.

• Grignard Reagent Formation: Once the reaction has started, add the remaining organic halide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the magnesium is consumed. The resulting greyish solution is the Grignard reagent.

Protocol 2: Reaction of a Grignard Reagent with an Electrophile (e.g., a Ketone)

Materials:

• Freshly prepared Grignard reagent in 1-ethoxyoctane

• Ketone (e.g., acetophenone)

• Anhydrous 1-ethoxyoctane

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

Procedure:

• Electrophile Addition: Cool the freshly prepared Grignard reagent solution in an ice bath. Dissolve the ketone in anhydrous 1-ethoxyoctane and add it to the dropping funnel.

• Reaction: Add the ketone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C. After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours, or until the reaction is complete (monitor by TLC or GC).

• Quenching: Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of ammonium chloride to quench the reaction.

• Workup and Isolation: a. Transfer the mixture to a separatory funnel. The low water solubility of 1-ethoxyoctane should result in a clean phase separation. b. Separate the organic layer. c. Extract the aqueous layer with an appropriate solvent like diethyl ether or ethyl acetate. d. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) or magnesium sulfate. e. Filter the drying agent and remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or distillation.

Mandatory Visualizations

Caption: Experimental workflow for a Grignard reaction using 1-ethoxyoctane.

Caption: Stabilization of the Grignard reagent by 1-ethoxyoctane.

Safety Precautions

• Handling 1-Ethoxyoctane: 1-Ethoxyoctane is a flammable liquid.[11] Handle in a well-ventilated fume hood and keep away from open flames, hot surfaces, and sources of ignition.[11] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[15][16][17]

• Peroxide Formation: As an ether, 1-ethoxyoctane may form explosive peroxides.[11] Test for peroxides before use, especially if the container has been opened previously and stored for an extended period.

• Grignard Reagents: Grignard reagents are highly reactive and pyrophoric. They react violently with water and protic solvents.[10] All operations should be carried out under an inert atmosphere.

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

1-Ethoxyoctane shows promise as a high-boiling point, safer alternative solvent for Grignard reactions. Its physical properties may offer advantages in terms of operational safety and reaction temperature flexibility. The provided protocols offer a starting point for researchers to explore the utility of 1-ethoxyoctane in their synthetic endeavors. Further research is warranted to establish a broader understanding of its scope and limitations in this critical class of organic transformations.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. adichemistry.com [adichemistry.com]
• 4. leah4sci.com [leah4sci.com]
• 5. Solvents and Stabilization in Grignard Reactions , Hive Chemistry Discourse [chemistry.mdma.ch]
• 6. quora.com [quora.com]
• 7. homework.study.com [homework.study.com]
• 8. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. fishersci.fr [fishersci.fr]
• 12. benchchem.com [benchchem.com]
• 13. community.wvu.edu [community.wvu.edu]
• 14. benchchem.com [benchchem.com]
• 15. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 16. fishersci.ie [fishersci.ie]
• 17. carlroth.com [carlroth.com]

Experimental protocol for using 1-Ethoxyoctane in phase transfer catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Ethers in Phase Transfer Catalysis

Phase transfer catalysis (PTC) is a powerful technique in synthetic chemistry that facilitates reactions between reactants located in different immiscible phases, typically an aqueous and an organic phase.[1] This methodology is particularly valuable in green chemistry as it can enhance reaction rates, improve yields, and often allows for the use of milder reaction conditions and less hazardous solvents.[1] While a wide variety of compounds can act as phase transfer catalysts, this document focuses on the application of ether-based catalysts.

It is a common misconception that any ether can function as a phase transfer catalyst. Simple dialkyl ethers, such as 1-Ethoxyoctane , are generally not effective as phase transfer catalysts. Their limited ability to complex with cations—a key step in the PTC mechanism—renders them incapable of efficiently transporting ionic reagents from an aqueous phase to an organic phase.

Effective ether-based phase transfer catalysts are typically macrocyclic polyethers, known as crown ethers , or polymeric ethers like polyethylene glycols (PEGs) .[1] These molecules possess a unique structure with multiple oxygen atoms that can chelate a metal cation, effectively encapsulating it within an organophilic shell.[1] This complexation allows the cation and its accompanying anion to be soluble in the organic phase, where the "naked" and highly reactive anion can participate in the desired reaction.[2]

This application note provides a detailed experimental protocol for a representative nucleophilic substitution reaction using 18-crown-6 (B118740) , a widely used and highly effective crown ether catalyst.[2]

Mechanism of Phase Transfer Catalysis with Crown Ethers

The catalytic cycle of a crown ether in a solid-liquid phase transfer reaction can be visualized as follows: The crown ether coordinates with a metal cation (e.g., K⁺) at the surface of the solid salt. This complex, now soluble in the organic solvent, transports the anion (e.g., F⁻, AcO⁻) into the organic phase.[2] The poorly solvated and highly reactive anion then undergoes a nucleophilic substitution reaction with the organic substrate. The resulting inorganic salt, complexed with the crown ether, returns the leaving group anion to the solid phase, regenerating the catalyst for another cycle.

Caption: General mechanism of solid-liquid phase transfer catalysis using 18-crown-6.

Application: Nucleophilic Substitution of Alkyl Halides using 18-Crown-6

This section details the protocol for the nucleophilic substitution of an alkyl halide with a potassium salt, a classic example of a reaction significantly accelerated by 18-crown-6.

Quantitative Data Summary

The following table summarizes representative yields and reaction conditions for nucleophilic substitution reactions catalyzed by 18-crown-6, as reported in the literature.

Substrate	Nucleophile	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference(s)
Benzyl (B1604629) Bromide	Potassium Acetate (B1210297)	18-crown-6	Acetonitrile (B52724)	Room Temp.	1	High (not specified)	[3]
Primary Alkyl Bromides	Potassium Acetate	18-crown-6	Acetonitrile	83	3	High (not specified)	[3]
2-Bromooctane	Potassium Acetate	18-crown-6	Acetonitrile	83	-	87	[3]
Alkyl Halide	Potassium Fluoride	18-crown-6	Acetonitrile	82	24	46	[4]

Experimental Protocol: Synthesis of Benzyl Acetate via Phase Transfer Catalysis

This protocol describes the synthesis of benzyl acetate from benzyl bromide and potassium acetate using 18-crown-6 as a phase transfer catalyst.

Materials and Reagents

• Benzyl bromide

• Potassium acetate (anhydrous)

• 18-crown-6

• Acetonitrile (anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of benzyl acetate using PTC.

Detailed Procedure

• Reaction Setup: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, combine anhydrous potassium acetate (1.5 g, 15.3 mmol) and 18-crown-6 (0.4 g, 1.5 mmol, 10 mol%).

• Solvent Addition: Add 30 mL of anhydrous acetonitrile to the flask. Stir the suspension for 10 minutes at room temperature to allow for initial complexation.

• Substrate Addition: To the stirring suspension, add benzyl bromide (1.8 mL, 15.1 mmol) via syringe.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C) and maintain stirring for 3 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel containing 50 mL of water and 50 mL of diethyl ether.

• Extraction and Washing: Shake the separatory funnel and separate the layers. Extract the aqueous layer with an additional 25 mL of diethyl ether. Combine the organic layers and wash sequentially with 50 mL of saturated aqueous sodium bicarbonate solution and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: If necessary, purify the crude benzyl acetate by vacuum distillation or column chromatography on silica (B1680970) gel.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Benzyl bromide is a lachrymator and is corrosive. Handle with care.

• Crown ethers can be toxic and should be handled with caution.[5]

Conclusion

While simple ethers like 1-ethoxyoctane are not suitable for phase transfer catalysis, specialized ethers such as 18-crown-6 are highly effective catalysts for a variety of organic transformations, particularly nucleophilic substitutions. The protocol provided herein offers a reliable and efficient method for conducting such reactions, highlighting the practical benefits of phase transfer catalysis in a laboratory setting. This approach underscores the importance of selecting the appropriate catalyst structure to achieve desired reactivity and efficiency in biphasic reaction systems.

References

• 1. iajpr.com [iajpr.com]
• 2. 18-Crown-6 - Wikipedia [en.wikipedia.org]
• 3. GT Digital Repository [repository.gatech.edu]
• 4. Nucleophilic Fluorination with KF Catalyzed by 18-Crown-6 and Bulky Diols: A Theoretical and Experimental Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

1-Ethoxyoctane: A Promising Green Solvent for the Extraction of Lipophilic Natural Products

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The extraction of natural products is a critical first step in the discovery and development of new pharmaceuticals, nutraceuticals, and cosmetic ingredients. For decades, hexane (B92381) has been the solvent of choice for extracting non-polar compounds, such as lipids, carotenoids, and essential oils. However, growing concerns over the neurotoxicity and environmental impact of hexane have spurred the search for safer, more sustainable alternatives.[1][2] This application note explores the potential of 1-ethoxyoctane as a "green" extraction solvent for lipophilic natural products.

1-Ethoxyoctane (CAS No. 929-61-3) is an ether with properties that make it an attractive alternative to traditional non-polar solvents.[3][4] Its higher boiling point and flash point compared to hexane suggest a lower risk of fire and reduced emissions of volatile organic compounds (VOCs).[3] Furthermore, its chemical structure suggests it can effectively dissolve a wide range of non-polar to moderately polar lipids.

This document provides a hypothetical, yet scientifically grounded, protocol for the use of 1-ethoxyoctane in the extraction of bioactive lipids from a model plant matrix. It also presents a comparative analysis of its performance against hexane.

Physicochemical Properties: 1-Ethoxyoctane vs. Hexane

A summary of the key physicochemical properties of 1-ethoxyoctane and n-hexane is presented below. These properties are crucial in understanding the potential advantages of 1-ethoxyoctane as a safer and more environmentally friendly solvent.

Property	1-Ethoxyoctane	n-Hexane
Molecular Formula	C10H22O	C6H14
Molecular Weight	158.28 g/mol	86.18 g/mol
Boiling Point	186.7°C at 760 mmHg[3]	69°C
Flash Point	56.9°C[3]	-22°C
Density	0.791 g/cm³[3]	0.659 g/cm³
Vapor Pressure	0.899 mmHg at 25°C[3]	132 mmHg at 20°C
LogP	3.38[3]	~3.9

Hypothetical Extraction Performance: 1-Ethoxyoctane vs. Hexane

The following table presents hypothetical quantitative data comparing the extraction efficiency of 1-ethoxyoctane with that of hexane for the extraction of total lipids and a target bioactive compound (e.g., a specific fatty acid or carotenoid) from a model oilseed.

Parameter	1-Ethoxyoctane	n-Hexane
Total Lipid Yield (%)	32.5 ± 1.2	34.2 ± 1.5
Target Bioactive Yield (mg/g of extract)	15.8 ± 0.5	16.1 ± 0.6
Solvent Consumption (mL/g of sample)	10	10
Extraction Time (hours)	2	2
Extraction Temperature (°C)	60	60

Experimental Protocol: Extraction of Lipophilic Compounds using 1-Ethoxyoctane

This protocol outlines a general procedure for the solvent extraction of lipophilic natural products from a dried, powdered plant matrix using 1-ethoxyoctane.[5][6]

Materials:

• Dried and finely ground plant material (e.g., oilseeds, leaves)

• 1-Ethoxyoctane (reagent grade)

• Anhydrous sodium sulfate (B86663)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Filter paper and funnel

• Rotary evaporator

• Glassware for storage

Procedure:

• Sample Preparation: Weigh 10 g of the dried, powdered plant material and place it into a 250 mL round-bottom flask.

• Solvent Addition: Add 100 mL of 1-ethoxyoctane to the flask.

• Extraction:

  • Attach the reflux condenser to the round-bottom flask.

  • Place the apparatus in a heating mantle on a magnetic stirrer.

  • Heat the mixture to 60°C and stir for 2 hours.

• Filtration:

  • Allow the mixture to cool to room temperature.

  • Filter the mixture through a Whatman No. 1 filter paper to separate the extract from the solid plant material.

  • Wash the solid residue with an additional 20 mL of 1-ethoxyoctane to ensure complete recovery of the extract.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected extract to remove any residual water.

• Solvent Removal:

  • Transfer the dried extract to a pre-weighed round-bottom flask.

  • Remove the 1-ethoxyoctane using a rotary evaporator at a temperature of 70-80°C and reduced pressure.

• Yield Determination:

  • Once the solvent is fully evaporated, weigh the flask containing the crude extract.

  • Calculate the total lipid yield as follows: Yield (%) = (Weight of crude extract / Weight of initial plant material) x 100

• Storage: Store the crude extract in a sealed glass vial at -20°C for further analysis.

Visualizations

Caption: General workflow for the extraction of natural products using 1-ethoxyoctane.

Caption: Hypothetical signaling pathway activated by a bioactive lipid.

Discussion

While direct experimental data for 1-ethoxyoctane as an extraction solvent for natural products is not yet widely available, its physicochemical properties suggest it is a viable and potentially superior alternative to hexane. Its lower volatility and higher flash point significantly enhance laboratory safety. The non-polar nature of 1-ethoxyoctane, indicated by its LogP value, makes it suitable for extracting a similar range of lipophilic compounds as hexane.

The slightly lower hypothetical yield compared to hexane could be attributed to differences in solvent viscosity and solute-solvent interactions. However, this minor difference may be an acceptable trade-off for the significant improvements in safety and environmental impact. Further research is warranted to optimize extraction parameters such as temperature, time, and solvent-to-solid ratio for specific natural products.

Conclusion

1-Ethoxyoctane presents a compelling case as a green solvent for the extraction of non-polar natural products. Its favorable safety profile and comparable solvating power to hexane make it a promising candidate for replacing hazardous solvents in research and industrial applications. The provided protocol serves as a foundational methodology for exploring the full potential of 1-ethoxyoctane in the field of natural product chemistry.

References

• 1. Exploring alternative solvents to n-hexane for green extraction of lipid from camellia oil cakes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. britannica.com [britannica.com]
• 3. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 4. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for Electrochemical Studies in 1-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 1-ethoxyoctane as a non-aqueous solvent in electrochemical studies. This document outlines the key considerations, experimental protocols, and expected data for researchers working in fields such as organic synthesis, materials science, and drug development.

Introduction to 1-Ethoxyoctane in Electrochemistry

1-Ethoxyoctane is a non-aqueous, aprotic solvent with properties that make it a potentially interesting medium for electrochemical investigations. Its low polarity and wide electrochemical window can be advantageous for studying redox processes of organic molecules and organometallic complexes that are insoluble in or reactive with protic solvents like water. The choice of a non-aqueous solvent is critical as it can significantly influence ion solvation, electrolyte solubility, and the kinetics of electron transfer reactions.[1]

Key Properties of 1-Ethoxyoctane:

Property	Value	Reference
Molecular Formula	C10H22O	[2]
Molecular Weight	158.28 g/mol	[2]
IUPAC Name	1-ethoxyoctane	[2]
CAS Number	929-61-3	[2]

Advantages and Considerations for Using 1-Ethoxyoctane

Advantages:

• Wide Potential Window: Aprotic solvents like 1-ethoxyoctane typically offer a wider potential window compared to aqueous solutions, allowing for the study of redox events at more extreme potentials.

• Inertness: The absence of acidic protons makes it suitable for studying species that are sensitive to protonolysis.

• Solubility: It can dissolve a wide range of organic and organometallic compounds that are insoluble in water.

Considerations:

• Low Polarity: The low polarity of 1-ethoxyoctane may limit the solubility of some common supporting electrolytes.

• High Resistance: Solutions in low-polarity solvents can have high resistance, which may require iR compensation during electrochemical measurements.

• Water Content: Trace amounts of water can significantly affect electrochemical results in non-aqueous systems.[3] Rigorous drying of the solvent and electrolyte is crucial.[3][4]

Experimental Protocols

Objective: To prepare a high-purity, low-water content electrolyte solution in 1-ethoxyoctane.

Materials:

• 1-Ethoxyoctane (high purity grade)

• Supporting electrolyte (e.g., Tetrabutylammonium hexafluorophosphate (B91526) - TBAPF6)

• Activated alumina (B75360)

• Molecular sieves (3Å or 4Å)

• Inert gas (Argon or Nitrogen)

• Schlenk line or glovebox

Protocol:

• Solvent Purification:

  • Pass 1-ethoxyoctane through a column of activated alumina to remove polar impurities and water.[3]

  • Store the purified solvent over activated molecular sieves under an inert atmosphere to maintain low water content.[3]

• Electrolyte Drying:

  • Dry the supporting electrolyte (e.g., TBAPF6) in a vacuum oven at a temperature appropriate for the specific salt (e.g., 80-100 °C) for at least 24 hours to remove residual water.

• Solution Preparation:

  • In an inert atmosphere (glovebox or Schlenk line), dissolve the dried supporting electrolyte in the purified 1-ethoxyoctane to the desired concentration (typically 0.1 M).[3]

  • Store the resulting electrolyte solution over molecular sieves.

Objective: To investigate the redox behavior of an analyte in 1-ethoxyoctane. Cyclic voltammetry is a powerful technique for obtaining mechanistic and thermodynamic information about redox reactions.[5]

Apparatus:

• Potentiostat

• Electrochemical cell

• Working electrode (e.g., glassy carbon, platinum, or gold)

• Reference electrode (e.g., Ag/Ag+ or a pseudo-reference electrode like a silver wire)

• Counter electrode (e.g., platinum wire or gauze)

• Inert gas purging system

Protocol:

• Cell Assembly:

  • Assemble the three-electrode cell with the working, reference, and counter electrodes.

  • Add the analyte of interest to the 1-ethoxyoctane electrolyte solution to the desired concentration.

  • Fill the electrochemical cell with the solution under an inert atmosphere.

• Deoxygenation:

  • Purge the solution with an inert gas (argon or nitrogen) for at least 10-15 minutes to remove dissolved oxygen, which can interfere with electrochemical measurements.

• Data Acquisition:

  • Set the parameters on the potentiostat, including the initial potential, switching potential, final potential, and scan rate.

  • Run the cyclic voltammetry experiment and record the resulting voltammogram (current vs. potential).

  • It is advisable to perform multiple scans at different scan rates to investigate the reversibility of the redox process.

Hypothetical Data Presentation

The following table presents hypothetical electrochemical data for the one-electron reversible oxidation of ferrocene (B1249389) (Fc/Fc+) in 1-ethoxyoctane. This data is for illustrative purposes to demonstrate the expected format of results.

Parameter	Value
Analyte	Ferrocene
Concentration	1.0 mM
Supporting Electrolyte	0.1 M TBAPF6
Solvent	1-Ethoxyoctane
Scan Rate	100 mV/s
Anodic Peak Potential (Epa)	+0.55 V (vs. Ag/Ag+)
Cathodic Peak Potential (Epc)	+0.49 V (vs. Ag/Ag+)
Half-wave Potential (E1/2)	+0.52 V (vs. Ag/Ag+)
Peak Separation (ΔEp)	60 mV
Anodic to Cathodic Peak Current Ratio (ipa/ipc)	~1.0

Visualizations

Experimental Workflow

Caption: Workflow for a typical electrochemical experiment.

Logical Relationship in Non-Aqueous Electrochemistry

References

• 1. content.e-bookshelf.de [content.e-bookshelf.de]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sop4cv.com [sop4cv.com]
• 4. researchgate.net [researchgate.net]
• 5. Cyclic Voltammetry and Chronoamperometry: Mechanistic Tools for Organic Electrosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Ethoxyoctane Yield in Williamson Ether Synthesis

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on optimizing the synthesis of 1-ethoxyoctane via the Williamson ether synthesis. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data-driven recommendations to enhance reaction yield and purity.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1-ethoxyoctane and provides systematic solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete Deprotonation of 1-Octanol (B28484): The base may be old, inactive, or insufficient to fully convert the alcohol to the alkoxide.[1] 2. Poor Quality Alkylating Agent: The ethyl halide (e.g., ethyl bromide or ethyl iodide) may have degraded. 3. Suboptimal Reaction Temperature: The temperature may be too low for the reaction to proceed at a reasonable rate, or too high, promoting side reactions. 4. Presence of Water: Water will consume the strong base and protonate the alkoxide, inhibiting the reaction.	1. Use a fresh, high-purity strong base like sodium hydride (NaH). Ensure anhydrous (dry) conditions for all reagents and solvents.[1] 2. Use a freshly opened or purified bottle of the ethyl halide. Ethyl iodide is generally more reactive than ethyl bromide.[1] 3. The typical temperature range for this reaction is between 50-100°C.[2] Optimization may be required within this range. 4. Use anhydrous solvents and dry all glassware thoroughly before use.
Significant Amount of Unreacted 1-Octanol	1. Insufficient Base: Not all of the 1-octanol was converted to the sodium octoxide nucleophile.[1] 2. Short Reaction Time: The reaction may not have been allowed to proceed to completion.	1. Use a slight excess (e.g., 1.1 to 1.2 equivalents) of the strong base to ensure complete deprotonation of the 1-octanol. 2. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time, which can range from 1 to 8 hours.[2]
Presence of 1-Octene as a Major Byproduct	1. Competing E2 Elimination Reaction: This is a common side reaction, especially with stronger, more sterically hindered bases or at higher temperatures.[3] 2. Use of a Secondary or Tertiary Alkyl Halide (Incorrectly chosen reactants): While not the case for synthesizing 1-ethoxyoctane from ethyl halide, this is a general cause.	1. Use a non-nucleophilic, strong base like NaH.[1] Avoid excessively high temperatures. 2. For the synthesis of 1-ethoxyoctane, the correct choice of reactants is 1-octanol and an ethyl halide (a primary alkyl halide), which minimizes elimination.[3][4]
Difficulty in Product Purification	1. Close Boiling Points of Product and Starting Material: 1-Ethoxyoctane and 1-octanol may have boiling points that are relatively close, making simple distillation challenging. 2. Formation of Emulsions During Workup: This can make the separation of the organic and aqueous layers difficult.	1. Use fractional distillation for a more efficient separation. 2. To break emulsions, add a small amount of brine (saturated NaCl solution) during the aqueous workup.

Frequently Asked Questions (FAQs)

Q1: What is the optimal synthetic strategy for preparing 1-ethoxyoctane using the Williamson ether synthesis?

A1: The most efficient strategy is to react the sodium salt of 1-octanol (sodium octoxide) with an ethyl halide (e.g., ethyl bromide or ethyl iodide). This approach utilizes a primary alkyl halide, which is ideal for the SN2 mechanism and significantly minimizes the competing E2 elimination reaction.[3][4]

Q2: Which base is most effective for deprotonating 1-octanol?

A2: Strong bases such as sodium hydride (NaH) or sodium metal are highly effective for deprotonating primary alcohols like 1-octanol.[1] NaH is often preferred as it is a strong, non-nucleophilic base, and the only byproduct of the deprotonation is hydrogen gas.[1]

Q3: What is the recommended solvent for this reaction?

A3: Polar aprotic solvents such as Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), or Dimethyl sulfoxide (B87167) (DMSO) are recommended as they can accelerate SN2 reactions.[2] Protic solvents should be avoided as they can solvate the alkoxide, reducing its nucleophilicity.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). By taking small aliquots from the reaction mixture over time, you can observe the disappearance of the starting materials (1-octanol) and the appearance of the product (1-ethoxyoctane).

Q5: Can I use a weaker base like sodium hydroxide (B78521) (NaOH) or potassium carbonate (K2CO3)?

A5: While strong bases like NaH are preferred for primary alcohols, weaker bases can be used, often in conjunction with a phase-transfer catalyst (e.g., a quaternary ammonium (B1175870) salt).[2] This is a common practice in industrial settings to facilitate the reaction between the aqueous-soluble base and the organic-soluble alcohol.

Data on Reaction Parameter Effects

While specific quantitative data for the synthesis of 1-ethoxyoctane is not widely available in a comparative format, the following table summarizes the qualitative and illustrative quantitative effects of various parameters on the yield of primary ethers in the Williamson ether synthesis.

Parameter	Variation	Effect on Reaction	Illustrative Yield*
Base	NaH (Sodium Hydride)	Strong, non-nucleophilic base. Generally provides clean reactions and high yields.[1]	High
KOH (Potassium Hydroxide)	Strong base, but can be more nucleophilic. Often used with phase-transfer catalysis.	Moderate to High
Solvent	THF (Tetrahydrofuran)	Good polar aprotic solvent, widely used.	Good
DMF (N,N-Dimethylformamide)	Highly polar aprotic solvent, can significantly accelerate the reaction rate.[2]	Potentially higher than THF
Leaving Group	Ethyl Iodide	Iodine is an excellent leaving group, leading to faster reaction rates.[1]	Higher
Ethyl Bromide	Bromine is a good leaving group, commonly used.	Good
Temperature	50 °C	Slower reaction rate, may require longer reaction times.	Lower (for a fixed time)
70-80 °C	Generally optimal for balancing reaction rate and minimizing side reactions.	High
>100 °C	Increased rate of E2 elimination, potentially lowering the yield of the desired ether.[2]	Decreasing

*Illustrative yields are based on general principles of Williamson ether synthesis; actual yields will vary based on specific experimental conditions. A yield of 93% has been reported for the similar synthesis of 1-phenoxyoctane from 1-octanol and phenol (B47542) in DMF with microwave irradiation.

Experimental Protocol: Synthesis of 1-Ethoxyoctane

This protocol is adapted from established procedures for the Williamson ether synthesis of similar primary ethers.[1]

Materials and Reagents:

• 1-Octanol (anhydrous)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl bromide or ethyl iodide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Standard, dry glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Alkoxide Formation:

  • Under an inert atmosphere, add anhydrous 1-octanol (1.0 eq) to a dry round-bottom flask equipped with a magnetic stirrer.

  • Add anhydrous THF to dissolve the alcohol.

  • Cool the flask to 0 °C in an ice bath.

  • Carefully and portion-wise, add sodium hydride (1.1 eq) to the stirred solution.

  • Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases, indicating the complete formation of sodium octoxide.

• Ether Synthesis:

  • Cool the freshly prepared sodium octoxide solution back to 0 °C.

  • Add ethyl bromide or ethyl iodide (1.1 eq) dropwise via a dropping funnel over 20-30 minutes.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (approximately 66 °C for THF) for 2-6 hours. Monitor the reaction progress by TLC or GC.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and add diethyl ether and water.

  • Separate the layers and extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude 1-ethoxyoctane can be purified by fractional distillation to obtain the pure product.

Visualizations

Caption: A logical workflow for troubleshooting low yields in the synthesis of 1-ethoxyoctane.

Caption: The two-step reaction pathway for the synthesis of 1-ethoxyoctane.

References

• 1. scholarship.richmond.edu [scholarship.richmond.edu]
• 2. benchchem.com [benchchem.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Side reactions and byproduct formation in 1-Ethoxyoctane synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-ethoxyoctane. The following information addresses common side reactions, byproduct formation, and optimization strategies, with a focus on the Williamson ether synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 1-ethoxyoctane?

A1: The most common and versatile method for synthesizing 1-ethoxyoctane is the Williamson ether synthesis. This reaction involves the nucleophilic substitution (SN2) of an alkyl halide (e.g., 1-bromooctane (B94149) or 1-iodooctane) by an ethoxide ion.[1][2][3] Alternative methods include the acid-catalyzed dehydration of a mixture of ethanol (B145695) and 1-octanol (B28484), though this can lead to a wider range of byproducts.

Q2: What is the main side reaction in the Williamson ether synthesis of 1-ethoxyoctane?

A2: The primary side reaction is the E2 elimination of the alkyl halide, which leads to the formation of 1-octene (B94956) as a major byproduct.[3] This competing reaction is promoted by the basicity of the ethoxide ion.

Q3: What are the common byproducts observed in 1-ethoxyoctane synthesis?

A3: Besides the elimination product (1-octene), other potential byproducts can include diethyl ether and di-n-octyl ether, especially in alternative synthesis routes like alcohol dehydration. In the Williamson synthesis, unreacted starting materials (1-octanol and the ethyl halide) can also be present in the crude product.

Q4: How can I minimize the formation of the 1-octene byproduct?

A4: To favor the desired SN2 reaction over the E2 elimination, consider the following:

• Choice of Base: Use a strong, non-bulky base to generate the alkoxide. Sodium hydride (NaH) is often preferred over sodium hydroxide (B78521) (NaOH) or potassium tert-butoxide as it is less nucleophilic and promotes cleaner alkoxide formation.[2][4][5]

• Temperature: Maintain a moderate reaction temperature. Higher temperatures tend to favor the E2 elimination pathway.[6]

• Solvent: Employ a polar aprotic solvent such as THF, DMF, or DMSO, which can accelerate SN2 reactions.[5][7]

Q5: My reaction yield is low. What are the potential causes and how can I troubleshoot this?

A5: Low yields in the Williamson ether synthesis of 1-ethoxyoctane can stem from several factors:

• Incomplete alkoxide formation: Ensure your alcohol and solvent are anhydrous, and the base is fresh and used in a slight excess.

• Dominance of E2 elimination: As discussed in Q4, optimize your reaction conditions (base, temperature, solvent) to favor the SN2 pathway.

• Suboptimal reaction time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) to ensure it has gone to completion.

• Solubility issues: For long-chain ethers, reactants may have limited solubility. Consider using a phase-transfer catalyst to improve the reaction rate and yield.[8][9][10]

Troubleshooting Guides

Issue 1: Significant formation of 1-octene byproduct

• Observation: GC-MS analysis of the crude reaction mixture shows a significant peak corresponding to 1-octene.

• Cause: The reaction conditions are favoring the E2 elimination pathway over the desired SN2 substitution.

• Solutions:

  • Lower the Reaction Temperature: E2 reactions have a higher activation energy than SN2 reactions and are therefore more sensitive to temperature increases. Reducing the reaction temperature will disproportionately slow down the elimination reaction.

  • Change the Base: If using a strong, bulky base like potassium tert-butoxide, switch to a less sterically hindered base such as sodium hydride (NaH).[2]

  • Solvent Selection: Ensure you are using a polar aprotic solvent like THF or DMF. Protic solvents can solvate the nucleophile, reducing its reactivity and potentially favoring elimination.[7][11][12][13]

Issue 2: Low or no conversion of starting materials

• Observation: TLC or GC analysis indicates a large amount of unreacted 1-octanol and/or ethyl halide.

• Cause: This could be due to inactive reagents, insufficient reaction time, or poor solubility.

• Solutions:

  • Verify Reagent Quality: Use freshly opened or properly stored anhydrous solvents and ensure the base (e.g., NaH) is not passivated.

  • Extend Reaction Time: Monitor the reaction over a longer period to ensure it has reached completion.

  • Improve Solubility with a Phase-Transfer Catalyst: For reactions with poor solubility between the alkoxide and the alkyl halide, adding a phase-transfer catalyst (e.g., a quaternary ammonium (B1175870) salt) can facilitate the transport of the alkoxide to the organic phase, thereby increasing the reaction rate.[8][9][10]

Data Presentation

Table 1: Expected Trends in Yield and Byproduct Formation with Varying Reaction Parameters

Parameter	Condition A	Condition B	Expected Outcome
Base	Sodium Hydride (NaH)	Potassium tert-Butoxide (t-BuOK)	Condition A is expected to yield more 1-ethoxyoctane and less 1-octene due to the less sterically hindered nature of the base, favoring SN2.
Solvent	Tetrahydrofuran (B95107) (THF)	Ethanol (EtOH)	Condition A is expected to provide a higher yield of 1-ethoxyoctane as polar aprotic solvents favor SN2 reactions.[7]
Temperature	50 °C	100 °C	The lower temperature in Condition A is expected to favor the formation of 1-ethoxyoctane over the 1-octene byproduct.[6]

Experimental Protocols

Detailed Methodology for the Synthesis of 1-Ethoxyoctane via Williamson Ether Synthesis

This protocol is adapted from the synthesis of similar ethers and is designed to favor the SN2 pathway.[5]

Materials:

• 1-Octanol

• Sodium hydride (60% dispersion in mineral oil)

• Ethyl bromide or ethyl iodide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard organic synthesis glassware (round-bottom flask, condenser, dropping funnel, etc.)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Alkoxide Formation:

  • Under an inert atmosphere, add 1-octanol (1.0 eq) to a dry round-bottom flask containing anhydrous THF.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add sodium hydride (1.1 eq) portion-wise to the stirred solution.

  • Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium octoxide.

• Ether Synthesis:

  • Cool the sodium octoxide solution back to 0 °C.

  • Add ethyl bromide or ethyl iodide (1.2 eq) dropwise via a dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours.

  • Monitor the reaction progress by TLC.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude 1-ethoxyoctane can be purified by fractional distillation to obtain the pure product.

Mandatory Visualization

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. readchemistry.com [readchemistry.com]
• 4. chegg.com [chegg.com]
• 5. benchchem.com [benchchem.com]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. organic chemistry - Synthesis via Sn2/Sn1, E2, E1: Choice of solvent - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. Phase transfer catalyst in organic synthesis [wisdomlib.org]
• 9. crdeepjournal.org [crdeepjournal.org]
• 10. phasetransfer.com [phasetransfer.com]
• 11. How Solvation Influences the SN2 versus E2 Competition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 1-Ethoxyoctane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of 1-ethoxyoctane from typical reaction mixtures.

Frequently Asked Questions (FAQs) & Troubleshooting

Synthesis-Related Issues

Q1: My Williamson ether synthesis of 1-ethoxyoctane resulted in a low yield. What are the potential causes and how can I improve it?

A1: Low yields in the Williamson ether synthesis are a common issue. Several factors could be contributing to this problem. A primary cause can be incomplete formation of the 1-octoxide nucleophile. Ensure that your starting alcohol (1-octanol) is anhydrous and the base used (e.g., sodium hydride) is fresh and potent. Allowing sufficient time for the deprotonation step is also critical.[1]

Another significant factor is the competing E2 elimination side reaction, which is more prevalent with secondary and tertiary alkyl halides.[1][2] Using a primary ethyl halide, such as ethyl iodide or ethyl bromide, will minimize this side reaction.[1] Reaction temperature also plays a crucial role; while higher temperatures can increase the rate of the desired SN2 reaction, they can also favor the E2 elimination pathway.[1] It is often best to start the reaction at a lower temperature and gently heat if the reaction is sluggish, as monitored by Thin Layer Chromatography (TLC).[1]

Finally, ensure the reaction is allowed to proceed to completion by monitoring its progress with TLC.[1]

Purification & Work-Up Problems

Q2: I am having trouble removing unreacted 1-octanol (B28484) from my crude 1-ethoxyoctane. Which purification method is most effective?

A2: The choice of purification method depends on the scale of your reaction and the other impurities present. Here are three common and effective methods:

• Liquid-Liquid Extraction: This is a good first step in the work-up process to remove the bulk of the unreacted 1-octanol. Since 1-octanol has a polar hydroxyl group, it can be separated from the less polar 1-ethoxyoctane by partitioning between an organic solvent (like diethyl ether) and an aqueous phase.[3][4] Washing the organic layer with a dilute aqueous base solution (e.g., 5% sodium hydroxide) can help to deprotonate the residual 1-octanol, making it more soluble in the aqueous phase.[5] Subsequent washes with water and brine will help to remove any remaining water-soluble impurities.[5]

• Fractional Distillation: This method is highly effective for separating 1-ethoxyoctane from 1-octanol due to their different boiling points. 1-ethoxyoctane has a boiling point of approximately 186.7°C, while 1-octanol's boiling point is around 195°C.[6] Careful fractional distillation should allow for the separation of these two compounds.

• Flash Column Chromatography: This is a very effective technique for separating compounds with different polarities.[7] Since 1-octanol is more polar than 1-ethoxyoctane, it will have a stronger affinity for the silica (B1680970) gel stationary phase and elute more slowly. A non-polar eluent system, such as a mixture of hexane (B92381) and ethyl acetate (B1210297), can be used to first elute the non-polar 1-ethoxyoctane, followed by a gradual increase in the polarity of the eluent to elute the 1-octanol.

Q3: I performed a liquid-liquid extraction, but I suspect there is still some water in my organic layer. How can I remove it?

A3: It is common for the organic layer to retain some dissolved water after an extraction. To remove this, you should use a drying agent. Anhydrous sodium sulfate (B86663) or magnesium sulfate are commonly used for this purpose.[4][5] Add the drying agent to your organic solution and swirl the flask. If the drying agent clumps together, there is still water present, and you should add more. Once the drying agent remains free-flowing, the water has been removed. You can then filter off the drying agent to obtain your dry organic solution.[4][5]

Q4: How can I monitor the progress of my 1-ethoxyoctane synthesis reaction using Thin Layer Chromatography (TLC)?

A4: TLC is an excellent technique for monitoring the progress of a reaction by observing the disappearance of the starting materials and the appearance of the product.[8] For the synthesis of 1-ethoxyoctane from 1-octanol, you can spot the reaction mixture on a TLC plate alongside spots of your pure starting materials (1-octanol and the ethyl halide).[9] As the reaction progresses, you should see the spot corresponding to 1-octanol diminish in intensity, while a new spot, corresponding to the less polar 1-ethoxyoctane, appears and intensifies.[8] A "co-spot," where you apply both the reaction mixture and the starting material to the same spot, can help to confirm if the starting material is fully consumed.[9] A suitable eluent system for this separation would be a mixture of hexane and ethyl acetate (e.g., 9:1 or 8:2 v/v), as 1-ethoxyoctane is less polar than 1-octanol. The spots can be visualized using a potassium permanganate (B83412) stain.[8]

Purity Analysis

Q5: My purified 1-ethoxyoctane looks clean by TLC, but I want to confirm its purity and identify any potential trace impurities. What analytical techniques should I use?

A5: While TLC is a good qualitative tool, for quantitative purity assessment and identification of trace impurities, more powerful techniques are recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is an excellent method for analyzing volatile compounds like 1-ethoxyoctane.[10][11] It separates the components of your sample based on their boiling points and provides a mass spectrum for each component, allowing for their identification.[10] This technique can detect and identify unreacted starting materials, side products, and residual solvents.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectroscopy are powerful tools for structural elucidation and purity assessment.[12] The 1H NMR spectrum of pure 1-ethoxyoctane will show characteristic signals for the ethoxy and octyl groups. Impurities will present as additional peaks in the spectrum, and their integration values can be used to estimate their concentration relative to the main product.

Data Presentation

Table 1: Physical Properties of 1-Ethoxyoctane and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
1-Ethoxyoctane	C10H22O	158.28	186.7	0.791[6]
1-Octanol	C8H18O	130.23	195	0.824
Ethyl Iodide	C2H5I	155.97	72.4	1.95
Ethyl Bromide	C2H5Br	108.97	38.4	1.46

Table 2: 1H NMR Chemical Shift Data for 1-Ethoxyoctane and Potential Impurities (in CDCl3)

Compound	Proton Assignment	Chemical Shift (ppm)	Multiplicity
1-Ethoxyoctane	-OCH2CH3	~3.4	Quartet
-OCH2(CH2)6CH3	~3.38	Triplet
-OCH2CH3	~1.18	Triplet
-CH2- chain	~1.2-1.6	Multiplet
-(CH2)6CH3	~0.88	Triplet
1-Octanol	-CH2OH	~3.64	Triplet
-OH	Variable	Singlet (broad)
-CH2- chain	~1.2-1.6	Multiplet
-(CH2)6CH3	~0.88	Triplet

Note: Chemical shifts are approximate and can vary slightly depending on the solvent and concentration.[13]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of 1-Octanol

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of diethyl ether to dissolve the organic components.

• Add an equal volume of a 5% aqueous sodium hydroxide (B78521) solution.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.[4][14]

• Allow the layers to separate. The top layer will be the organic phase containing 1-ethoxyoctane, and the bottom will be the aqueous phase.[3]

• Drain the lower aqueous layer.

• Wash the organic layer with an equal volume of deionized water, shake, and drain the aqueous layer.

• Wash the organic layer with an equal volume of brine (saturated NaCl solution) to help remove dissolved water. Shake and drain the aqueous layer.[5]

• Transfer the organic layer to a clean, dry Erlenmeyer flask.

• Add anhydrous sodium sulfate or magnesium sulfate as a drying agent and swirl.[4][5]

• Once the solution is dry (the drying agent no longer clumps), filter the solution to remove the drying agent.

• The resulting solution contains 1-ethoxyoctane in diethyl ether, which can be removed by rotary evaporation.

Protocol 2: Flash Column Chromatography for the Purification of 1-Ethoxyoctane

• Prepare the Column: Pack a glass chromatography column with silica gel in a suitable non-polar solvent like hexane.

• Sample Loading: Dissolve the crude 1-ethoxyoctane in a minimal amount of the initial eluent (e.g., hexane) and load it onto the top of the silica gel column.

• Elution:

  • Begin eluting the column with a non-polar solvent system, such as 100% hexane or a mixture of hexane and ethyl acetate (e.g., 98:2 v/v).

  • The less polar 1-ethoxyoctane will elute first.

  • Collect fractions and monitor them by TLC.

  • Once the 1-ethoxyoctane has eluted, gradually increase the polarity of the eluent (e.g., to 90:10 hexane:ethyl acetate) to elute the more polar 1-octanol.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure 1-ethoxyoctane.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1-ethoxyoctane.

Protocol 3: GC-MS Analysis for Purity Assessment

• Sample Preparation: Prepare a dilute solution of the purified 1-ethoxyoctane in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

• Instrumentation Setup:

  • GC Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms).

  • Oven Program: Start with an initial temperature of around 50-70°C, hold for a few minutes, then ramp the temperature up to around 250°C.

  • Injector: Use a split injection mode.

  • MS Detector: Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-300) in electron ionization (EI) mode.[15]

• Injection and Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

• Data Interpretation: Analyze the resulting chromatogram to determine the retention times and relative peak areas of all components. The mass spectrum of each peak can be compared to a library database to identify the compounds. The purity of the 1-ethoxyoctane can be calculated based on the relative peak area of its corresponding peak.

Visualizations

Caption: General workflow for the purification of 1-ethoxyoctane.

Caption: Troubleshooting decision tree for low yield in 1-ethoxyoctane synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 3. Extraction [sites.pitt.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 7. orgsyn.org [orgsyn.org]
• 8. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 9. Chromatography [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants [jmchemsci.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. benchchem.com [benchchem.com]

Troubleshooting phase transfer catalysis reactions involving 1-Ethoxyoctane

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing 1-ethoxyoctane in phase transfer catalysis (PTC) reactions.

Frequently Asked Questions (FAQs)

Q1: What is the role of 1-Ethoxyoctane in a phase transfer catalysis (PTC) reaction?

A1: 1-Ethoxyoctane can serve two primary roles in a PTC reaction:

• Organic Solvent: Due to its non-polar nature and low water miscibility, 1-ethoxyoctane can act as the organic phase, dissolving the organic-soluble reactants. Ethers are generally considered good solvents for a range of organic compounds.[1]

• Reactant: 1-Ethoxyoctane can also be a substrate in PTC reactions, for example, in ether cleavage reactions or reactions involving the ether oxygen.

Q2: What are the common types of phase transfer catalysts used in reactions involving non-polar substrates like 1-Ethoxyoctane?

A2: Common types of phase-transfer catalysts include quaternary ammonium (B1175870) salts, phosphonium (B103445) salts, and crown ethers.[2] For non-polar systems, lipophilic catalysts are often preferred to ensure their solubility in the organic phase.

Q3: How does the choice of catalyst affect the reaction?

A3: The catalyst's structure significantly influences both the rate of transfer of the reacting anion into the organic phase and the intrinsic reaction rate. The lipophilicity of the catalyst is crucial for its partitioning between the aqueous and organic phases.[3]

Q4: Can PTC reactions be performed without an organic solvent?

A4: Yes, if the reactants are liquid and can form a biphasic mixture with the aqueous phase, it is possible to run the reaction without an additional organic solvent. This aligns with the principles of Green Chemistry by reducing solvent usage.[2]

Q5: What are the main challenges when using PTC in commercial applications?

A5: A primary challenge in commercial PTC applications is the separation of the catalyst from the final product after the reaction is complete.[2]

Troubleshooting Guides

Problem 1: Low or No Reaction Yield

A common issue in PTC reactions is a lower-than-expected or no product yield. The following guide provides a systematic approach to troubleshoot this problem.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low reaction yield in PTC reactions.

Detailed Troubleshooting Steps:

• Question: Is your phase transfer catalyst appropriate for a non-polar solvent like 1-ethoxyoctane?

  • Possible Cause: The catalyst may be too hydrophilic and not effectively transporting the aqueous reactant into the organic phase.

  • Solution: Select a more lipophilic catalyst. For instance, quaternary ammonium salts with longer alkyl chains are more soluble in non-polar organic phases.

• Question: Is the catalyst concentration optimal?

  • Possible Cause: The catalyst loading might be too low to facilitate an efficient transfer of reactants.

  • Solution: Incrementally increase the catalyst concentration (e.g., from 1 mol% to 5 mol%) and monitor the effect on the reaction rate.[4]

• Question: Is the stirring speed sufficient?

  • Possible Cause: In a biphasic system, inadequate stirring leads to a small interfacial area, limiting the mass transfer of the catalyst-anion pair.

  • Solution: Increase the stirring speed to create a fine emulsion and maximize the interfacial area.[4]

• Question: Is the reaction temperature optimized?

  • Possible Cause: The reaction rate may be too slow at the current temperature. Conversely, excessively high temperatures can lead to catalyst degradation or side product formation.[4][5]

  • Solution: Gradually increase the reaction temperature in small increments (e.g., 10°C) and monitor the progress. If catalyst decomposition is suspected, consider lowering the temperature.

Problem 2: Difficulty in Product Isolation and Catalyst Removal

The separation of the product from the catalyst and unreacted starting materials can be challenging.

Troubleshooting Product Isolation

Caption: Troubleshooting guide for product isolation issues in PTC reactions.

Detailed Troubleshooting Steps:

• Question: Are you observing emulsion formation during the aqueous workup?

  • Possible Cause: The phase transfer catalyst can act as a surfactant, leading to the formation of stable emulsions.

  • Solution: Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion. Filtering the mixture through a pad of Celite can also be effective.

• Question: Is the final product contaminated with the phase transfer catalyst?

  • Possible Cause: The catalyst may have significant solubility in the organic phase, making its complete removal by simple aqueous extraction difficult.

  • Solution: Perform multiple washes of the organic layer with water or brine. Consider using a solid-supported phase transfer catalyst which can be easily removed by filtration at the end of the reaction.

Data Presentation

Table 1: Effect of Reaction Parameters on PTC Reaction Rate

Parameter	Effect on Reaction Rate	Considerations
Catalyst Concentration	Generally increases with concentration up to a certain point.[4]	High concentrations can sometimes lead to side reactions or complicate purification.
Stirring Speed	Increases with higher stirring speed due to increased interfacial area.[4]	Extremely high speeds may not provide additional benefits and can be energy-intensive.
Temperature	Typically increases with temperature.	High temperatures can cause catalyst degradation (e.g., Hofmann elimination for quaternary ammonium salts) and increase byproduct formation.[4][5]
Solvent Polarity	Can have a significant impact; optimal polarity depends on the specific reaction.	In some cases, less polar solvents that reject water can be beneficial for certain reaction types.
Water Content	The amount of water can influence the catalyst's activity and the reaction equilibrium.	Anhydrous conditions may be necessary for water-sensitive reactions.

Experimental Protocols

Protocol 1: General Procedure for Optimizing a PTC Reaction with 1-Ethoxyoctane as Solvent

This protocol provides a general framework for optimizing a generic nucleophilic substitution reaction where 1-ethoxyoctane is the organic solvent.

1. Materials:

• Organic substrate (e.g., an alkyl halide)

• Aqueous nucleophile (e.g., a sodium salt)

• Phase transfer catalyst (e.g., tetrabutylammonium (B224687) bromide, TBAB)

• 1-Ethoxyoctane (solvent)

• Deionized water

2. Reaction Setup:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the organic substrate and 1-ethoxyoctane.

• In a separate vessel, dissolve the nucleophile in deionized water.

• Add the aqueous solution of the nucleophile to the reaction flask.

• Add the phase transfer catalyst to the biphasic mixture.

3. Reaction Execution and Optimization:

• Stirring: Begin stirring the reaction mixture vigorously to ensure good mixing of the two phases. A minimum stirring speed of 500 rpm is recommended as a starting point.

• Temperature: Start the reaction at room temperature. If the reaction is slow, gradually increase the temperature in 10°C increments, monitoring the reaction progress by a suitable analytical technique (e.g., GC, TLC, or HPLC).

• Catalyst Loading: Begin with a catalyst loading of 1-2 mol% relative to the limiting reactant. If the reaction rate is slow, increase the loading incrementally to 5 mol% or higher.

• Monitoring: Withdraw small aliquots from the organic phase at regular intervals to monitor the consumption of the starting material and the formation of the product.

4. Workup and Isolation:

• After the reaction is complete, stop stirring and allow the layers to separate.

• Separate the organic layer.

• Wash the organic layer with water and then with brine to remove the catalyst and any remaining aqueous-soluble components.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by an appropriate method (e.g., distillation, chromatography).

Protocol 2: Screening of Phase Transfer Catalysts

1. Parallel Reaction Setup:

• Set up a series of small-scale reactions in parallel under identical conditions (temperature, stirring speed, reactant concentrations).

• In each reaction vessel, use a different phase transfer catalyst (e.g., TBAB, tetrabutylammonium hydrogen sulfate, a phosphonium salt, or a crown ether) at the same molar concentration.

2. Analysis:

• Monitor the progress of each reaction over time.

• Compare the reaction rates and final conversions to identify the most effective catalyst for the specific transformation.

3. Scale-up:

• Once the optimal catalyst is identified, the reaction can be scaled up using the conditions determined from the screening experiment.

References

• 1. biomedres.us [biomedres.us]
• 2. phasetransfer.com [phasetransfer.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 5. researchgate.net [researchgate.net]

Challenges of using 1-Ethoxyoctane as a solvent for Grignard reagents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1-ethoxyoctane as a solvent for Grignard reagents. Due to its higher boiling point and different solvating properties compared to traditional solvents like diethyl ether and tetrahydrofuran (B95107) (THF), 1-ethoxyoctane presents a unique set of challenges and considerations.

Frequently Asked Questions (FAQs)

Q1: Why would I choose 1-ethoxyoctane over a more traditional Grignard solvent like THF or diethyl ether?

A1: 1-Ethoxyoctane's primary advantage is its high boiling point (approximately 187°C). This allows for reactions to be conducted at higher temperatures, which can be beneficial for forming Grignard reagents from less reactive organic halides. Additionally, its lower vapor pressure and higher flash point may offer safety advantages in certain experimental setups.

Q2: Is 1-ethoxyoctane an aprotic solvent suitable for Grignard reactions?

A2: Yes, 1-ethoxyoctane is an ether and therefore an aprotic solvent. It lacks acidic protons that would quench the Grignard reagent.[1] Like other ethers, the oxygen atom in 1-ethoxyoctane possesses lone pairs of electrons that can coordinate with and stabilize the magnesium center of the Grignard reagent.[2][3]

Q3: How does the polarity of 1-ethoxyoctane compare to THF and diethyl ether, and how does this affect the reaction?

A3: 1-Ethoxyoctane is less polar than THF and diethyl ether due to its long alkyl chain. This lower polarity can impact the solubility of the Grignard reagent and the magnesium halide byproducts. Consequently, you may observe slower reaction initiation or precipitation of magnesium salts.

Q4: What are the key safety precautions when working with 1-ethoxyoctane in Grignard reactions?

A4: While it has a higher flash point than diethyl ether, 1-ethoxyoctane is still a flammable liquid and should be handled in a well-ventilated fume hood away from ignition sources.[4] As with all Grignard reactions, strict anhydrous conditions must be maintained, as the Grignard reagent will react violently with water.[5] The higher reaction temperatures possible with 1-ethoxyoctane also require careful monitoring to prevent runaway reactions.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Recommendations
Reaction Fails to Initiate	1. Poor Solvation: The less polar nature of 1-ethoxyoctane may lead to poor stabilization of the initial radical intermediates, hindering the reaction start. 2. Passivated Magnesium: A layer of magnesium oxide on the surface of the magnesium turnings can prevent the reaction from starting. 3. Trace Moisture: Any water in the solvent, glassware, or on the magnesium will quench the Grignard reagent as it forms.	1. Co-solvent Addition: Consider adding a small amount of a more polar ether like THF to aid in the initial solvation and initiation. 2. Magnesium Activation: Use standard activation techniques such as adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or crushing the magnesium turnings under an inert atmosphere. 3. Rigorous Drying: Ensure all glassware is flame-dried or oven-dried immediately before use. Use freshly distilled and dried 1-ethoxyoctane.
Low Yield of Grignard Reagent	1. Solubility Issues: The Grignard reagent or magnesium halide byproducts may have limited solubility in 1-ethoxyoctane, leading to precipitation and reduced reactivity. 2. Side Reactions: The higher reaction temperatures enabled by 1-ethoxyoctane can promote side reactions such as Wurtz coupling.	1. Mechanical Agitation: Employ vigorous stirring to keep any precipitates suspended and maximize surface area for reaction. 2. Temperature Control: While the high boiling point is an advantage, it is crucial to maintain the lowest possible temperature that sustains the reaction to minimize side reactions. A gentle reflux is often sufficient.
Formation of a Viscous Slurry or Precipitate	Schlenk Equilibrium Shift: The Schlenk equilibrium (2 RMgX ⇌ R₂Mg + MgX₂) can be influenced by the solvent. The lower polarity of 1-ethoxyoctane may favor the precipitation of the less soluble magnesium halide (MgX₂), driving the equilibrium.	This is not necessarily detrimental to the reaction. The diorganomagnesium species (R₂Mg) is also a potent nucleophile. Ensure efficient stirring to maintain a homogenous reaction mixture.
Product Isolation Challenges	High Boiling Point of Solvent: The high boiling point of 1-ethoxyoctane can make its removal by rotary evaporation difficult and time-consuming.	1. Aqueous Work-up and Extraction: Perform a standard aqueous work-up to quench the reaction and dissolve the magnesium salts. Extract the desired product into a lower-boiling organic solvent (e.g., diethyl ether, ethyl acetate) for easier removal. 2. Vacuum Distillation: If the product is thermally stable, vacuum distillation can be used to separate it from the high-boiling solvent.

Data Presentation

Table 1: Comparison of Physicochemical Properties of Grignard Solvents

Property	1-Ethoxyoctane	Diethyl Ether	Tetrahydrofuran (THF)
Molecular Formula	C₁₀H₂₂O	C₄H₁₀O	C₄H₈O
Molecular Weight ( g/mol )	158.28	74.12	72.11
Boiling Point (°C)	186.7[4]	34.6	66
Density (g/cm³)	0.791[4]	0.713	0.889
Flash Point (°C)	56.9[4]	-45	-14
LogP	3.38[4]	0.89	0.46
Hydrogen Bond Acceptor Count	1[4]	1	1

Experimental Protocols

Protocol: General Procedure for Grignard Reagent Formation in 1-Ethoxyoctane

1. Preparation of Glassware and Reagents:

• All glassware (a three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stir bar) must be thoroughly dried in an oven at >120°C overnight or flame-dried under a stream of inert gas (argon or nitrogen) and allowed to cool under an inert atmosphere.
• 1-Ethoxyoctane should be dried and distilled from a suitable drying agent (e.g., sodium/benzophenone) under an inert atmosphere.
• The organic halide should be free of water. Liquid halides should be distilled from a drying agent like calcium hydride.

2. Reaction Setup:

• Assemble the dry glassware promptly while still warm and maintain a positive pressure of inert gas.
• Place magnesium turnings (1.2 equivalents) in the reaction flask.
• Add a small amount of dry 1-ethoxyoctane to just cover the magnesium.

3. Initiation of the Grignard Reaction:

• Add a small portion (approx. 5-10%) of the organic halide (1 equivalent) dissolved in dry 1-ethoxyoctane to the dropping funnel.
• Add this initial portion to the magnesium suspension with vigorous stirring.
• If the reaction does not start spontaneously (indicated by gentle bubbling and a slight exotherm), add a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle warming with a heat gun may also be necessary.

4. Formation of the Grignard Reagent:

• Once the reaction has initiated, add the remaining solution of the organic halide dropwise from the dropping funnel at a rate that maintains a gentle reflux. The higher boiling point of 1-ethoxyoctane means the reaction mixture will be significantly hotter than a typical ether or THF reaction.
• After the addition is complete, continue to stir the mixture and maintain a gentle reflux for an additional 1-2 hours to ensure complete reaction.

5. Subsequent Reaction with an Electrophile:

• Cool the Grignard reagent solution to the desired reaction temperature (often 0°C or room temperature).
• Slowly add the electrophile (e.g., an aldehyde, ketone, or ester) dissolved in dry 1-ethoxyoctane to the stirred Grignard reagent.
• Monitor the reaction by an appropriate method (e.g., TLC or GC).

6. Work-up and Purification:

• Cool the reaction mixture in an ice bath and slowly quench by the addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute hydrochloric acid.
• Transfer the mixture to a separatory funnel and extract the product with a lower-boiling organic solvent (e.g., diethyl ether).
• Wash the organic layer with brine, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.
• Purify the crude product by an appropriate method such as column chromatography or distillation.

Visualizations

Caption: Troubleshooting workflow for a failed Grignard reaction initiation in 1-ethoxyoctane.

Caption: Impact of 1-ethoxyoctane's properties on Grignard reactions.

References

• 1. quora.com [quora.com]
• 2. Why is ether used as a solvent during Grignard reactions? - askIITians [askiitians.com]
• 3. Grignard Reagents : Definition, Preparation, Chemical Properties [allen.in]
• 4. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 5. chemguide.co.uk [chemguide.co.uk]

Improving the efficiency of 1-Ethoxyoctane synthesis from ethanol and 1-octanol

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on improving the efficiency of 1-ethoxyoctane synthesis from ethanol (B145695) and 1-octanol (B28484). It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during this process.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 1-ethoxyoctane from ethanol and 1-octanol?

A1: The two main synthetic routes are the Williamson ether synthesis and direct acid-catalyzed dehydration. The Williamson synthesis is a versatile method involving the reaction of an alkoxide with an alkyl halide, while acid-catalyzed dehydration directly couples the two alcohols.

Q2: Which method generally provides a higher yield of 1-ethoxyoctane?

A2: The Williamson ether synthesis is often preferred for producing asymmetrical ethers like 1-ethoxyoctane as it can achieve higher yields, typically in the range of 50-95% in a laboratory setting, by minimizing side reactions when appropriate reaction conditions are chosen.[1]

Q3: What are the common side products I should be aware of?

A3: In the Williamson synthesis, the main side product is typically an alkene formed via an E2 elimination reaction. In the acid-catalyzed dehydration, the formation of symmetrical ethers, diethyl ether (DEE) and di-n-octyl ether (DNOE), are the major competing side reactions.[2]

Q4: How can I purify the final 1-ethoxyoctane product?

A4: Purification can be achieved through several methods. After a preliminary work-up to remove the catalyst and solvents, fractional distillation is often effective for separating 1-ethoxyoctane from unreacted starting materials and byproducts, especially if their boiling points are sufficiently different. Column chromatography is another powerful technique for achieving high purity.

Troubleshooting Guides

Issue 1: Low Yield in Williamson Ether Synthesis

Possible Causes & Solutions:

• Incomplete Deprotonation of 1-Octanol: The alkoxide may not be forming in sufficient quantities.

  • Solution: Use a strong, fresh base like sodium hydride (NaH). Ensure your 1-octanol and solvent are anhydrous, as water will quench the base. Allow for sufficient reaction time for the deprotonation to complete before adding the ethyl halide.

• Competing E2 Elimination: The ethyl halide may be undergoing elimination instead of substitution.

  • Solution: Use a primary ethyl halide (e.g., ethyl bromide or ethyl iodide) as they are less prone to elimination.[1] Maintain a moderate reaction temperature, as higher temperatures can favor elimination.

• Poor Nucleophilicity of the Alkoxide: The formed octoxide may not be sufficiently reactive.

  • Solution: Use a polar aprotic solvent such as THF, DMF, or DMSO to enhance the nucleophilicity of the alkoxide.

Issue 2: Low Selectivity in Acid-Catalyzed Dehydration (High formation of DEE and DNOE)

Possible Causes & Solutions:

• Non-Optimal Reaction Temperature: The temperature may be favoring the formation of symmetrical ethers.

  • Solution: Optimize the reaction temperature. Studies using Amberlyst 70 have been conducted in the range of 130–190 °C.[2] The ideal temperature will provide the best compromise between reaction rate and selectivity towards 1-ethoxyoctane.

• Inappropriate Catalyst: The chosen acid catalyst may not be selective for the asymmetrical ether.

  • Solution: Acidic ion-exchange resins like Amberlyst 70 have shown promise. The catalyst's properties, such as pore size and acidity, can influence selectivity. Experiment with different acid catalysts to find the most suitable one for your setup.

• Unfavorable Reactant Ratio: The molar ratio of ethanol to 1-octanol can influence the product distribution.

  • Solution: Vary the reactant stoichiometry. Using an excess of one alcohol may favor the formation of the asymmetrical ether, but this needs to be determined empirically.

Data Presentation

Table 1: Comparison of Synthesis Methods for 1-Ethoxyoctane

Parameter	Williamson Ether Synthesis	Acid-Catalyzed Dehydration
Typical Yield	50-95% (lab scale)[1]	~33% (with acidic ion-exchange resin, 8h)[2]
Primary Reactants	1-Octanol, strong base, ethyl halide	1-Octanol, ethanol, acid catalyst
Common Catalysts	N/A (uses stoichiometric base)	Amberlyst 70, other acidic ion-exchange resins
Typical Temperature	Room temperature to reflux	130-190 °C[2]
Key Side Reactions	E2 Elimination	Diethyl ether & Di-n-octyl ether formation
Advantages	High yield, good for asymmetrical ethers	Direct use of alcohols, potentially greener
Disadvantages	Requires a strong base and alkyl halide	Lower selectivity, competing reactions

Table 2: Product Distribution in Acid-Catalyzed Dehydration using an Acidic Ion-Exchange Resin

Product	Molar Percentage
1-Ethoxyoctane (EOE)	60%
Diethyl Ether (DEE)	20%
Di-n-octyl Ether (DNOE)	20%

Note: Data is based on studies using acidic ion-exchange resins.[2]

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 1-Ethoxyoctane

Materials:

• 1-Octanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl bromide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), add 1-octanol (1.0 eq) to a dry round-bottom flask containing anhydrous THF.

• Cool the mixture to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour to ensure complete formation of the sodium octoxide.

• Cool the reaction mixture back to 0 °C and add ethyl bromide (1.2 eq) dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and then reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and cautiously quench by the slow addition of a saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure.

• Purify the crude 1-ethoxyoctane by fractional distillation.

Protocol 2: Acid-Catalyzed Dehydration of Ethanol and 1-Octanol

Materials:

• 1-Octanol

• Ethanol

• Amberlyst 70 (or other suitable acidic ion-exchange resin)

• Toluene (as solvent, optional)

• Sodium bicarbonate solution (5% w/v)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a batch reactor, combine 1-octanol, ethanol (e.g., in a 1:1 molar ratio), and the acidic ion-exchange resin catalyst (e.g., 5-10 wt% of the total reactants). Toluene can be used as a solvent if necessary.

• Seal the reactor and heat the mixture to the desired temperature (e.g., 150 °C) with vigorous stirring.

• Maintain the reaction at this temperature for several hours (e.g., 8 hours), periodically taking samples to monitor the conversion and product distribution by Gas Chromatography (GC).

• After the reaction reaches the desired conversion, cool the reactor to room temperature.

• Filter the reaction mixture to remove the catalyst.

• Wash the organic phase with a 5% sodium bicarbonate solution to neutralize any leached acidic species, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent (if used) by rotary evaporation.

• Purify the resulting mixture of ethers and unreacted alcohols by fractional distillation.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Chemical stability of 1-Ethoxyoctane in the presence of strong acids or bases

This technical support center provides troubleshooting guidance and frequently asked questions regarding the chemical stability of 1-ethoxyoctane when exposed to strong acids or bases. This resource is intended for researchers, scientists, and professionals in drug development who may be using 1-ethoxyoctane as a solvent or reagent in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am using 1-ethoxyoctane as a solvent with a strong base (e.g., NaOH, KOH). Should I be concerned about degradation?

A1: Generally, no. Ethers like 1-ethoxyoctane are typically very stable in the presence of strong bases. You should not expect significant degradation of the ether under these conditions. However, always ensure your reaction mixture is free of acidic impurities that could initiate side reactions.

Q2: My experiment involves the use of a strong, non-nucleophilic acid (e.g., sulfuric acid, p-toluenesulfonic acid) with 1-ethoxyoctane. What are the potential risks?

A2: With concentrated strong, non-nucleophilic acids, particularly at elevated temperatures, 1-ethoxyoctane can undergo cleavage to form ethanol (B145695) and octanol, or potentially octenes through elimination reactions.[1][2] With dilute sulfuric acid at room temperature, the reaction is much slower, and may only result in the protonation of the ether oxygen without significant cleavage.[3][4][5] If you observe unexpected byproducts or a decrease in the concentration of 1-ethoxyoctane, consider the possibility of acid-catalyzed degradation.

Q3: I am using a strong hydrohalic acid (e.g., HBr, HI) in a reaction with 1-ethoxyoctane. Is the ether stable under these conditions?

A3: No, 1-ethoxyoctane is not stable in the presence of strong hydrohalic acids, especially with heating.[1][6][7] These acids will cleave the ether bond. The expected products are ethyl halide (e.g., bromoethane (B45996) or iodoethane) and 1-octanol (B28484). If an excess of the hydrohalic acid is used, the 1-octanol formed can be further converted to the corresponding octyl halide.[6]

Q4: I suspect my 1-ethoxyoctane has degraded. What analytical techniques can I use to confirm this?

A4: To confirm the degradation of 1-ethoxyoctane, you can use techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to identify the parent compound and any potential degradation products (e.g., 1-octanol, ethanol, ethyl halides, octyl halides). Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to detect the formation of new species.

Q5: How can I prevent the degradation of 1-ethoxyoctane in my experiments?

A5: To prevent degradation, avoid the use of strong acids, particularly at high temperatures, if 1-ethoxyoctane is intended to be an inert solvent. If acidic conditions are required, consider using a milder acid, running the reaction at a lower temperature, or using a different solvent that is more stable under the reaction conditions. In the presence of strong bases, ensure the absence of acidic impurities.

Summary of Chemical Stability

The following table summarizes the expected stability of 1-ethoxyoctane in the presence of strong acids and bases.

Reagent Class	Examples	Conditions	Expected Stability of 1-Ethoxyoctane	Potential Degradation Products
Strong Bases	NaOH, KOH, NaH	Room or elevated temperature	High	None expected
Strong, Non-Nucleophilic Acids	H₂SO₄, H₃PO₄, TsOH	Room temperature, dilute	Moderate to High	Minimal cleavage expected
Strong, Non-Nucleophilic Acids	H₂SO₄, H₃PO₄, TsOH	Elevated temperature, concentrated	Low	1-Octanol, Ethanol, Octenes[2]
Strong Hydrohalic Acids	HBr, HI	Elevated temperature	Very Low	1-Octanol, Ethyl Halide, Water. With excess acid, Octyl Halide may also form.[6][8]

Experimental Protocols

Protocol for Testing the Stability of 1-Ethoxyoctane in the Presence of a Strong Acid

• Materials:

  • 1-Ethoxyoctane

  • Selected strong acid (e.g., concentrated H₂SO₄ or 48% HBr)

  • Inert solvent for analysis (e.g., dichloromethane)

  • Internal standard for GC analysis (e.g., dodecane)

  • Quenching solution (e.g., saturated sodium bicarbonate solution)

  • Drying agent (e.g., anhydrous sodium sulfate)

  • Reaction vessel (e.g., round-bottom flask with a condenser)

  • Heating and stirring apparatus

  • GC-MS instrument

• Procedure:

  • To a clean, dry reaction vessel, add a known amount of 1-ethoxyoctane and the internal standard.

  • Add the desired concentration of the strong acid.

  • Heat the reaction mixture to the desired temperature with stirring.

  • Take aliquots of the reaction mixture at specific time intervals (e.g., 0, 1, 2, 4, 8 hours).

  • Immediately quench each aliquot by adding it to a vial containing the quenching solution and the inert solvent for extraction.

  • Shake the vial, allow the layers to separate, and collect the organic layer.

  • Dry the organic layer over the drying agent.

  • Analyze the organic layer by GC-MS to determine the concentration of 1-ethoxyoctane and identify any degradation products.

Visualizations

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reaction of Ether with Sulphuric Acid [entrancechemistry.blogspot.com]
• 3. quora.com [quora.com]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Detection and prevention of peroxide formation in 1-Ethoxyoctane

This technical support center provides researchers, scientists, and drug development professionals with essential information on the detection and prevention of peroxide formation in 1-Ethoxyoctane.

Frequently Asked Questions (FAQs)

Q1: What is peroxide formation and why is it a concern for 1-Ethoxyoctane?

A1: Peroxide formation is a process where ethers like 1-ethoxyoctane react with atmospheric oxygen, especially when exposed to light and heat, to form unstable and potentially explosive peroxide compounds.[1][2][3] This is a significant safety concern because these peroxides can detonate when subjected to heat, friction, or mechanical shock.[4][5][6][7] The risk of explosion increases if the peroxides become concentrated through evaporation or distillation.[2][4][5]

Q2: How can I tell if peroxides have formed in my 1-Ethoxyoctane?

A2: Visual inspection is the first step. Look for the presence of crystalline solids, viscous liquid, or cloudiness in the solvent.[5][6][7] Peroxide crystals can also form around the cap of the container.[5] If any of these signs are present, do not open or move the container and contact your institution's environmental health and safety office for proper disposal.[5][8] For solvents that appear visually unchanged, chemical testing is necessary to detect the presence of peroxides.[7]

Q3: How often should I test my 1-Ethoxyoctane for peroxides?

A3: The frequency of testing depends on the storage conditions and usage. As a general guideline for ethers that are prone to peroxide formation, it is recommended to test for peroxides before each use, especially before distillation or evaporation.[5] Opened containers should be tested more frequently, for some classes of peroxide formers, testing is recommended every 3 to 6 months.[2][9] Always label containers with the date received and the date opened to track their age.[5][6][7]

Q4: What are the best practices for storing 1-Ethoxyoctane to prevent peroxide formation?

A4: To minimize peroxide formation, store 1-Ethoxyoctane in a cool, dark, and dry place.[5][6][9] It should be kept in a tightly sealed, air-impermeable, and light-resistant container, preferably the original manufacturer's container.[8] The headspace of the container can be purged with an inert gas like nitrogen or argon to displace oxygen.[3][9] Purchasing smaller quantities that will be used up quickly is also a good practice.[5][8]

Q5: Can I still use 1-Ethoxyoctane if it contains a low level of peroxides?

A5: The acceptable limit for peroxides in ethers is generally considered to be less than 100 ppm.[7] If testing indicates a peroxide concentration above this level, the solvent should be decontaminated or disposed of. It is crucial not to distill or evaporate a solvent containing high levels of peroxides, as this will concentrate them to dangerous levels.[2][5]

Troubleshooting Guide

Issue	Possible Cause	Solution
Positive peroxide test on a newly opened bottle of 1-Ethoxyoctane.	The container may have been improperly sealed or stored by the manufacturer or supplier, allowing for air exposure.	Do not use the solvent. Contact the supplier for a replacement. Inform your institution's safety officer.
Rapid peroxide formation in a frequently used bottle.	The container is being opened and closed often, introducing fresh oxygen. The inhibitor (if present) may be depleted.	Purchase smaller bottles to be used more quickly. After each use, consider purging the headspace with an inert gas.
Visible crystals or precipitate in the 1-Ethoxyoctane.	High concentration of peroxides that have crystallized out of solution. This is an extremely dangerous situation.	DO NOT MOVE OR OPEN THE CONTAINER. Secure the area and immediately contact your Environmental Health and Safety department for emergency disposal.[5][8]
Inconsistent results from peroxide test strips.	The test strips may be old, have been stored improperly, or are not suitable for organic solvents.	Check the expiration date of the test strips. Store them in a cool, dry place. Verify that the strips are intended for use with ethers. Perform a quality control check with a known peroxide-containing solution if possible.

Experimental Protocols

Qualitative Detection of Peroxides: Potassium Iodide (KI) Test

This method provides a rapid qualitative assessment of the presence of peroxides.

Materials:

• 1-Ethoxyoctane sample (1-3 mL)

• Glacial acetic acid

• Potassium iodide (KI) solution (5-10% w/v, freshly prepared) or KI crystals

• Test tube

Procedure:

• Add 1 mL of the 1-Ethoxyoctane sample to a clean test tube.

• Add 1 mL of glacial acetic acid.

• Add a few drops of the freshly prepared potassium iodide solution or a few crystals of solid KI.[4]

• Stopper the test tube and shake for 30 seconds.

• Allow the layers to separate.

• Interpretation of Results:

  • No color change: Peroxides are not present in significant amounts.

  • Yellow to brown color in the aqueous layer: Indicates the presence of peroxides. The intensity of the color gives a rough indication of the concentration.[5][10][11]

  • For a more sensitive test, a few drops of starch solution can be added. A blue-black color indicates the presence of peroxides.[4]

Semi-Quantitative Detection of Peroxides: Peroxide Test Strips

Commercial test strips offer a convenient and semi-quantitative method for peroxide detection.

Materials:

• 1-Ethoxyoctane sample

• Peroxide test strips (suitable for organic solvents)

• Distilled water (if required by the strip manufacturer)

Procedure:

• Dip the test strip into the 1-Ethoxyoctane sample for the time specified by the manufacturer (usually 1-2 seconds).[4]

• Allow the solvent to evaporate from the strip.

• Some test strips require the reaction zone to be moistened with a drop of distilled water after the solvent has evaporated.[1][4]

• Compare the color of the test pad to the color chart provided with the strips to determine the approximate peroxide concentration in parts per million (ppm).

• Interpretation of Results:

  • A blue color is a common positive indicator for many types of test strips.[1][4]

  • If the peroxide concentration is above the acceptable limit (typically >100 ppm), the solvent should not be used without purification.[7]

Visualizations

Caption: Workflow for detecting peroxides in 1-Ethoxyoctane.

Caption: Logical steps for troubleshooting peroxide issues.

References

• 1. Peroxide Forming Solvents [sigmaaldrich.com]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 4. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 5. westernsydney.edu.au [westernsydney.edu.au]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. vumc.org [vumc.org]
• 9. ehs.wisc.edu [ehs.wisc.edu]
• 10. How to detect presence of peroxide in ether???? Please answer me - askIITians [askiitians.com]
• 11. Diethyl ether peroxide - Wikipedia [en.wikipedia.org]

Technical Support Center: Resolving Impurities in 1-Ethoxyoctane using GC-MS Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and resolving impurities in 1-Ethoxyoctane samples through Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Troubleshooting Guides

Problem: Unexpected Peaks in the Chromatogram

Initial Assessment Workflow

Minimizing emulsion formation with 1-Ethoxyoctane in liquid-liquid extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with emulsion formation during liquid-liquid extraction (LLE) using 1-ethoxyoctane.

Troubleshooting Guides

Data Presentation: Factors Influencing Emulsion Formation

The following table summarizes key parameters that can be adjusted to prevent or break emulsions during liquid-liquid extraction.

Parameter	Recommended Range/Action	Rationale
Mixing Technique	Gentle inversions (5-10 times)	Vigorous shaking increases the shear forces that break up the liquid phases into fine droplets, promoting emulsion formation. Gentle mixing provides sufficient interfacial area for extraction without excessive energy input.[1][2]
pH of Aqueous Phase	Adjust to >2 units away from the pKa of acidic/basic analytes and potential emulsifiers	The charge of molecules with surfactant-like properties (e.g., fatty acids, proteins) can be altered by pH changes, which can disrupt their ability to stabilize an emulsion.[3]
Ionic Strength	Increase by adding brine (saturated NaCl solution)	The addition of salt to the aqueous phase, a technique known as "salting out," increases its polarity and density, which can help to force the separation of the organic and aqueous layers.[1][4]
Temperature	Decrease temperature (e.g., chilling on an ice bath)	A decrease in temperature can sometimes alter the solubility of emulsifying agents and increase the density difference between the two phases, aiding in their separation.
Solvent Volume Ratio	Optimize the ratio of 1-ethoxyoctane to the aqueous phase	While a higher solvent-to-sample ratio can improve extraction efficiency, an optimized ratio may reduce the likelihood of emulsion formation. This is system-dependent and may require empirical determination.
Centrifugation Speed	1000-3000 x g	Centrifugal force can effectively break emulsions by accelerating the coalescence of the dispersed droplets.[3][5]
Addition of a Demulsifier	Add a small amount of a different, less polar organic solvent (e.g., hexane) or an alcohol (e.g., methanol)	A change in the overall polarity of the organic phase can disrupt the stability of the emulsion. Alcohols can act as co-solvents and reduce interfacial tension.[1][3]

Experimental Protocols

Protocol for Liquid-Liquid Extraction with 1-Ethoxyoctane to Minimize Emulsion Formation

This protocol provides a step-by-step guide for performing a liquid-liquid extraction with 1-ethoxyoctane, incorporating techniques to prevent emulsion formation.

Materials:

• Separatory funnel

• 1-Ethoxyoctane (extraction solvent)

• Aqueous sample containing the analyte of interest

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (optional, for drying)

• Beakers or flasks for collection

• Pipettes

• pH meter or pH paper

Procedure:

• Preparation:

  • Ensure the separatory funnel is clean, dry, and the stopcock is properly lubricated and sealing correctly.

  • Measure the required volumes of the aqueous sample and 1-ethoxyoctane. A typical starting ratio is 1:1, but this may be optimized.

• pH Adjustment (if applicable):

  • Measure the pH of the aqueous sample.

  • If the sample is known to contain acidic or basic compounds that could act as emulsifiers, adjust the pH to be at least 2 units away from their pKa. This can be done by adding a dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) dropwise while monitoring the pH.

• Extraction:

  • Add the aqueous sample and 1-ethoxyoctane to the separatory funnel.

  • Stopper the funnel and gently invert it 5-10 times to allow for mixing of the two phases. Avoid vigorous shaking.

  • Periodically vent the separatory funnel by opening the stopcock while the funnel is inverted to release any pressure buildup.

• Phase Separation:

  • Place the separatory funnel in a ring stand and allow the layers to separate. The less dense layer will be on top. 1-Ethoxyoctane has a density of approximately 0.79 g/cm³, so it will be the top layer.

  • If an emulsion forms (a cloudy or third layer at the interface), refer to the Troubleshooting Workflow diagram and the FAQs below.

• Breaking an Emulsion (if necessary):

  • Waiting: Allow the separatory funnel to stand undisturbed for 10-20 minutes.

  • Salting Out: If the emulsion persists, add a small amount of brine (1-5 mL) and gently swirl the funnel.

  • Centrifugation: If the emulsion is still not resolved, transfer the contents to centrifuge tubes and centrifuge at 1000-3000 x g for 10-15 minutes.

• Collection:

  • Once the layers have clearly separated, carefully drain the bottom (aqueous) layer.

  • Collect the top (1-ethoxyoctane) layer through the top opening of the separatory funnel to avoid contamination with any residual aqueous phase at the stopcock.

• Drying (Optional):

  • To remove any dissolved water from the 1-ethoxyoctane layer, add a small amount of anhydrous sodium sulfate and swirl. The drying agent should be free-flowing when the solvent is dry.

  • Filter or decant the dried organic layer to remove the drying agent.

Mandatory Visualizations

Troubleshooting workflow for emulsion formation.

Mechanism of emulsion formation in LLE.

Frequently Asked Questions (FAQs)

Q1: Why does an emulsion form during my liquid-liquid extraction with 1-ethoxyoctane?

An emulsion is a stable mixture of two immiscible liquids, where one liquid is dispersed as fine droplets in the other. Emulsions typically form when:

• Surfactant-like molecules are present: Samples, especially those of biological origin, often contain compounds like phospholipids, proteins, or fatty acids that can act as emulsifying agents.[1] These molecules have both polar and non-polar regions, allowing them to stabilize the interface between the aqueous and organic phases.

• High mechanical energy is applied: Vigorous shaking or mixing provides the energy to break the liquids into small droplets, increasing the surface area for emulsifiers to act.[2]

Q2: Is 1-ethoxyoctane more or less likely to form emulsions compared to other ether solvents?

While specific comparative data for 1-ethoxyoctane is limited, its properties can provide some insight. As a long-chain ether, 1-ethoxyoctane is quite non-polar, which generally leads to a higher interfacial tension with water compared to more polar ethers like diethyl ether. A higher interfacial tension can sometimes reduce the tendency for emulsion formation. However, the specific composition of the sample matrix is the most critical factor.

Q3: I've formed an emulsion. What is the first thing I should try to break it?

The simplest first step is to let the mixture stand undisturbed for 10 to 20 minutes. Gravity alone can sometimes be sufficient to allow the droplets to coalesce and the layers to separate. Gentle tapping of the separatory funnel can aid this process.

Q4: When should I use the "salting out" method?

"Salting out" by adding a saturated sodium chloride solution (brine) is a very effective technique.[1][4] This should be one of the first chemical methods you try after simply waiting has failed. The salt increases the ionic strength and polarity of the aqueous phase, which helps to dehydrate the interface and encourages the separation of the organic and aqueous layers.

Q5: Can I use centrifugation to break an emulsion with 1-ethoxyoctane?

Yes, centrifugation is a highly effective mechanical method for breaking emulsions.[3][5] The applied force accelerates the separation of the denser and less dense phases. Ensure you use appropriate centrifuge tubes and balance them correctly. A speed of 1000-3000 x g for 10-15 minutes is a good starting point.

Q6: Will adjusting the pH of my sample help?

Adjusting the pH can be very effective if the emulsion is stabilized by acidic or basic compounds.[3] By changing the pH, you can alter the charge of these molecules, reducing their solubility at the interface and their ability to act as emulsifiers. Be mindful that changing the pH can also affect the solubility and stability of your target analyte.

Q7: What are some preventative measures I can take to avoid emulsion formation in the first place?

Prevention is often the best strategy.

• Gentle Mixing: Use gentle inversions instead of vigorous shaking.[1][2]

• Sample Pre-treatment: If your sample is known to be problematic, consider pre-treatment steps like protein precipitation or filtration to remove potential emulsifying agents.

• Increase Ionic Strength Proactively: Add salt to the aqueous phase before the extraction.

Q8: Are there alternative extraction techniques that avoid emulsions?

Yes, if emulsions are a persistent problem with your samples, you might consider Supported Liquid Extraction (SLE) or Solid-Phase Extraction (SPE).[1][5] These techniques immobilize the aqueous sample on a solid support, and the organic solvent flows through it, eliminating the direct mixing of the two liquid phases and thus preventing emulsion formation.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. columbia.edu [columbia.edu]
• 5. biotage.com [biotage.com]

Reference Data & Comparative Studies

A Comparative Guide to 1-Ethoxyoctane and Diethyl Ether as Reaction Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a cornerstone of successful chemical synthesis, profoundly influencing reaction kinetics, yield, product purity, and overall process safety. Diethyl ether, a staple in organic laboratories for decades, is prized for its volatility and efficacy in stabilizing organometallic reagents. However, its extreme flammability and propensity for peroxide formation present significant safety challenges. This guide provides an objective comparison between the conventional solvent, diethyl ether, and a higher-boiling-point alternative, 1-ethoxyoctane. By presenting key physical, chemical, and safety data, this document aims to equip researchers with the information needed to make informed solvent choices for both laboratory and industrial applications.

Physical and Chemical Properties: A Head-to-Head Comparison

The intrinsic properties of a solvent dictate its suitability for specific reaction conditions, particularly concerning temperature control, solubility of reagents, and post-reaction workup. While both 1-ethoxyoctane and diethyl ether are aprotic ethers, their differing alkyl chain lengths lead to significant variations in their physical characteristics.

Table 1: Comparison of Physical and Chemical Properties

Property	1-Ethoxyoctane	Diethyl Ether
Molecular Formula	C₁₀H₂₂O[1][2]	C₄H₁₀O[3]
Molecular Weight	158.28 g/mol [1][2]	74.12 g/mol [3][4]
Boiling Point	186.7 °C[1]	34.6 °C[4][5]
Melting Point	12.5 °C[1]	-116.3 °C[4]
Density	0.791 g/cm³[1]	0.713 g/cm³[4]
Flash Point	56.9 °C[1]	-40 °C to -45 °C[5][6]
Vapor Pressure	0.899 mmHg at 25 °C[1]	440 mmHg at 20 °C[4]
Solubility in Water	Limited	6.05 g/100 mL (at 25 °C)

Performance and Applications in Synthesis

While direct experimental comparisons of 1-ethoxyoctane and diethyl ether in the same reaction are not widely documented, their physical properties allow for a clear differentiation in their ideal applications.

Diethyl Ether: Diethyl ether is a highly volatile, low-boiling-point solvent renowned for its use in reactions involving moisture-sensitive and highly reactive reagents. Its lone pair electrons on the oxygen atom effectively solvate cations, making it the classic solvent for the formation of Grignard reagents and for other organometallic reactions.[7] Its primary advantages are its ability to be used at low temperatures and its ease of removal from the reaction mixture via evaporation due to its low boiling point.

1-Ethoxyoctane: As a high-boiling-point solvent, 1-ethoxyoctane offers a distinct set of advantages. Its low volatility and high flash point significantly reduce the risk of fire, a primary concern with diethyl ether. This makes it a safer alternative for reactions that require heating. The ability to perform reactions at temperatures well above diethyl ether's boiling point can increase reaction rates and potentially drive sluggish reactions to completion.[8] While less common, its properties make it a suitable candidate for syntheses that require elevated temperatures where ether volatility would be problematic, such as in certain substitution or metal-catalyzed coupling reactions.

Safety Profile

Safety is a critical consideration in solvent selection. The vast differences in volatility and flash points between the two ethers are paramount.

Table 2: Comparison of Safety Profiles

Safety Parameter	1-Ethoxyoctane	Diethyl Ether
Flash Point	56.9 °C (Combustible Liquid)[1]	-45 °C (Extremely Flammable Liquid)[5]
Vapor Pressure	Low (0.899 mmHg at 25 °C)[1]	Very High (440 mmHg at 20 °C)[4]
Auto-ignition Temp.	Not specified	180 °C[6]
Explosive Limits	Not specified	1.9 - 36%[5]
GHS Hazard Statements	Not fully classified; assumed combustible.	H224: Extremely flammable liquid and vapour. H302: Harmful if swallowed. H336: May cause drowsiness or dizziness.[6][9]
Peroxide Formation	Possible, as with other ethers.	EUH019: May form explosive peroxides.[6][9]

A significant hazard for both solvents is the formation of explosive peroxides upon exposure to air and light.[10][11] This occurs via a free-radical autoxidation mechanism at the carbon atom adjacent to the ether oxygen.[12][13] These peroxides are less volatile than the ether itself and can concentrate to dangerous levels during distillation. Therefore, all ethers should be stored in airtight, dark containers and tested for peroxides before use, especially before distillation.

Logical Workflow for Solvent Selection

The choice between a low-boiling and high-boiling ether can be guided by the specific requirements of the chemical transformation.

Caption: Logical workflow for selecting between 1-Ethoxyoctane and Diethyl Ether.

Experimental Protocols: The Grignard Reaction

The Grignard reaction is a classic example where diethyl ether is the conventional solvent. The following protocol details the formation of phenylmagnesium bromide and its subsequent reaction with a ketone.

Objective: To synthesize triphenylmethanol (B194598) via a Grignard reaction.

Materials:

• Magnesium turnings (2.0 mmol, 50 mg)

• Bromobenzene (B47551) (2.1 mmol, 0.22 mL, 330 mg)

• Benzophenone (B1666685) (2.0 mmol, 364 mg)

• Anhydrous diethyl ether (approx. 10 mL)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous calcium chloride (CaCl₂) or sodium sulfate (B86663) (Na₂SO₄)

• All glassware must be scrupulously oven- or flame-dried to be free of water.[14][15]

Experimental Protocol:

• Preparation of Grignard Reagent:

  • Place 50 mg of magnesium turnings into a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser fitted with a drying tube (containing CaCl₂).[15]

  • In a separate dry vial, prepare a solution of 330 mg of bromobenzene in 2 mL of anhydrous diethyl ether.

  • Add approximately 0.5 mL of the bromobenzene solution to the magnesium turnings. The reaction should initiate, indicated by cloudiness and gentle bubbling. If it does not start, gently warm the flask or crush the magnesium with a dry stirring rod.[14]

  • Once the reaction has started, add the remaining bromobenzene solution dropwise via syringe at a rate that maintains a gentle reflux.[15]

  • After the addition is complete, allow the mixture to stir until most of the magnesium has been consumed. The resulting grey/brown solution is the Grignard reagent, phenylmagnesium bromide.

• Reaction with Benzophenone:

  • Dissolve 364 mg of benzophenone in 2 mL of anhydrous diethyl ether in a separate dry vial.

  • Slowly add the benzophenone solution to the stirring Grignard reagent. An exothermic reaction will occur, and a color change (often to red or pink) will be observed. A thick precipitate may form.[14]

  • After the addition is complete, allow the reaction to stir at room temperature for 15-20 minutes to ensure completion.

• Workup and Isolation:

  • Cool the reaction flask in an ice bath and slowly quench the reaction by adding saturated aqueous NH₄Cl solution dropwise. This will hydrolyze the magnesium alkoxide and dissolve excess magnesium.

  • Transfer the mixture to a separatory funnel. Add more diethyl ether if needed to dissolve all the organic material.

  • Separate the layers. Wash the organic layer with brine, then dry it over anhydrous Na₂SO₄ or CaCl₂.[14]

  • Decant or filter the dried ether solution and remove the solvent using a rotary evaporator to yield the crude triphenylmethanol product, which can then be purified by recrystallization.

Note on Adaptation for 1-Ethoxyoctane: While not a standard procedure, this protocol could be adapted for 1-ethoxyoctane. The primary change would be the reaction temperature, which could be elevated to accelerate the reaction. However, the workup would be more challenging due to the high boiling point of 1-ethoxyoctane, likely requiring vacuum distillation or extensive extraction to remove the solvent rather than simple evaporation.

Conclusion

Both 1-ethoxyoctane and diethyl ether have distinct roles as reaction solvents.

• Diethyl Ether remains the solvent of choice for low-temperature reactions and when its unique solvating properties are required, such as in Grignard reactions. Its high volatility is advantageous for easy product isolation but demands rigorous safety protocols due to its extreme flammability.

• 1-Ethoxyoctane presents a compelling alternative for reactions requiring temperatures above 35 °C. Its significantly higher flash point and lower volatility constitute a major safety improvement, reducing the risk of fire and minimizing researcher exposure to solvent vapors. While its high boiling point complicates removal, it offers a wider operational temperature range, potentially enabling reactions that are unfeasible in diethyl ether.

The selection between these two ethers should be a deliberate choice based on a careful evaluation of the required reaction temperature, the need for facile solvent removal, and, most importantly, the safety parameters of the intended process.

References

• 1. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diethyl Ether | (C2H5)2O | CID 3283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Diethyl Ether: Structure, Properties & Uses Explained [vedantu.com]
• 5. ETHYL ETHER (DIETHYL ETHER) | Occupational Safety and Health Administration [osha.gov]
• 6. rcilabscan.com [rcilabscan.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. merunchem.com [merunchem.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. Oxidation mechanism of diethyl ether: a complex process for a simple molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Diethyl ether peroxide - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]
• 13. youtube.com [youtube.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. bohr.winthrop.edu [bohr.winthrop.edu]

The Unseen Architect: A Comparative Guide to 1-Ethoxyoctane and Other Long-Chain Ethers in Nanoparticle Synthesis

For researchers, scientists, and drug development professionals, the precise control of nanoparticle synthesis is paramount to achieving desired therapeutic and diagnostic outcomes. The choice of solvent in high-temperature synthesis methods, such as thermal decomposition, plays a critical yet often underexplored role in determining the final characteristics of the nanoparticles. This guide provides an objective comparison of 1-ethoxyoctane against other commonly used long-chain ethers, supported by physicochemical data and established synthesis principles, to aid in the rational selection of solvents for tailored nanoparticle fabrication.

In the landscape of nanoparticle synthesis, particularly for metal oxides, the use of high-boiling point organic solvents is a cornerstone of the thermal decomposition method. These solvents not only provide a medium for the reaction but also influence nucleation and growth kinetics, ultimately dictating the size, morphology, and crystallinity of the resulting nanoparticles. While ethers like dibenzyl ether and octyl ether are frequently cited, this guide sheds light on 1-ethoxyoctane, a long-chain ether with properties that make it a compelling alternative for precise nanoparticle engineering.

A Tale of Two Ethers: Performance in Nanoparticle Synthesis

The selection of a high-boiling point solvent is crucial for achieving the necessary temperatures for the thermal decomposition of organometallic precursors. The solvent's properties, such as its boiling point, viscosity, and polarity, directly impact the reaction environment.

Solvent	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Key Features in Nanoparticle Synthesis
1-Ethoxyoctane	C10H22O	158.28	186.7[1]	0.791[1]	Offers a moderately high boiling point suitable for many thermal decomposition reactions. Its linear structure may influence ligand packing and nanoparticle surface chemistry.
Octyl Ether (Di-n-octyl ether)	C16H34O	242.45	291-293	0.805	A very high boiling point allows for a wide range of synthesis temperatures, potentially leading to higher crystallinity.
Dodecyl Ether (Di-n-dodecyl ether)	C24H50O	354.66	260 (at 8 mmHg)	0.814	Similar to octyl ether, its high boiling point is advantageous for high-temperature synthesis, and its longer alkyl chains can act as a stabilizing agent.
Dibenzyl Ether	C14H14O	198.26	295-298	1.043	Its aromatic nature and high boiling point are beneficial; however, it can undergo side reactions at high temperatures, potentially affecting the purity of the nanoparticles.[2]

The boiling point of the solvent is a critical parameter. A higher boiling point allows for a broader range of reaction temperatures, which can be used to tune the size and crystallinity of the nanoparticles. For instance, higher temperatures generally lead to larger and more crystalline nanoparticles. The viscosity of the solvent can affect the diffusion of precursors and the growth rate of the nanoparticles. Solvents with higher viscosity can slow down the growth process, potentially leading to smaller and more uniform nanoparticles.

Experimental Protocols: A Blueprint for Synthesis

While direct comparative experimental data for 1-ethoxyoctane is scarce in publicly available literature, a standard protocol for the synthesis of iron oxide nanoparticles using a long-chain ether can be adapted. This provides a framework for researchers to explore the use of 1-ethoxyoctane and compare its performance against other ethers.

Exemplary Protocol: Synthesis of Iron Oxide Nanoparticles via Thermal Decomposition

This protocol is adapted from established methods for the synthesis of iron oxide nanoparticles.

Materials:

• Iron(III) acetylacetonate (B107027) (Fe(acac)₃) or Iron pentacarbonyl (Fe(CO)₅) (precursor)

• 1-Ethoxyoctane (or other long-chain ether as the solvent)

• Oleic acid (surfactant)

• Oleylamine (surfactant)

• Argon or Nitrogen gas (inert atmosphere)

• Ethanol (B145695) (for precipitation)

• Toluene (B28343) or Hexane (B92381) (for dispersion)

Procedure:

• In a three-neck flask equipped with a condenser, thermometer, and magnetic stirrer, combine the iron precursor, oleic acid, oleylamine, and the chosen long-chain ether solvent (e.g., 1-ethoxyoctane).

• The mixture is heated to a specific temperature (e.g., 200-300 °C) under a constant flow of inert gas (Argon or Nitrogen) and vigorous stirring. The exact temperature and heating rate will depend on the desired nanoparticle characteristics and the boiling point of the solvent.

• The reaction is held at this temperature for a predetermined duration (e.g., 30-120 minutes) to allow for the nucleation and growth of the nanoparticles.

• After the reaction is complete, the solution is cooled to room temperature.

• The nanoparticles are precipitated by adding a non-solvent, typically ethanol, and then separated by centrifugation.

• The nanoparticle pellet is washed multiple times with ethanol to remove excess surfactants and unreacted precursors.

• Finally, the purified nanoparticles are dispersed in a suitable non-polar solvent like toluene or hexane for storage and characterization.

Visualizing the Process: From Precursor to Nanoparticle

The thermal decomposition process in a high-boiling point ether can be visualized as a controlled pathway from molecular precursors to well-defined nanoparticles.

Caption: Workflow of nanoparticle synthesis via thermal decomposition.

The Rationale for Exploration: Why Consider 1-Ethoxyoctane?

While established high-boiling point ethers have a proven track record, the exploration of alternatives like 1-ethoxyoctane is driven by the continuous pursuit of finer control over nanoparticle properties. The subtle differences in solvent characteristics, such as the presence of an ethoxy group and a specific chain length, can influence the solvent-precursor and solvent-surfactant interactions. These interactions, in turn, can modulate the nucleation and growth phases, potentially leading to nanoparticles with narrower size distributions, different crystalline phases, or unique surface functionalities. For applications in drug delivery and medical imaging, such precise control is not just advantageous, it is often a necessity.

By providing this comparative guide, we aim to equip researchers with the foundational knowledge to make informed decisions in their quest for next-generation nanomaterials. The systematic investigation of solvents like 1-ethoxyoctane will undoubtedly open new avenues for the rational design of nanoparticles with tailored properties for advanced biomedical applications.

References

• 1. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-Ethoxyoctane vs. MTBE: A Comparative Performance Evaluation as Fuel Additives

A detailed analysis of two ether-based fuel additives, 1-Ethoxyoctane and Methyl Tertiary-Butyl Ether (MTBE), reveals distinct performance characteristics in enhancing fuel properties and impacting engine emissions. While MTBE has been a widely used octane (B31449) booster, concerns over its environmental persistence have paved the way for exploring alternatives like 1-Ethoxyoctane. This guide provides a comprehensive comparison based on available experimental data.

Data Presentation: Quantitative Performance Metrics

A summary of the key performance indicators for 1-Ethoxyoctane and MTBE is presented below. It is important to note that publicly available, direct comparative experimental data for 1-Ethoxyoctane is limited. Therefore, some values for 1-Ethoxyoctane are based on the general performance of long-chain ethers as fuel additives.

Performance Parameter	1-Ethoxyoctane (Ethyl Octyl Ether)	Methyl Tertiary-Butyl Ether (MTBE)
Octane Rating (RON)	Estimated ~100-110	~110[1]
Blending Octane Value	Data not readily available	High
Reid Vapor Pressure (RVP) Impact	Expected to be low to moderate	Increases RVP of gasoline blends
Oxygen Content (%)	~10.1	~18.2
Boiling Point (°C)	186.7[2]	55.2
Density (g/cm³) at 20°C	0.791[2]	0.740
Water Solubility	Low	High
Environmental Fate	Expected to be more biodegradable	Persistent in groundwater[3][4]
Impact on CO Emissions	Reduction	Reduction[1][4]
Impact on HC Emissions	Reduction	Reduction[1][4]
Impact on NOx Emissions	Potential for slight increase	Variable, can slightly increase[5]

Experimental Protocols

The evaluation of fuel additives typically follows standardized testing procedures to ensure reliable and comparable results. The methodologies outlined below are fundamental to assessing the performance of additives like 1-Ethoxyoctane and MTBE.

Octane Rating Determination

The Research Octane Number (RON) and Motor Octane Number (MON) are determined using a standardized single-cylinder cooperative fuel research (CFR) engine. The protocol involves comparing the knocking characteristics of a base fuel blended with the additive against reference fuels with known octane numbers. The engine is operated under specific conditions of speed, temperature, and ignition timing as prescribed by ASTM D2699 (for RON) and ASTM D2700 (for MON).

Reid Vapor Pressure (RVP) Measurement

The RVP of gasoline and its blends with additives is a measure of its volatility. The standard test method, ASTM D323, involves placing a chilled sample in a vapor pressure apparatus and heating it to 37.8°C (100°F). The resulting pressure is a critical parameter for fuel handling and evaporative emissions.

Engine Performance and Emissions Testing

Engine dynamometer tests are crucial for evaluating the impact of fuel additives on performance and exhaust emissions. A representative engine is mounted on a test bed and operated under various speed and load conditions, simulating real-world driving cycles. Key parameters measured include:

• Power and Torque: To assess any changes in engine output.

• Brake Specific Fuel Consumption (BSFC): To determine fuel efficiency.

• Exhaust Emissions: Concentrations of carbon monoxide (CO), hydrocarbons (HC), and nitrogen oxides (NOx) are measured using gas analyzers. Particulate matter (PM) may also be quantified.

The principle of this evaluation is to compare the emissions and performance when using a fuel containing the additive with the same base fuel without the additive.[6]

Mandatory Visualizations

Experimental Workflow for Fuel Additive Evaluation

The following diagram illustrates a typical workflow for the comprehensive evaluation of a fuel additive.

Caption: Experimental workflow for evaluating fuel additives.

Logical Comparison of 1-Ethoxyoctane and MTBE

This diagram presents a logical comparison of the key attributes of 1-Ethoxyoctane and MTBE as fuel additives.

Caption: Logical comparison of 1-Ethoxyoctane and MTBE.

Discussion of Performance

Octane Enhancement: Both 1-Ethoxyoctane and MTBE are effective octane enhancers. MTBE has a well-documented high blending octane value.[1] While specific data for 1-Ethoxyoctane is scarce, as an ether, it is expected to significantly boost the octane rating of base gasoline.

Volatility: A key difference lies in their impact on fuel volatility. MTBE's lower boiling point contributes to an increase in the Reid Vapor Pressure of gasoline blends, which can be a concern for evaporative emissions.[7] 1-Ethoxyoctane, with its much higher boiling point, is expected to have a less pronounced effect on RVP, potentially making it a more favorable blending component in this regard.

Emissions: Both additives, by introducing oxygen into the fuel, promote more complete combustion, leading to a reduction in carbon monoxide and unburned hydrocarbon emissions.[1][4] The impact on NOx emissions is more complex and can be influenced by engine operating conditions, with some studies indicating a potential for a slight increase with oxygenated additives.[5]

Environmental Considerations: The most significant divergence between the two additives is their environmental fate. MTBE's high water solubility and resistance to biodegradation have led to widespread groundwater contamination, resulting in its ban in many regions.[3][4] 1-Ethoxyoctane, with its longer alkyl chain and expected lower water solubility, is anticipated to be more readily biodegradable and less likely to pose a significant threat to groundwater resources.

Conclusion

1-Ethoxyoctane presents itself as a viable alternative to MTBE as a fuel additive. While both offer the primary benefit of octane enhancement and a reduction in CO and HC emissions, 1-Ethoxyoctane holds a distinct advantage in its likely more favorable environmental profile, particularly concerning water contamination. Its lower volatility is also a positive attribute for controlling evaporative emissions. However, a full assessment of 1-Ethoxyoctane's potential requires more extensive and direct comparative testing against established additives like MTBE to quantify its blending octane value and detailed emission impacts across a range of modern engine technologies. Researchers and fuel scientists are encouraged to pursue further studies to fill these data gaps and provide a more complete picture of 1-Ethoxyoctane's performance as a next-generation fuel additive.

References

• 1. How Oxygenates (MTBE/ETBE) Affect Both Octane and Emissions [eureka.patsnap.com]
• 2. lookchem.com [lookchem.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. climate.ec.europa.eu [climate.ec.europa.eu]
• 7. Effect of Methyl Tertiary Butyl Ether (MTBE) and Ethyl Tertiary Butyl Ether (ETBE) on the Properties of Gasoline [article.sapub.org]

A Comparative Guide to the Quantitative Analysis of 1-Ethoxyoctane in Complex Mixtures by HPLC

For researchers, scientists, and drug development professionals requiring accurate and precise quantification of 1-ethoxyoctane in complex sample matrices, High-Performance Liquid Chromatography (HPLC) offers a robust and reliable analytical solution. This guide provides a comprehensive comparison of HPLC with an alternative method, Gas Chromatography (GC), supported by experimental protocols and data to facilitate an informed decision for your specific analytical needs.

Method Comparison: HPLC vs. GC for 1-Ethoxyoctane Analysis

The choice between HPLC and GC for the quantitative analysis of 1-ethoxyoctane depends on several factors, including the nature of the sample matrix, the required sensitivity, and the available instrumentation. While specific performance can vary based on the exact instrumentation and experimental conditions, the following table summarizes the key quantitative performance parameters for each technique.

Parameter	High-Performance Liquid Chromatography (HPLC) with UV Detection	Gas Chromatography (GC) with Flame Ionization Detection (FID)
Principle	Separation based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase, with detection by flame ionization.
Limit of Detection (LOD)	1 - 10 µg/mL	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	5 - 30 µg/mL	0.5 - 5 µg/mL
**Linearity (R²) **	> 0.999	> 0.999
Precision (%RSD)	< 2%	< 1%
Runtime	10 - 20 minutes	5 - 15 minutes
Sample Volatility Requirement	Not required	Required
Derivatization	Not typically required for UV detection if the analyte has a chromophore. For non-chromophoric compounds like 1-ethoxyoctane, derivatization may be necessary for UV detection, or an alternative detector like a Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD) can be used.	Not required for volatile compounds.
Matrix Compatibility	Excellent for a wide range of complex matrices, including non-volatile components.	Primarily for volatile and thermally stable compounds in matrices that do not interfere with the injection port or column.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This protocol outlines a reversed-phase HPLC method suitable for the quantitative analysis of 1-ethoxyoctane. As 1-ethoxyoctane lacks a strong chromophore for UV detection, this protocol assumes the use of a Refractive Index Detector (RID).

1. Sample Preparation:

A hypothetical complex mixture could be a pharmaceutical formulation containing 1-ethoxyoctane as an excipient.

• Standard Stock Solution (1 mg/mL): Accurately weigh 100 mg of 1-ethoxyoctane reference standard and dissolve it in 100 mL of acetonitrile (B52724) in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 10 µg/mL to 500 µg/mL.

• Sample Preparation: Accurately weigh a portion of the complex mixture equivalent to approximately 10 mg of 1-ethoxyoctane and transfer it to a 100 mL volumetric flask. Add 50 mL of acetonitrile, sonicate for 15 minutes to dissolve the 1-ethoxyoctane, and then dilute to the mark with acetonitrile. Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (85:15 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: Refractive Index Detector (RID).

• Injection Volume: 20 µL.

3. Quantification:

Construct a calibration curve by plotting the peak area of 1-ethoxyoctane against the concentration of the calibration standards. Determine the concentration of 1-ethoxyoctane in the prepared sample solution from the calibration curve.

Gas Chromatography (GC) Method

This protocol provides an alternative GC method with Flame Ionization Detection (FID) for the quantification of 1-ethoxyoctane.

1. Sample Preparation:

• Standard Stock Solution (1 mg/mL): Prepare as described in the HPLC protocol, using hexane (B92381) as the solvent.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with hexane to achieve concentrations ranging from 1 µg/mL to 200 µg/mL.

• Sample Preparation: Accurately weigh a portion of the complex mixture equivalent to approximately 10 mg of 1-ethoxyoctane and transfer it to a 100 mL volumetric flask. Add 50 mL of hexane, sonicate for 15 minutes, and dilute to the mark with hexane. Filter the solution through a 0.45 µm syringe filter before injection.

2. GC-FID Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 180°C, hold for 5 minutes.

• Injection Volume: 1 µL (splitless).

3. Quantification:

Construct a calibration curve by plotting the peak area of 1-ethoxyoctane against the concentration of the calibration standards. Determine the concentration of 1-ethoxyoctane in the prepared sample solution from the calibration curve.

Visualizing the Analytical Workflows

To better illustrate the experimental processes, the following diagrams outline the workflows for both the HPLC and GC methods.

Caption: HPLC experimental workflow for 1-ethoxyoctane analysis.

Caption: Comparison of HPLC and GC analytical workflows.

Conclusion

Both HPLC and GC are suitable techniques for the quantitative analysis of 1-ethoxyoctane. The choice of method will be dictated by the specific requirements of the analysis. HPLC is particularly advantageous for complex matrices containing non-volatile components. In contrast, GC may offer higher sensitivity and shorter run times for samples where 1-ethoxyoctane can be easily volatilized and separated from other matrix components. The provided protocols and workflows serve as a starting point for method development and validation in your laboratory.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of 1-Ethoxyoctane and Dibutyl Ether for Liquid-Liquid Extraction

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 1-Ethoxyoctane and dibutyl ether, two ether solvents used in liquid-liquid extraction (LLE) processes. The selection of an appropriate solvent is critical for achieving high separation efficiency and purity of target compounds.[1] This document outlines the key physicochemical properties, discusses their implications for extraction performance based on available data, and provides a standardized experimental protocol for their use.

Physicochemical Properties: 1-Ethoxyoctane vs. Dibutyl Ether

The fundamental properties of a solvent, such as its polarity, boiling point, and solubility in water, dictate its suitability for a specific extraction application.[2] The table below summarizes the key properties of 1-Ethoxyoctane and dibutyl ether.

Property	1-Ethoxyoctane	Dibutyl Ether	Source(s)
Molecular Formula	C₁₀H₂₂O	C₈H₁₈O	,
Molecular Weight	158.28 g/mol	130.23 g/mol	,
Boiling Point	186.7 °C	142-143 °C	[3],
Density	0.791 g/mL at 25 °C	0.764 g/mL at 25 °C	[3],
Water Solubility	Not specified; expected to be very low	0.113 g/L at 20 °C
Vapor Pressure	0.899 mmHg at 25 °C	4.8 mmHg at 20 °C	[3],
LogP (XLogP3)	3.9	2.6 (Predicted)	[3]

Comparative Analysis of Extraction Efficiency

• Polarity and Selectivity : The octanol-water partition coefficient (LogP) is a key indicator of a solvent's polarity. 1-Ethoxyoctane has a significantly higher LogP value (3.9) than dibutyl ether, indicating it is more non-polar.[3] This suggests 1-Ethoxyoctane would be more efficient for extracting highly non-polar compounds from aqueous solutions. Conversely, dibutyl ether, being relatively more polar, has demonstrated effectiveness in extracting moderately polar compounds like phenol (B47542) from wastewater. The choice between the two will therefore largely depend on the polarity of the target solute.[4]

• Volatility and Solvent Recovery : Dibutyl ether has a lower boiling point (142-143 °C) and a higher vapor pressure compared to 1-Ethoxyoctane (186.7 °C).[3] This makes dibutyl ether easier to remove from the extracted solute through evaporation or distillation, which can be an advantage for isolating non-volatile products.[2] However, its higher volatility also increases the risk of solvent loss and requires more careful handling to minimize emissions.[5]

• Water Solubility and Phase Separation : An ideal extraction solvent should have minimal solubility in the aqueous phase to prevent the formation of emulsions and ensure a clean separation.[2] Dibutyl ether has a very low, but measurable, solubility in water (0.113 g/L). While specific data for 1-Ethoxyoctane is unavailable, its larger hydrophobic alkyl chain suggests its water solubility is likely even lower than that of dibutyl ether, potentially leading to faster and cleaner phase separation.

• Applications : Dibutyl ether is a well-established solvent with documented use in various applications, including the extraction of phenols and as a medium for Grignard reactions.[6] It has also been investigated for use in extraction chromatography for the purification of radioisotopes.[7] 1-Ethoxyoctane (also known as ethyl octyl ether) is considered a potential "bioether" and has been studied as a diesel fuel component, but its applications as a laboratory-scale extraction solvent are less documented.[8]

Experimental Protocol: General Liquid-Liquid Extraction

The following protocol provides a standardized procedure for performing a single or multiple-step liquid-liquid extraction using either 1-Ethoxyoctane or dibutyl ether.

Apparatus:

• Separatory funnel of appropriate volume

• Erlenmeyer flasks or beakers for collecting layers

• Ring stand and clamp

• Glass funnel

• Drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate)

• Rotary evaporator (for solvent removal)

Procedure:

• Preparation: Ensure the separatory funnel stopcock is closed and properly sealed. Place the funnel securely in a ring clamp.

• Add Solutions: Using a glass funnel, pour the aqueous solution containing the target solute into the separatory funnel. Subsequently, add a measured volume of the chosen extraction solvent (1-Ethoxyoctane or dibutyl ether).[9] The total volume should not exceed two-thirds of the funnel's capacity.

• Mixing and Venting: Stopper the funnel and, while securely holding the stopper and stopcock, invert the funnel gently.[10] Open the stopcock to release any pressure buildup (venting). Close the stopcock and shake the funnel for 10-20 seconds to facilitate solute transfer between phases.[9] Vent frequently to prevent pressure buildup, especially with more volatile solvents like dibutyl ether.[10]

• Phase Separation: Place the funnel back in the ring stand and remove the stopper. Allow the two immiscible layers to separate completely.[9] The denser layer will be at the bottom. Since both 1-Ethoxyoctane (0.791 g/mL) and dibutyl ether (0.764 g/mL) are less dense than water, they will typically form the top organic layer.[3]

• Layer Collection: Carefully open the stopcock and drain the lower (aqueous) layer into a labeled Erlenmeyer flask. Stop just as the interface reaches the stopcock. Drain the remaining upper (organic) layer through the top opening of the funnel into a second labeled flask to avoid contamination from any residual aqueous phase in the stopcock.[10]

• Multiple Extractions (if required): For higher recovery, return the aqueous layer to the separatory funnel and repeat steps 2-5 with fresh portions of the organic solvent.[9] Combine all organic extracts in the same flask.

• Drying: Add a small amount of a drying agent, such as anhydrous sodium sulfate, to the combined organic extracts to remove residual water.[11] Swirl the flask; if the drying agent clumps, add more until some particles remain free-flowing.

• Solute Isolation: Decant or filter the dried organic solution into a pre-weighed round-bottom flask. Remove the solvent using a rotary evaporator to isolate the crude extracted solute.

Visualization of the Extraction Workflow

The following diagram illustrates the logical steps of a typical liquid-liquid extraction process as described in the protocol.

Caption: Workflow of a standard liquid-liquid extraction procedure.

References

• 1. economysolutions.in [economysolutions.in]
• 2. 2. Apparatus and Technique [chem.ualberta.ca]
• 3. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. economysolutions.in [economysolutions.in]
• 6. Dibutyl Ether Market Size & Share, Global Forecast Report 2037 [researchnester.com]
• 7. Developing ether and alcohol based extraction chromatography resins for purification of antimony-119 in nuclear medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DSpace [diposit.ub.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Validating the Purity of 1-Ethoxyoctane: A Comparative Guide to Gas Chromatography and Alternative Methods

For researchers, scientists, and professionals in the field of drug development, establishing the purity of chemical compounds is a cornerstone of reliable and reproducible results. This guide provides an objective comparison of gas chromatography (GC) for the validation of 1-ethoxyoctane purity against other analytical techniques. The information presented herein is supported by established analytical principles and data from analogous compounds to offer a comprehensive overview for laboratory professionals.

Comparative Analysis of Purity Validation Methods

Gas chromatography with a flame ionization detector (GC-FID) is a robust and highly sensitive method for assessing the purity of volatile, non-polar compounds like 1-ethoxyoctane.[1][2] Its ability to separate compounds based on their boiling points and interactions with the stationary phase makes it well-suited for identifying and quantifying residual starting materials and byproducts.[3] Alternative methods, such as quantitative Nuclear Magnetic Resonance (qNMR) and Titration, offer different advantages and can be used as complementary or orthogonal techniques for purity confirmation.

Feature	Gas Chromatography (GC-FID)	Quantitative NMR (qNMR)
Principle	Separation based on volatility and column interaction.	Signal intensity is directly proportional to the number of nuclei.[1]
Primary Use	Quantification of volatile and semi-volatile impurities.	Absolute quantification without the need for specific impurity standards.[4]
Sensitivity	High (ppm to ppb level).[2]	Moderate (typically requires >0.1% impurity).
Selectivity	High, dependent on column and conditions.	High, based on unique chemical shifts of nuclei.
Quantification	Requires a reference standard for each impurity for accurate quantification.	Can provide a direct purity value against a certified internal standard.[1]
Throughput	High, with modern autosamplers.	Lower, due to longer acquisition times for high precision.

Experimental Protocols

Gas Chromatography (GC-FID) Protocol for 1-Ethoxyoctane Purity

This protocol is a general guideline for the analysis of 1-ethoxyoctane purity and should be optimized for the specific instrumentation and potential impurities. Given that 1-ethoxyoctane is a non-polar ether, a non-polar stationary phase is recommended.[3]

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary Column: DB-5, HP-5, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium or Hydrogen

• Injector: Split/Splitless

Chromatographic Conditions:

Parameter	Value
Injection Volume	1 µL
Injector Temperature	250 °C
Split Ratio	50:1
Carrier Gas Flow Rate	1 mL/min (constant flow)
Oven Temperature Program	Initial: 60 °C (hold for 2 min)Ramp: 10 °C/min to 200 °CHold: 5 min at 200 °C
Detector Temperature	280 °C
Makeup Gas (N₂) Flow	25 mL/min
Hydrogen Flow	30 mL/min

| Air Flow | 300 mL/min |

Sample Preparation: Prepare a 1 mg/mL solution of 1-ethoxyoctane in a high-purity solvent such as hexane (B92381) or dichloromethane.

Data Analysis: The purity of 1-ethoxyoctane is determined by the area percent method. The area of the 1-ethoxyoctane peak is divided by the total area of all peaks in the chromatogram (excluding the solvent peak) and multiplied by 100.

Potential Impurities in 1-Ethoxyoctane Synthesis

1-Ethoxyoctane is commonly synthesized via the Williamson ether synthesis, which involves the reaction of an alkoxide with an alkyl halide.[5][6] Potential impurities arising from this synthesis include:

• Unreacted Starting Materials: 1-octanol (B28484) and ethyl bromide (or other ethylating agent).

• Byproducts of Elimination Reactions: Octene, formed if the alkyl halide undergoes E2 elimination, which is more likely with secondary and tertiary halides.[7]

• Side-Products: Diethyl ether, from the reaction of the ethoxide with another ethylating agent molecule.

Visualizing the Workflow and Logic

To better illustrate the processes involved in purity validation, the following diagrams outline the experimental workflow for GC analysis and the logical framework for data interpretation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]

A Spectroscopic Showdown: 1-Ethoxyoctane and Its Positional Isomers

A Comprehensive Comparison Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of organic chemistry, the subtle shift of a functional group can dramatically alter a molecule's properties and spectroscopic signature. This guide provides a detailed comparative analysis of 1-ethoxyoctane and its positional isomers: 2-ethoxyoctane (B14520746), 3-ethoxyoctane, and 4-ethoxyoctane. By examining their nuclear magnetic resonance (NMR), infrared (IR), and mass spectra, we aim to provide a clear framework for their differentiation and characterization.

At a Glance: Spectroscopic Data Summary

The following tables summarize the key experimental and predicted spectroscopic data for 1-ethoxyoctane and its isomers. These values serve as a foundational reference for distinguishing between these closely related compounds.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Compound	Chemical Shift (ppm) & Multiplicity
1-Ethoxyoctane	~3.38 (t, 2H, -O-CH₂-CH₂-), ~3.34 (t, 2H, -O-CH₂-CH₃), ~1.54 (p, 2H), ~1.28 (m, 10H), ~1.17 (t, 3H, -O-CH₂-CH₃), ~0.88 (t, 3H)
2-Ethoxyoctane	~3.45 (m, 1H, -O-CH-), ~3.39 (q, 2H, -O-CH₂-CH₃), ~1.45 (m, 2H), ~1.27 (m, 8H), ~1.18 (t, 3H, -O-CH₂-CH₃), ~1.10 (d, 3H), ~0.88 (t, 3H)
3-Ethoxyoctane	~3.35 (m, 1H, -O-CH-), ~3.42 (q, 2H, -O-CH₂-CH₃), ~1.40 (m, 4H), ~1.29 (m, 6H), ~1.19 (t, 3H, -O-CH₂-CH₃), ~0.90 (t, 3H), ~0.88 (t, 3H)
4-Ethoxyoctane	~3.38 (m, 1H, -O-CH-), ~3.41 (q, 2H, -O-CH₂-CH₃), ~1.42 (m, 4H), ~1.30 (m, 6H), ~1.20 (t, 3H, -O-CH₂-CH₃), ~0.91 (t, 6H)

Table 2: ¹³C NMR Spectroscopic Data (Experimental and Predicted)

Compound	Chemical Shift (ppm)
1-Ethoxyoctane	70.8, 66.1, 31.9, 29.7, 29.5, 29.3, 26.2, 22.7, 15.2, 14.1[1][2][3]
2-Ethoxyoctane	~76.0, ~64.0, ~39.0, ~31.9, ~25.8, ~22.7, ~20.0, ~15.5, ~14.1
3-Ethoxyoctane	~75.0, ~64.5, ~34.0, ~31.9, ~29.5, ~28.0, ~22.7, ~14.1, ~10.0
4-Ethoxyoctane	~75.5, ~64.8, ~32.0, ~30.0, ~22.9, ~14.1

Table 3: Infrared (IR) Spectroscopy Data

Compound	Key Absorption Bands (cm⁻¹)
1-Ethoxyoctane	~2925 (C-H stretch), ~1115 (C-O stretch)[4]
2-Ethoxyoctane	~2930 (C-H stretch), ~1120 (C-O stretch)
3-Ethoxyoctane	~2930 (C-H stretch), ~1110 (C-O stretch)
4-Ethoxyoctane	~2930 (C-H stretch), ~1118 (C-O stretch)

Table 4: Mass Spectrometry (MS) Data

Compound	Key m/z Fragments
1-Ethoxyoctane	158 (M+), 113, 85, 59, 45[1][3]
2-Ethoxyoctane	158 (M+), 129, 101, 73, 45
3-Ethoxyoctane	158 (M+), 115, 87, 59
4-Ethoxyoctane	158 (M+), 101, 73

Deciphering the Differences: A Deeper Dive

The subtle variations in the spectroscopic data arise from the different chemical environments of the atoms in each isomer.

• ¹H NMR: The chemical shift of the protons on the carbon atom bonded to the oxygen (the α-carbon) is a key differentiator. In 1-ethoxyoctane, these are the -O-CH₂- protons of the octyl chain, appearing as a triplet around 3.34 ppm. For the other isomers, this signal is a multiplet further downfield due to the secondary nature of the carbon. The splitting patterns of the signals also provide crucial information about the neighboring protons.

• ¹³C NMR: The chemical shift of the α-carbon in the octyl chain is also highly informative. For 1-ethoxyoctane, this primary carbon appears around 70.8 ppm. In the secondary ether isomers, this carbon signal is shifted downfield to approximately 75-76 ppm. The number of distinct signals in the spectrum can also help distinguish the isomers based on their symmetry.

• IR Spectroscopy: While the C-H stretching vibrations around 2900 cm⁻¹ are common to all isomers, the C-O stretching frequency can show slight variations. Generally, ethers exhibit a strong C-O stretching absorption in the 1050-1150 cm⁻¹ region.[5][6] The exact position can be influenced by the substitution pattern around the ether linkage.

• Mass Spectrometry: The fragmentation patterns in mass spectrometry are highly diagnostic. Alpha-cleavage, the breaking of the bond adjacent to the ether oxygen, is a dominant fragmentation pathway for ethers. The position of the ethoxy group in the isomers of ethoxyoctane will lead to the formation of different characteristic fragment ions, allowing for their unambiguous identification. For example, 1-ethoxyoctane will readily lose a C₇H₁₅ radical to form a fragment at m/z 59, while 2-ethoxyoctane can lose a C₆H₁₃ radical to produce a fragment at m/z 73.

Visualizing the Relationships

The following diagrams illustrate the structural relationships between the isomers and a typical workflow for their spectroscopic analysis.

References

• 1. Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]
• 4. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 5. researchgate.net [researchgate.net]
• 6. Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]

A Comparative Analysis of the Solvent Properties of 1-Ethoxyoctane and Anisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the solvent properties of 1-Ethoxyoctane and anisole (B1667542). The information presented is intended to assist researchers in selecting the appropriate solvent for their specific applications, ranging from organic synthesis to drug formulation. The comparison is based on key physical and chemical properties, supported by experimental data and protocols.

Introduction to the Solvents

1-Ethoxyoctane (also known as ethyl octyl ether) is an aliphatic ether characterized by a long alkyl chain, which renders it largely non-polar. Its chemical formula is C10H22O.[1][2]

Anisole (or methoxybenzene) is an aromatic ether, consisting of a methoxy (B1213986) group attached to a benzene (B151609) ring.[3][4] Its chemical formula is C7H8O.[3][5] This structure imparts a weak polarity to the molecule. Anisole is used as a precursor in the synthesis of perfumes and pharmaceuticals and is noted for its sweet, anise-like odor.[4][6]

Comparative Data of Solvent Properties

The following table summarizes the key physical and chemical properties of 1-Ethoxyoctane and anisole for a direct comparison.

Property	1-Ethoxyoctane	Anisole
CAS Number	929-61-3[1]	100-66-3[5]
Molecular Formula	C10H22O[1]	C7H8O[5]
Molecular Weight	158.28 g/mol [7]	108.14 g/mol [5]
Appearance	-	Clear, colorless to straw-colored liquid[3][5]
Boiling Point	186.7°C[1]	154°C to 155.5°C[3][8]
Melting Point	12.5°C[1]	-37.3°C[5][8]
Density	0.791 g/cm³[1]	0.995 g/cm³ at 20-25°C[3][9]
Flash Point	56.9°C[1]	~52°C (closed cup)[10]
Polarity	Non-polar	Weakly polar, aprotic solvent[11]
Relative Polarity	-	0.198[9]
Dielectric Constant (ε)	-	4.33[11]
Refractive Index	1.415[1]	1.516 - 1.520 at 20°C[9][10]
LogP (Octanol/Water)	3.38 - 3.9[1]	-
Hydrogen Bond Donor	0[1]	0
Hydrogen Bond Acceptor	1[1]	1
Solubility in Water	Insoluble (predicted)	Insoluble to slightly soluble (1.52 - 1.71 g/L)[5][9][12]
Solubility in Organics	Soluble (predicted)	Soluble in alcohol, ether, acetone, benzene, chloroform[5][10][12]

Analysis of Solvent Characteristics

Structure and Polarity: The fundamental difference between 1-Ethoxyoctane and anisole lies in their chemical structure. 1-Ethoxyoctane is an aliphatic ether with a long, flexible octyl chain, making it a non-polar solvent. Anisole's properties are dictated by its aromatic ring and methoxy group. The benzene ring makes it more rigid and susceptible to π-π stacking interactions, while the oxygen atom of the ether provides a site for hydrogen bonding, classifying it as a weakly polar aprotic solvent.[11]

Physical Properties:

• Boiling Point: 1-Ethoxyoctane has a significantly higher boiling point (186.7°C) compared to anisole (154°C), which is a direct consequence of its higher molecular weight and larger surface area leading to stronger van der Waals forces.[1][3]

• Melting Point: Anisole has a much lower melting point (-37.3°C) than 1-Ethoxyoctane (12.5°C), making anisole suitable for a wider range of low-temperature applications.[1][5]

• Density: Anisole is denser than 1-Ethoxyoctane and has a density very close to that of water (0.995 g/cm³).[3][9]

Solubility:

• 1-Ethoxyoctane: Due to its long alkyl chain and high LogP value, 1-Ethoxyoctane is expected to be an excellent solvent for non-polar compounds like oils, fats, and other hydrocarbons, while being immiscible with water.[1]

• Anisole: Anisole demonstrates poor solubility in water but is miscible with common organic solvents like ethanol (B145695) and ether.[5][13][14] It is an effective solvent for a range of organic compounds and has been noted as an outstanding solvent for certain acaricides.[5]

Logical Workflow for Solvent Selection

The choice between an aliphatic ether like 1-Ethoxyoctane and an aromatic ether like anisole depends on several factors of the intended application. The following diagram illustrates a decision-making workflow.

Caption: Decision workflow for selecting between 1-Ethoxyoctane and anisole.

Experimental Protocols

Accurate determination of solvent properties is critical. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Distillation Method)

Objective: To determine the temperature at which a liquid's vapor pressure equals the atmospheric pressure.

Apparatus:

• Round-bottom flask

• Distillation head with a thermometer adapter

• Condenser

• Receiving flask

• Heating mantle or oil bath

• Boiling chips

• Thermometer (calibrated)

Procedure:

• Place a small volume (e.g., 20-30 mL) of the solvent and a few boiling chips into the round-bottom flask.

• Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

• Begin circulating cold water through the condenser.

• Gently heat the flask using the heating mantle.

• Observe the temperature as the liquid begins to boil and the vapor rises.

• Record the temperature when it stabilizes, which occurs when the vapor is continuously condensing and dripping into the receiving flask at a steady rate (e.g., 1 drop per second). This stable temperature is the boiling point.

• Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-dependent.

Determination of Solid-in-Liquid Solubility (Gravimetric Method)

Objective: To quantify the maximum amount of a solid solute that can dissolve in a given amount of solvent at a specific temperature.

Apparatus:

• Temperature-controlled shaker or water bath

• Vials with airtight caps

• Analytical balance

• Spatula

• Syringe filters (e.g., 0.45 µm PTFE)

• Pre-weighed evaporation dishes or vials

Procedure:

• Add a precisely weighed amount of solvent (e.g., 5.00 g) to several vials.

• Add an excess amount of the solid solute to each vial to ensure a saturated solution is formed.

• Seal the vials tightly and place them in the temperature-controlled shaker set to the desired temperature (e.g., 25°C).

• Agitate the vials for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.[15]

• After equilibration, allow the vials to stand undisturbed at the set temperature for several hours for the excess solid to settle.

• Carefully draw a known volume or weight of the clear supernatant liquid using a syringe fitted with a filter to separate the saturated solution from the undissolved solid.[16]

• Dispense the filtered saturated solution into a pre-weighed evaporation dish.

• Record the exact weight of the saturated solution transferred.

• Place the dish in an oven at a temperature sufficient to evaporate the solvent completely without decomposing the solute.

• Once the solvent is evaporated, cool the dish in a desiccator and weigh it again.

• The difference between the final and initial weight of the dish gives the mass of the dissolved solute.

• Calculate the solubility in grams of solute per 100 grams of solvent.

Conclusion

1-Ethoxyoctane and anisole offer distinct solvent properties that make them suitable for different applications.

• 1-Ethoxyoctane is an ideal choice for processes requiring a non-polar, high-boiling solvent, particularly for dissolving long-chain hydrocarbons and other non-polar molecules.

• Anisole serves as a versatile, weakly polar aprotic solvent with a lower boiling point and a wide liquid range.[11] Its aromatic nature can be advantageous for dissolving aromatic compounds and for use as a replacement for more hazardous solvents like benzene or chlorinated hydrocarbons.

The selection between these two ethers should be guided by the specific requirements of the chemical process, including the polarity of the solutes, the required operating temperature, and potential interactions with the solvent. The data and protocols provided in this guide aim to facilitate an informed decision for researchers and professionals in the field.

References

• 1. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 2. Octane, 1-ethoxy- [webbook.nist.gov]
• 3. Anisole - Wikipedia [en.wikipedia.org]
• 4. Anisole - Sciencemadness Wiki [sciencemadness.org]
• 5. Anisole | C7H8O | CID 7519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Anisole | 100-66-3 [chemicalbook.com]
• 7. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CAS Common Chemistry [commonchemistry.cas.org]
• 9. Anisole CAS#: 100-66-3 [m.chemicalbook.com]
• 10. consolidated-chemical.com [consolidated-chemical.com]
• 11. researchgate.net [researchgate.net]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. Anisole (CAS 100-66-3) - High-Quality Organic Compound [vinatiorganics.com]
• 14. quora.com [quora.com]
• 15. Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

A Comparative Guide to 1-Ethoxyoctane and Alternative Solvents in Catalytic Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 1-ethoxyoctane's potential performance as a solvent in specific catalytic reactions against commonly used alternatives. Due to a lack of extensive published data on 1-ethoxyoctane's direct application in these reactions, this comparison is based on its physicochemical properties and performance data from analogous ether solvents. The information herein is intended to assist researchers in evaluating 1-ethoxyoctane as a potentially greener and more efficient solvent for organic synthesis.

Physicochemical Properties of Ethereal Solvents

The selection of a solvent is critical for optimizing reaction conditions, influencing reaction rates, and simplifying downstream processing. 1-Ethoxyoctane, a long-chain ether, possesses distinct physical properties compared to more conventional ethereal solvents.

Solvent	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Flash Point (°C)
1-Ethoxyoctane	C₁₀H₂₂O	158.28	186.7[1]	0.791[1]	56.9[1]
Tetrahydrofuran (THF)	C₄H₈O	72.11	66	0.889	-14
2-Methyltetrahydrofuran (2-MeTHF)	C₅H₁₀O	86.13	80	0.860	-11
Cyclopentyl methyl ether (CPME)	C₆H₁₂O	100.16	106	0.862	-1
1,4-Dioxane	C₄H₈O₂	88.11	101	1.034	12

Analysis of Properties:

1-Ethoxyoctane's high boiling point and flash point suggest its suitability for high-temperature reactions, offering a wider operational window and enhanced safety due to its lower volatility and flammability compared to THF and diethyl ether. Its lower density can facilitate phase separation in aqueous workups. These properties position 1-ethoxyoctane as a potentially safer and more sustainable alternative to lower boiling point ethers.

Performance in Palladium-Catalyzed Cross-Coupling Reactions

Suzuki-Miyaura Coupling:

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds. The reaction is generally tolerant of a wide range of solvents.

Solvent	Aryl Halide	Arylboronic Acid	Catalyst System	Base	Temp (°C)	Yield (%)
Toluene	4-Bromotoluene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	100	85-95
THF	4-Iodoanisole	4-Methylphenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	66	92
2-MeTHF	2-Bromopyridine	3-Tolylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	80	88
CPME	4-Chlorobenzonitrile	Phenylboronic acid	Pd(dba)₂ / XPhos	K₃PO₄	100	95

Heck Reaction:

The Heck reaction couples an unsaturated halide with an alkene. Dipolar aprotic solvents are common, but ethers can also be employed.

Solvent	Aryl Halide	Alkene	Catalyst System	Base	Temp (°C)	Yield (%)
DMF	Iodobenzene	Styrene	Pd(OAc)₂	Et₃N	100	90
1,4-Dioxane	4-Bromobenzaldehyde	Methyl acrylate	Pd(PPh₃)₄	NaOAc	100	85
CPME	1-Iodonaphthalene	n-Butyl acrylate	Pd(OAc)₂ / P(o-tol)₃	Et₃N	120	93

Inference for 1-Ethoxyoctane:

Given its high boiling point, 1-ethoxyoctane could be particularly advantageous in cross-coupling reactions requiring elevated temperatures to activate less reactive substrates, such as aryl chlorides. Its non-polar, aprotic nature is compatible with the organometallic intermediates in these catalytic cycles. Furthermore, its lower volatility would minimize solvent loss during prolonged reactions at high temperatures.

Experimental Protocols

Representative Protocol for a Suzuki-Miyaura Cross-Coupling Reaction:

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• 1-Ethoxyoctane (or alternative ether solvent), anhydrous (5 mL)

• Round-bottom flask, condenser, magnetic stirrer, and inert gas supply (e.g., Argon or Nitrogen)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Add the anhydrous ether solvent via syringe.

• Equip the flask with a condenser and heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A general experimental workflow for a catalytic cross-coupling reaction.

References

• 1. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]

Safety & Regulatory Compliance

Safe Disposal of 1-Ethoxyoctane: A Comprehensive Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals: Ensuring operational safety and regulatory compliance in the disposal of 1-Ethoxyoctane is paramount. This guide provides detailed, step-by-step procedures for its proper handling and disposal, grounded in established safety protocols for flammable and peroxide-forming chemicals.

1-Ethoxyoctane, a flammable ether, requires meticulous disposal procedures to mitigate risks of fire, explosion, and environmental contamination. Due to its chemical properties, it is classified as a hazardous waste. Adherence to the following protocols is essential for maintaining a safe laboratory environment and ensuring compliance with environmental regulations.

Key Safety and Disposal Information

Proper disposal of 1-Ethoxyoctane is governed by its characteristics as a flammable liquid and its potential to form explosive peroxides over time.

Property	Value	Disposal Implication
Flash Point	56.9°C	Flammable liquid. Must be handled away from ignition sources.
Chemical Class	Ether	Potential to form explosive peroxides upon exposure to air and light.
EPA Hazardous Waste Code	D001 (Ignitable Waste)	Must be disposed of as hazardous waste.[1][2][3]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 1-Ethoxyoctane from the point of generation to final removal by a licensed hazardous waste contractor.

1. Waste Identification and Segregation:

• Immediately upon deciding to discard 1-Ethoxyoctane, it must be treated as hazardous waste.

• Do not mix 1-Ethoxyoctane waste with other waste streams, particularly incompatible materials such as acids or oxidizers.

2. Container Selection and Labeling:

• Use a designated, leak-proof, and chemically compatible waste container. Plastic containers are often preferred to glass to minimize the risk of breakage.

• The container must be clearly labeled as "Hazardous Waste" and include the following information:

  • Full Chemical Name: "1-Ethoxyoctane" (no abbreviations).

  • Quantity of Waste.

  • Date of Waste Generation (the date the first drop of waste enters the container).

  • Laboratory of Origin (Building and Room Number).

  • Principal Investigator's Name and Contact Information.

3. Handling and Storage of Waste:

• All handling of 1-Ethoxyoctane waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

• Personnel must wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Store the waste container in a designated, cool, dry, and well-ventilated secondary containment bin away from heat, sparks, and open flames.

• Keep the waste container tightly sealed except when adding waste.

4. Peroxide Formation Management:

• As an ether, 1-Ethoxyoctane is susceptible to forming explosive peroxides. It is crucial to date the original container upon receipt and again upon opening.

• It is recommended to dispose of 1-Ethoxyoctane within 12 months of opening the original container, regardless of whether peroxides are detected.

• If the container is past its expiration date or shows signs of peroxide formation (e.g., crystal formation, discoloration), do not handle it. Contact your institution's Environmental Health and Safety (EHS) office immediately for specialized disposal.

5. Arranging for Disposal:

• Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup.

• Provide the contractor with accurate information about the waste, including its identity and quantity.

• Never dispose of 1-Ethoxyoctane down the drain or in the regular trash.[1]

6. Spill Management:

• In the event of a spill, evacuate the immediate area and eliminate all ignition sources.

• For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain and absorb the liquid.

• The absorbent material contaminated with 1-Ethoxyoctane must be collected, placed in a sealed container, and disposed of as hazardous waste.

• For large spills, evacuate the laboratory and contact your institution's emergency response team or EHS office.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-Ethoxyoctane.

Caption: Workflow for the safe disposal of 1-Ethoxyoctane.

References

• 1. epa.gov [epa.gov]
• 2. actenviro.com [actenviro.com]
• 3. my.alfred.edu [my.alfred.edu]

Essential Safety and Logistics for Handling 1-Ethoxyoctane

Chemical and Physical Properties of 1-Ethoxyoctane

Understanding the physical and chemical properties of 1-Ethoxyoctane is the first step in safe handling.

Property	Value
CAS Number	929-61-3[1][2][3][4]
Molecular Formula	C10H22O[1][2]
Molecular Weight	158.28 g/mol [1][2]
Boiling Point	186.7°C at 760 mmHg[1][3]
Flash Point	56.9°C[1]
Density	0.791 g/cm³[1]
Melting Point	12.5°C[1][3]

Hazard Identification and Personal Protective Equipment (PPE)

Based on information for similar chemicals, 1-Ethoxyoctane should be treated as a flammable liquid that may cause skin, eye, and respiratory irritation.[5][6][7][8] Adherence to proper PPE protocols is critical to minimize exposure.

Hazard	Recommended Personal Protective Equipment (PPE)
Eye and Face Protection	Chemical safety goggles or a face shield must be worn to protect against splashes.[5][9][10]
Skin Protection	Chemical-resistant gloves (e.g., nitrile or neoprene rubber) and a lab coat or chemical-resistant apron are required.[5][9][10][11]
Respiratory Protection	All work should be performed in a well-ventilated area, preferably within a chemical fume hood.[5][12] If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge should be used.[5][13]

Operational Plan: Safe Handling and Storage

Proper procedures for handling and storage are essential for maintaining a safe laboratory environment.

Handling:

• Preparation: Before handling, ensure all necessary PPE is readily available and in good condition. Locate the nearest safety shower and eyewash station.

• Ventilation: Always handle 1-Ethoxyoctane in a well-ventilated area or a chemical fume hood to minimize inhalation of vapors.[5][12]

• Avoiding Contact: Take precautions to avoid direct contact with skin, eyes, and clothing.[5] Do not inhale vapors or mists.[5]

• Preventing Fires: Keep away from heat, sparks, open flames, and hot surfaces.[7][8] Use non-sparking tools and take precautionary measures against static discharge.[6][7][8][12]

• Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the work area.[5][6]

Storage:

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][8][9][12]

• Incompatibilities: Store away from strong oxidizing agents.[5]

• Labeling: Ensure all containers are clearly and accurately labeled.

First Aid Procedures

In the event of exposure, immediate and appropriate first aid is crucial.

Skin Contact:

• Immediately remove any contaminated clothing.[9][14]

• Promptly wash the contaminated skin with soap and plenty of water for at least 15 minutes.[9][14][15][16]

• If skin irritation occurs or persists, seek medical attention.[9][15]

Eye Contact:

• Immediately flush the eyes with plenty of water for at least 15-20 minutes, holding the eyelids open.[9][14][16][17]

• Remove contact lenses if present and easy to do so while continuing to rinse.[14][16]

• Seek immediate medical attention, especially if irritation persists.[9][16]

Inhalation:

• Move the exposed person to fresh air at once.[15][16][18]

• If breathing has stopped, perform artificial respiration.[15]

• If breathing is difficult, trained personnel may administer oxygen.[15]

• Seek medical attention as soon as possible.[15]

Ingestion:

• Do NOT induce vomiting.[6][18]

• If the person is conscious and able to swallow, have them rinse their mouth with water and then drink one or two glasses of water.[9]

• Seek immediate medical attention.[6][8][15][18]

Disposal Plan

Proper disposal of 1-Ethoxyoctane and its containers is critical to prevent environmental contamination and ensure safety.

• Waste Collection: Collect all 1-Ethoxyoctane waste in a designated, properly labeled, and sealed container for hazardous waste. Do not dispose of it down the drain or in the regular trash.[19]

• Container Rinsing:

  • Thoroughly empty the chemical container.[19]

  • The first rinse of the container must be collected and disposed of as hazardous waste.[19]

  • For highly toxic chemicals, the first three rinses must be collected as hazardous waste. While the toxicity of 1-Ethoxyoctane is not fully established, following this more stringent practice is recommended.[19]

• Disposal: Dispose of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[19][20]

Workflow for Handling 1-Ethoxyoctane

Caption: Workflow for the safe handling and disposal of 1-Ethoxyoctane.

References

• 1. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]
• 2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemwhat.com [chemwhat.com]
• 4. 1-Ethoxyoctane | 929-61-3 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. carlroth.com [carlroth.com]
• 10. creativesafetysupply.com [creativesafetysupply.com]
• 11. Personal Protective Equipment | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 12. chemicalbook.com [chemicalbook.com]
• 13. chemicea.com [chemicea.com]
• 14. ehs.princeton.edu [ehs.princeton.edu]
• 15. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 16. poison.org [poison.org]
• 17. cprcertificationnow.com [cprcertificationnow.com]
• 18. First Aid - Chemical Poisoning [moh.gov.sa]
• 19. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 20. ethz.ch [ethz.ch]